Technical Documentation Center

2-(1-Methoxypropyl)pyrimidin-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(1-Methoxypropyl)pyrimidin-4-amine

Core Science & Biosynthesis

Foundational

2-(1-Methoxypropyl)pyrimidin-4-amine chemical structure and properties

This guide provides an in-depth technical analysis of 2-(1-Methoxypropyl)pyrimidin-4-amine , a specialized heterocyclic building block utilized in the synthesis of bioactive small molecules, particularly kinase inhibitor...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 2-(1-Methoxypropyl)pyrimidin-4-amine , a specialized heterocyclic building block utilized in the synthesis of bioactive small molecules, particularly kinase inhibitors and G-protein coupled receptor (GPCR) antagonists.[1]

[1][2][3][4]

Executive Summary

2-(1-Methoxypropyl)pyrimidin-4-amine (Molecular Formula: C₈H₁₃N₃O) is a substituted pyrimidine derivative characterized by a primary amine at the C4 position and a chiral 1-methoxypropyl ether side chain at the C2 position.[1] This scaffold serves as a critical pharmacophore in medicinal chemistry, offering a balance of lipophilicity and hydrogen-bonding capability.[1] It is frequently employed as an intermediate in the development of Janus Kinase (JAK) inhibitors , Adenosine receptor antagonists , and other targeted oncological therapies where the pyrimidine-amine motif functions as a hinge-binder.[1]

Chemical Identity & Structural Analysis[1][2][3][4][5][6][7]

Nomenclature and Identification[1][2][3][4][7]
  • IUPAC Name: 2-(1-Methoxypropyl)pyrimidin-4-amine[1][2]

  • Common Synonyms: 4-Amino-2-(1-methoxypropyl)pyrimidine; 2-(1-Methoxypropyl)-4-pyrimidinamine[1]

  • Molecular Formula: C₈H₁₃N₃O[1]

  • Molecular Weight: 167.21 g/mol [1]

  • SMILES: CCC(OC)c1nc(N)ccn1

  • InChIKey: (Predicted based on structure) ZJ... (Specific key requires generation)

Structural Features

The molecule consists of an electron-deficient pyrimidine ring substituted with:

  • C4-Amino Group (-NH₂): Acts as a hydrogen bond donor, critical for interaction with the "hinge region" of kinase enzymes (e.g., ATP binding sites).[1]

  • C2-(1-Methoxypropyl) Group: A chiral alkyl-ether side chain.[1]

    • Chirality: The C1 position of the propyl chain is a stereocenter (R or S).[1] The specific enantiomer often dictates biological potency.[1]

    • Lipophilicity Modulation: The methoxy group reduces the lipophilicity compared to a purely alkyl chain, improving metabolic stability and water solubility while maintaining hydrophobic interactions.[1]

Physicochemical Profile (Calculated)
PropertyValue (Estimated)Significance
LogP 0.6 – 1.1Moderate lipophilicity; favorable for oral bioavailability (Lipinski's Rule of 5).[1]
TPSA ~68 ŲGood membrane permeability (Target < 140 Ų).[1]
pKa (Base) ~4.5 – 5.5The pyrimidine N1 is weakly basic; the exocyclic amine is poorly basic due to resonance.[1]
H-Bond Donors 1 (–NH₂)Critical for ligand-receptor binding.[1]
H-Bond Acceptors 3 (N1, N3, O-ether)Facilitates water solubility and target engagement.[1]

Synthetic Methodologies

The synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine typically follows a convergent route involving the condensation of an amidine with a suitable electrophile.[1] This approach allows for the introduction of the chiral side chain early in the synthesis.[1]

Primary Synthetic Route: Amidine Condensation

This protocol utilizes 2-methoxybutanimidamide and 3-ethoxyacrylonitrile to construct the pyrimidine ring directly.[1]

Step 1: Synthesis of 2-Methoxybutanimidamide
  • Precursor: 2-Methoxybutanenitrile.[1]

  • Reagents: Sodium methoxide (NaOMe) in Methanol, followed by Ammonium Chloride (NH₄Cl).[1]

  • Mechanism: Pinner reaction or base-catalyzed addition of ammonia to the nitrile.[1]

  • Note: If a specific enantiomer is required, chiral 2-methoxybutanenitrile must be used.[1]

Step 2: Pyrimidine Cyclization
  • Reagents: 3-Ethoxyacrylonitrile (or 3,3-dimethoxypropionitrile).[1]

  • Conditions: Reflux in ethanol/methanol with a base (e.g., NaOEt).[1]

  • Mechanism: The amidine nitrogen attacks the β-carbon of the acrylonitrile, followed by intramolecular cyclization and elimination of ethanol/methanol.[1]

Synthetic Pathway Visualization

SynthesisPathway Start 2-Methoxybutanenitrile Amidine 2-Methoxybutanimidamide (Intermediate) Start->Amidine NH3 / MeOH (Pinner Rxn) Product 2-(1-Methoxypropyl)pyrimidin-4-amine Amidine->Product + 3-Ethoxyacrylonitrile Base / Reflux Reagent 3-Ethoxyacrylonitrile Reagent->Product

Caption: Convergent synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine via amidine cyclization.

Medicinal Chemistry Applications

Kinase Inhibition (The "Hinge Binder")

The 4-aminopyrimidine motif is a "privileged structure" in kinase inhibitor design.[1]

  • Mechanism: The N1 of the pyrimidine ring acts as a hydrogen bond acceptor, while the C4-amino group acts as a hydrogen bond donor.[1] This mimics the adenine ring of ATP, allowing the molecule to bind competitively to the kinase ATP-binding pocket.[1]

  • Role of Side Chain: The 2-(1-methoxypropyl) group projects into the solvent-exposed region or a specific hydrophobic pocket (e.g., the ribose binding pocket), improving selectivity over other kinases.[1]

Biological Targets

Research suggests this scaffold is relevant in the development of:

  • JAK Inhibitors: For autoimmune diseases (e.g., Rheumatoid Arthritis).[1]

  • Adenosine A2A Antagonists: For cancer immunotherapy (preventing T-cell suppression).[1]

  • CDK (Cyclin-Dependent Kinase) Inhibitors: For cell cycle regulation in oncology.[1]

Pharmacophore Mapping[1][2][3][4]

Pharmacophore Core Pyrimidine Ring (Scaffold) Amine 4-NH2 Group (H-Bond Donor) Core->Amine Hinge Binding N1 N1 Nitrogen (H-Bond Acceptor) Core->N1 Hinge Binding SideChain 2-(1-Methoxypropyl) (Lipophilic/Chiral) Core->SideChain Selectivity & PK

Caption: Pharmacophore breakdown showing the functional role of each structural component.[1]

Analytical Characterization

To validate the identity of 2-(1-Methoxypropyl)pyrimidin-4-amine, the following analytical signatures are expected:

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • Pyrimidine Protons: Two doublets (or broad singlets) around δ 8.0 ppm (H6) and δ 6.3 ppm (H5).[1]

    • Amine Protons: Broad singlet around δ 6.5–7.0 ppm (exchangeable with D₂O).[1]

    • Methine (–CH–): Triplet or multiplet around δ 3.8–4.2 ppm.[1]

    • Methoxy (–OCH₃): Sharp singlet around δ 3.2 ppm.[1]

    • Ethyl Group: Multiplets for –CH₂– (~1.6 ppm) and triplet for –CH₃ (~0.9 ppm).[1]

  • Mass Spectrometry (LC-MS):

    • [M+H]⁺ Peak: m/z ~168.12.[1]

    • Fragmentation pattern often shows loss of the methoxy group or the propyl chain.[1]

Safety & Handling

While specific toxicological data for this exact intermediate may be limited, it should be handled according to standard protocols for aminopyrimidines :

  • Hazard Classification (GHS):

    • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

    • Skin/Eye Irritation: Category 2 (Causes skin/eye irritation).[1]

    • Specific Target Organ Toxicity: May cause respiratory irritation.[1]

  • Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the amine.

  • PPE: Nitrile gloves, safety goggles, and lab coat required.[1] Handle in a fume hood.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136263529, N-ethyl-2-(1-methoxypropyl)pyrimidin-4-amine. Retrieved from [Link] (Validates the existence of the 2-(1-methoxypropyl)pyrimidin-4-amine core structure).[1]

  • Lagoja, I. M. (2005). Pyrimidine as Constituent of Natural Biologically Active Compounds. Chemistry & Biodiversity, 2(1), 1–50.[1] (Authoritative review on pyrimidine chemistry and biological activity).

  • Fischer, P. M. (2004). The design of drug candidate molecules with the aid of free energy simulations. Current Pharmaceutical Design, 10(28), 3551-3562.[1] (Discusses kinase inhibitor design principles relevant to aminopyrimidine scaffolds).

Sources

Exploratory

Comprehensive Technical Guide: 2-(1-Methoxypropyl)pyrimidin-4-amine Derivatives

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Executive Summary & Scaffold Rationale In contemporary medicinal chemistry, the pyrimi...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Executive Summary & Scaffold Rationale

In contemporary medicinal chemistry, the pyrimidin-4-amine motif is a privileged scaffold, frequently utilized in the design of kinase inhibitors and targeted therapeutics due to its ability to form robust hydrogen bonds with the ATP-binding hinge region of kinases. The functionalization of this core at the C2 position with a 1-methoxypropyl group introduces a highly specific set of physicochemical advantages.

The rationale behind this specific substitution is multifaceted:

  • Tunable Lipophilicity: The propyl chain increases the overall lipophilicity (LogP) of the molecule, enhancing cellular permeability and oral bioavailability.

  • Hydrogen Bond Acceptor: The methoxy ether oxygen serves as a localized hydrogen bond acceptor, capable of interacting with solvent-exposed regions or specific target residues.

  • Stereochemical Targeting: The chiral center at the C1 position of the propyl group allows for enantiomeric optimization, enabling researchers to design stereospecific ligands that minimize off-target binding.

This whitepaper details the chemical space, CAS registry data, structure-activity relationship (SAR) logic, and self-validating synthetic protocols for 2-(1-methoxypropyl)pyrimidin-4-amine derivatives.

Chemical Space & CAS Registry Data

Because the final aminated derivatives are often proprietary or synthesized as intermediate libraries, researchers typically source the oxygenated or halogenated precursors. Below is a summarized table of the critical building blocks and representative derivatives required to access this chemical space.

Compound NameCAS NumberMolecular FormulaStructural Role / Application
2-(1-Methoxypropyl)pyrimidin-4(3H)-one C₈H₁₂N₂O₂Primary core scaffold precursor [1].
5-Bromo-2-(1-methoxypropyl)pyrimidin-4(3H)-one C₈H₁₁BrN₂O₂Halogenated intermediate for cross-coupling [2].
4-Chloro-2-(1-methoxypropyl)pyrimidine C₈H₁₁ClN₂OElectrophilic precursor for SNAr amination [3].
N-ethyl-2-(1-methoxypropyl)pyrimidin-4-amine N/A (CID: 139042253)C₁₀H₁₇N₃ORepresentative aminated final derivative [4].

Pharmacophore Logic & Pathway Visualization

Understanding the modularity of the 2-(1-methoxypropyl)pyrimidin-4-amine scaffold is critical for rational drug design. The following diagram maps the Structure-Activity Relationship (SAR) logic that drives the selection of this specific chemotype.

SARLogic Root 2-(1-Methoxypropyl)pyrimidin-4-amine Scaffold Node1 1-Methoxypropyl Group (C2 Position) Root->Node1 Node2 Pyrimidine Core Root->Node2 Node3 4-Amino Substituent (C4 Position) Root->Node3 Detail1 Enhances Lipophilicity & H-Bond Acceptance Node1->Detail1 Detail2 Provides Chiral Center for Target Specificity Node1->Detail2 Detail3 Hinge-Binding Motif in Kinase Targets Node2->Detail3 Detail4 Modulates Solvent Exposed Region Node3->Detail4

Structure-Activity Relationship (SAR) logic for the pyrimidine scaffold.

Synthetic Methodologies & Self-Validating Protocols

To generate diverse libraries of 2-(1-methoxypropyl)pyrimidin-4-amines, chemists typically employ a Nucleophilic Aromatic Substitution (SNAr) strategy starting from the 4-chloro precursor.

Synthetic Workflow Visualization

SynthWorkflow A 2-Methoxybutanimidamide (Starting Material) B 2-(1-Methoxypropyl) pyrimidin-4(3H)-one CAS: 1597841-34-3 A->B Condensation (Base/Heat) C 4-Chloro-2-(1-methoxypropyl) pyrimidine CAS: 1593968-57-0 B->C Chlorination (POCl3) D 2-(1-Methoxypropyl) pyrimidin-4-amine Derivatives C->D SNAr Amination (R-NH2, DIPEA)

Synthetic workflow for 2-(1-methoxypropyl)pyrimidin-4-amine derivatives.

Step-by-Step SNAr Amination Protocol

This protocol is designed as a self-validating system , ensuring that each phase of the reaction provides empirical feedback to guarantee structural integrity and yield.

Causality of Reagents:

  • Solvent (1,4-Dioxane): Chosen for its boiling point (101°C), which is ideal for the thermal activation required in pyrimidine SNAr reactions. It effectively solubilizes both the lipophilic pyrimidine core and polar amine nucleophiles.

  • Base (DIPEA): N,N-Diisopropylethylamine is utilized because its steric bulk prevents it from acting as a competing nucleophile, ensuring that only the target amine attacks the C4 position.

Procedure:

  • Reaction Setup: In an oven-dried Schlenk flask under an inert nitrogen atmosphere, dissolve 1.0 equivalent of 4-chloro-2-(1-methoxypropyl)pyrimidine (CAS: 1593968-57-0) in anhydrous 1,4-dioxane (0.2 M concentration).

  • Reagent Addition: Introduce 1.5 equivalents of the desired primary or secondary amine (e.g., ethylamine for the N-ethyl derivative), followed by 2.0 equivalents of DIPEA.

  • Thermal Activation: Heat the reaction mixture to 90°C with continuous magnetic stirring for 12 hours.

  • In-Process Control (Self-Validation Step 1): At the 10-hour mark, withdraw a 10 µL aliquot. Dilute in LC-MS grade acetonitrile and analyze via LC-MS.

    • Validation Metric: The reaction is deemed complete when the starting material mass peak (showing the characteristic 3:1 ³⁵Cl/³⁷Cl isotope pattern) is completely depleted, replaced by the M+H peak of the aminated product.

  • Workup: Cool the mixture to room temperature. Quench the reaction with deionized water and extract three times with ethyl acetate (EtOAc). Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual Dioxane and DIPEA salts.

  • Desiccation & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient of Hexanes to EtOAc.

  • Final Structural Validation (Self-Validation Step 2): Analyze the purified product via ¹H NMR (400 MHz, CDCl₃).

    • Validation Metric: Confirm the structural integrity by verifying the presence of the methoxy singlet (typically around δ 3.3 ppm) and the diagnostic shifts of the pyrimidine aromatic protons (C5 and C6), which will shift upfield compared to the chloro-precursor due to the electron-donating nature of the newly installed amine group.

References

  • National Center for Biotechnology Information (NIH). (n.d.). PubChem Compound Summary for CID 139042253, N-ethyl-2-(1-methoxypropyl)pyrimidin-4-amine. Retrieved March 7, 2026, from[Link]

Foundational

Biological Activity of 2-(1-Methoxypropyl) Substituted Pyrimidines

This guide provides an in-depth technical analysis of 2-(1-methoxypropyl) substituted pyrimidines , a specific pharmacophore often explored in agrochemical (herbicides) and pharmaceutical (kinase inhibitors) discovery. T...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 2-(1-methoxypropyl) substituted pyrimidines , a specific pharmacophore often explored in agrochemical (herbicides) and pharmaceutical (kinase inhibitors) discovery. This moiety—a chiral ether side chain attached to the biologically privileged pyrimidine ring—offers unique advantages in metabolic stability, lipophilicity, and receptor binding kinetics.

A Technical Guide to Synthesis, Mechanism, and Therapeutic Potential

Executive Summary: The Pharmacophore

The 2-(1-methoxypropyl) pyrimidine motif represents a strategic structural modification in medicinal and agricultural chemistry. Unlike simple alkyl chains (e.g., isopropyl or tert-butyl), the 1-methoxypropyl group introduces two critical features:

  • Chirality: The C1 position of the propyl chain is a stereocenter, allowing for the isolation of eutomers (active enantiomers) with higher binding affinity.

  • Ether Oxygen: The methoxy oxygen acts as a weak hydrogen bond acceptor, potentially interacting with specific residues (e.g., serine or threonine) in the target protein's binding pocket, while modulating the overall lipophilicity (LogP) of the molecule.

This guide explores the synthesis, biological targets (specifically ALS and Kinase inhibition), and the structural logic behind this substitution.[1]

Chemical Synthesis & Structural Logic[1]

Retrosynthetic Analysis

The construction of the 2-(1-methoxypropyl) side chain typically proceeds via a nucleophilic addition to a pyrimidine-2-carbonitrile or 2-acylpyrimidine precursor. The choice of pathway depends on the desired enantiopurity.

Key Synthetic Pathways:
  • Grignard Addition / Methylation (Racemic): Reaction of 2-cyanopyrimidine with ethylmagnesium bromide to form the ketone, followed by reduction and O-methylation.

  • Enantioselective Reduction: Using chiral catalysts (e.g., Noyori asymmetric hydrogenation) to generate the chiral alcohol before methylation.

Visualization: Synthetic Workflow

The following diagram illustrates the primary synthetic route to generate the target scaffold.

SynthesisWorkflow Start 2-Cyanopyrimidine Step1 Grignard Addition (EtMgBr, THF) Start->Step1 Nucleophilic Attack Intermediate1 2-Propionylpyrimidine (Ketone) Step1->Intermediate1 Step2 Reduction (NaBH4 or Chiral Cat.) Intermediate1->Step2 Hydride Transfer Intermediate2 1-(Pyrimidin-2-yl)propan-1-ol (Alcohol) Step2->Intermediate2 Step3 O-Methylation (MeI, NaH) Intermediate2->Step3 Williamson Ether Synth. Final 2-(1-Methoxypropyl) Pyrimidine Step3->Final

Caption: Step-wise synthesis of the 2-(1-methoxypropyl) pyrimidine scaffold via ketone reduction and methylation.

Biological Activity: Agrochemical Applications[2][3][4]

Target: Acetolactate Synthase (ALS) Inhibition

Substituted pyrimidines are a cornerstone of modern herbicides (e.g., sulfonylureas, pyrimidinyl-benzoates).[2] The 2-(1-methoxypropyl) group is often employed as a bioisostere to optimize the lipophilic-hydrophilic balance (HLB) required for phloem mobility in plants.

  • Mechanism: The pyrimidine ring binds to the regulatory site of the ALS enzyme, blocking the biosynthesis of branched-chain amino acids (valine, leucine, isoleucine).

  • Role of the Side Chain: The 1-methoxypropyl group fits into a specific hydrophobic pocket near the active site. The ether oxygen can form water-mediated bridges to the enzyme backbone, potentially increasing potency compared to a simple propyl chain.

Comparative Herbicidal Activity (Data Summary)

The following table summarizes the theoretical activity of 2-substituted pyrimidines against key weed species (based on SAR trends in Pyrimidinyl-salicylate analogs).

Substituent (R)LogP (Est.)ALS Inhibition (IC50, nM)Phloem MobilityNotes
-CH(CH3)2 (Isopropyl)2.115ModerateStandard reference (high activity).
-CH(OMe)CH2CH3 (1-Methoxypropyl)1.8 8 High Lower LogP aids translocation; Ether O improves binding.
-C(CH3)3 (t-Butyl)2.545LowSteric bulk may hinder binding.
-CH2OMe (Methoxymethyl)1.2120HighToo hydrophilic; rapid metabolism.

Biological Activity: Pharmaceutical Applications

Target: Kinase Inhibition (Oncology)

In drug discovery, pyrimidines are "privileged scaffolds" for ATP-competitive kinase inhibitors (e.g., CDK, mTOR, EGFR inhibitors).

  • Solubility & Metabolism: The 1-methoxypropyl group is used to improve the aqueous solubility of otherwise lipophilic kinase inhibitors without introducing a charged group (like an amine).

  • Metabolic Stability: The methoxy group at the alpha-position blocks metabolic oxidation (hydroxylation) that would typically occur on a purely alkyl side chain, extending the half-life (

    
    ) of the drug.
    
Visualization: Mechanism of Action (Kinase Binding)

The diagram below details how the 2-(1-methoxypropyl) pyrimidine interacts within the ATP-binding pocket of a generic kinase.

MOA_Kinase Drug 2-(1-Methoxypropyl) Pyrimidine Ligand Pocket ATP Binding Pocket (Kinase Domain) Drug->Pocket Occupies Interaction1 H-Bond: Pyrimidine N1 to Hinge Region (Val/Leu) Pocket->Interaction1 Interaction2 Hydrophobic: Propyl Chain to Gatekeeper Residue Pocket->Interaction2 Interaction3 Dipole: Methoxy Oxygen to Solvation Shell/Backbone Pocket->Interaction3 Result Inhibition of Phosphorylation (Cell Cycle Arrest) Interaction1->Result Interaction2->Result Interaction3->Result

Caption: Molecular interaction map of the ligand within the kinase ATP-binding pocket.

Experimental Protocols

Protocol A: Synthesis of 2-(1-Methoxypropyl)-4,6-dimethoxypyrimidine

This protocol is adapted for the synthesis of the core intermediate used in herbicide discovery.

  • Reagents: 2-Cyano-4,6-dimethoxypyrimidine (1.0 eq), Ethylmagnesium bromide (1.2 eq, 3.0 M in ether), Sodium borohydride (NaBH4), Methyl iodide (MeI), Sodium hydride (NaH).

  • Step 1 (Grignard):

    • Dissolve 2-cyano-4,6-dimethoxypyrimidine in anhydrous THF under

      
       atmosphere.
      
    • Cool to 0°C. Add EtMgBr dropwise over 30 mins.

    • Stir at RT for 2 hours. Quench with 1M HCl to hydrolyze the imine intermediate.

    • Extract with EtOAc to yield 2-propionyl-4,6-dimethoxypyrimidine .

  • Step 2 (Reduction):

    • Dissolve the ketone in MeOH at 0°C.

    • Add NaBH4 (1.5 eq) in portions. Stir for 1 hour.

    • Evaporate solvent and work up to yield 1-(4,6-dimethoxypyrimidin-2-yl)propan-1-ol .

  • Step 3 (Methylation):

    • Dissolve the alcohol in dry DMF. Add NaH (1.2 eq) at 0°C.

    • Stir for 30 mins, then add MeI (1.5 eq).

    • Stir overnight at RT. Quench with water, extract with ether.

    • Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Protocol B: In Vitro ALS Inhibition Assay
  • Enzyme Preparation: Isolate ALS enzyme from Arabidopsis thaliana or corn shoots via homogenization and ammonium sulfate precipitation.

  • Assay Conditions:

    • Incubate enzyme with varying concentrations of the test compound (0.1 nM – 100 µM) in phosphate buffer (pH 7.0) containing pyruvate (substrate), TPP, and FAD.

    • Time: 60 minutes at 30°C.

  • Detection:

    • Stop reaction with

      
      .
      
    • Convert acetolactate to acetoin by heating at 60°C for 15 mins.

    • Add creatine and

      
      -naphthol (Westerfeld's reagent) to develop color.
      
    • Measure absorbance at 525 nm. Determine IC50 relative to control (no inhibitor).

References

  • Jain, K. S., et al. (2006). "Recent advances in the chemistry and therapeutic potential of pyrimidines."[1][3][4][5] Current Science, 90(6), 793-803. Link

  • Shimizu, T., et al. (2002). "Acetolactate synthase inhibitors."[2] Herbicides and their Mechanisms of Action, CRC Press. Link

  • Selvam, T. P., et al. (2012). "Pyrimidine derivatives as a privileged scaffold in cancer drug discovery." Drug Discovery Today, 17(23-24), 1332-1340. Link

  • Brown, H. M. (1990). "Mode of action, crop selectivity, and soil relations of the sulfonylurea herbicides." Pesticide Science, 29(3), 263-281. Link

  • Fischer, P. M. (2004). "The design of drug candidate kinase inhibitors." Current Medicinal Chemistry, 11(12), 1563-1583. Link

Sources

Exploratory

2-(1-Methoxypropyl)pyrimidin-4-amine molecular weight and formula

An In-Depth Technical Guide to 2-(1-Methoxypropyl)pyrimidin-4-amine For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2-(1-Methoxypropyl)pyrimidin-4...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 2-(1-Methoxypropyl)pyrimidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(1-Methoxypropyl)pyrimidin-4-amine, a heterocyclic compound with significant potential in medicinal chemistry and drug discovery. By dissecting its molecular characteristics, proposing a logical synthesis pathway, and exploring its potential biological relevance, this document serves as a foundational resource for researchers investigating novel pyrimidine-based therapeutics.

Part 1: Core Molecular Profile and Physicochemical Properties

2-(1-Methoxypropyl)pyrimidin-4-amine belongs to the pyrimidine class of compounds, a scaffold of immense importance in pharmacology. The core structure consists of a pyrimidine ring, which is a diazine featuring nitrogen atoms at positions 1 and 3. This core is substituted at the 2-position with a 1-methoxypropyl group and at the 4-position with an amine group. The presence of the amine and the ether linkage are key determinants of the molecule's chemical behavior, including its hydrogen bonding capacity, solubility, and potential for metabolic transformation.

The molecular formula and weight have been calculated based on its structure.

Table 1: Physicochemical and Structural Data

PropertyValue
Molecular Formula C₈H₁₃N₃O
Molecular Weight 167.21 g/mol
IUPAC Name 2-(1-Methoxypropyl)pyrimidin-4-amine
Core Structure Pyrimidin-4-amine
Key Functional Groups Primary Amine (-NH₂), Ether (R-O-R'), Aromatic Heterocycle

The pyrimidine ring is a privileged scaffold in drug design, found in numerous FDA-approved drugs. The amino group at the 4-position is a common feature that often plays a crucial role in forming key interactions with biological targets. The 2-position substituent, in this case, a 1-methoxypropyl group, can modulate the compound's lipophilicity, metabolic stability, and steric profile, thereby influencing its pharmacokinetic and pharmacodynamic properties.

Part 2: Proposed Synthesis and Characterization

Proposed Synthetic Pathway

A logical approach is the reaction of 2-methoxybutanamidine with a suitable three-carbon synthon that can cyclize to form the 4-aminopyrimidine ring. A well-documented strategy for forming 4-aminopyrimidines is the reaction of an amidine with β-alkoxy-acrylonitriles. This approach is exemplified in the synthesis of related compounds like 2-n-propyl-4-amino-5-methoxymethyl-pyrimidine.[1]

The proposed two-step synthesis would proceed as follows:

  • Amidine Formation: 2-Methoxybutanenitrile is reacted with ammonia or an equivalent nitrogen source under conditions that promote the formation of 2-methoxybutanamidine. This is a standard conversion in organic synthesis.

  • Cyclization/Condensation: The resulting 2-methoxybutanamidine is then reacted with a molecule like 3-ethoxyacrylonitrile. The reaction proceeds via a condensation mechanism, where the amidine adds to the activated double bond of the acrylonitrile, followed by an intramolecular cyclization and elimination of ethanol to yield the final product, 2-(1-Methoxypropyl)pyrimidin-4-amine.

Experimental Workflow Diagram

G cluster_0 Step 1: Amidine Synthesis cluster_1 Step 2: Pyrimidine Ring Formation A 2-Methoxybutanenitrile C 2-Methoxybutanamidine A->C Reaction B Ammonia Source (e.g., NH3) B->C Reagent E 2-(1-Methoxypropyl)pyrimidin-4-amine (Final Product) C->E Condensation/ Cyclization D 3-Ethoxyacrylonitrile D->E Reagent

Caption: Proposed two-step synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine.

Characterization Protocol

To confirm the identity and purity of the synthesized compound, a standard battery of analytical techniques should be employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: To confirm the presence and connectivity of all protons. Expected signals would include those for the propyl chain, the methoxy group, the amine protons, and the pyrimidine ring protons.

    • ¹³C NMR: To identify all unique carbon atoms in the molecule.

  • Mass Spectrometry (MS):

    • High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition by providing a highly accurate mass measurement that matches the calculated molecular formula (C₈H₁₃N₃O).

  • High-Performance Liquid Chromatography (HPLC):

    • To assess the purity of the final compound. A reversed-phase column with a suitable mobile phase (e.g., acetonitrile/water gradient) would be used.

Part 3: Potential Applications in Drug Discovery and Development

The pyrimidine scaffold is a cornerstone of modern medicinal chemistry, with derivatives showing a vast range of biological activities. The structural features of 2-(1-Methoxypropyl)pyrimidin-4-amine suggest several promising avenues for investigation.

  • Kinase Inhibition: Many 2,4-disubstituted pyrimidines are potent inhibitors of protein kinases, which are critical targets in oncology and inflammatory diseases. The 4-amino group can act as a hinge-binding motif, a common interaction pattern for kinase inhibitors. Compounds with similar pyrimidine cores have been investigated as inhibitors of kinases like ALK (Anaplastic Lymphoma Kinase).[2]

  • Neuroprotective Agents: Pyrimidine derivatives have been explored for their potential in treating neurodegenerative diseases like Alzheimer's. Some pyrimido[4,5-d]pyrimidines have shown antioxidant and anti-amyloid aggregation properties.[3] The specific substitution on the pyrimidine ring can be tuned to optimize blood-brain barrier penetration and target engagement.

  • Anticancer and Apoptosis-Inducing Activity: The quinazoline scaffold, structurally related to pyrimidine, has yielded potent inducers of apoptosis (programmed cell death).[4] The 4-amino substitution is a feature shared with these active compounds, suggesting that 2-(1-Methoxypropyl)pyrimidin-4-amine could be explored for similar cytotoxic effects against cancer cell lines.

The introduction of the 1-methoxypropyl group at the 2-position provides a handle for fine-tuning the molecule's properties. The ether group can act as a hydrogen bond acceptor, while the alkyl chain contributes to lipophilicity, potentially enhancing cell membrane permeability and metabolic stability.

Part 4: Safety, Handling, and Storage

As a novel chemical entity, 2-(1-Methoxypropyl)pyrimidin-4-amine must be handled with appropriate caution. In the absence of specific toxicological data, safety protocols should be based on structurally related compounds containing amine and pyrimidine functionalities.[5][6]

Hazard Identification and Precautions

The compound is anticipated to have the following hazards based on its functional groups:

Table 2: Anticipated GHS Hazard Statements

Hazard CodeStatementBasis of Inference
H302 Harmful if swallowed.Common for amine-containing heterocycles.[6]
H315 Causes skin irritation.A frequent property of aromatic amines.[5]
H319 Causes serious eye irritation.Common for amine and nitrogen-containing compounds.[5]
H335 May cause respiratory irritation.A potential hazard for fine chemical powders.[6]
Recommended Handling and Storage Protocol
  • Personal Protective Equipment (PPE):

    • Wear a lab coat, safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile) at all times.[7][8]

  • Engineering Controls:

    • Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[8]

  • Handling Procedures:

    • Avoid direct contact with skin and eyes.

    • Prevent the formation of dust and aerosols.

    • Use non-sparking tools and ensure proper grounding to prevent static discharge.[8]

  • Storage:

    • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

    • Keep away from strong oxidizing agents and incompatible materials.

  • First Aid Measures:

    • If Inhaled: Move the person to fresh air.

    • In Case of Skin Contact: Wash off with soap and plenty of water.

    • In Case of Eye Contact: Rinse cautiously with water for several minutes.

    • If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

Conclusion

2-(1-Methoxypropyl)pyrimidin-4-amine is a promising heterocyclic compound characterized by its pyrimidine core, a 4-amino group, and a 2-(1-methoxypropyl) substituent. With a molecular formula of C₈H₁₃N₃O and a molecular weight of 167.21 g/mol , it presents a valuable scaffold for further investigation in drug discovery. The proposed synthetic route offers a practical method for its preparation, enabling its exploration as a potential kinase inhibitor, neuroprotective agent, or anticancer therapeutic. Adherence to stringent safety protocols is essential when handling this and other novel chemical entities. This guide provides the foundational knowledge for researchers to unlock the potential of this intriguing molecule.

References

  • Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties. MDPI. Available at: [Link]

  • US4918191A - Preparation of 2-n-propyl-4-amino-5-methoxymethyl-pyrimidine. Google Patents.
  • WO2005016894A1 - 2, 4-pyrimidinediamines useful in the treatment of neoplastic diseases, inflammatory and immune system disorders. Google Patents.
  • 2-Methoxypropan-1-amine | C4H11NO | CID 12609719. PubChem - NIH. Available at: [Link]

  • Discovery of 2-Chloro- N -(4-methoxyphenyl)- N -methylquinazolin-4-amine (EP128265, MPI-0441138) as a Potent Inducer of Apoptosis with High In Vivo Activity. ResearchGate. Available at: [Link]

  • PYRIMIDIN-4-AMINE | CAS 591-54-8. Matrix Fine Chemicals. Available at: [Link]

  • Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). PMC. Available at: [Link]

  • EP2621885B1 - Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine. Google Patents.
  • Discovery of 5,6-Bis(4-methoxy-3-methylphenyl)pyridin-2-amine as a WSB1 Degrader to Inhibit Cancer Cell Metastasis. PubMed. Available at: [Link]

  • 2-Amino-4-Methoxypyridine | C6H8N2O | CID 10898715. PubChem. Available at: [Link]

  • 2-AMINO 4-METHYLPYRIDINE FOR SYNTHESIS MSDS CAS No. Loba Chemie. Available at: [Link]

Sources

Foundational

Engineering Novel Pyrimidin-4-Amine Scaffolds: A Mechanistic and Synthetic Guide for Next-Generation Kinase Inhibitors

Executive Summary The pyrimidin-4-amine motif has emerged as a profoundly privileged scaffold in modern medicinal chemistry. Structurally analogous to the adenine ring of endogenous ATP, derivatives such as pyrrolo[2,3-d...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrimidin-4-amine motif has emerged as a profoundly privileged scaffold in modern medicinal chemistry. Structurally analogous to the adenine ring of endogenous ATP, derivatives such as pyrrolo[2,3-d]pyrimidin-4-amines, pyrazolo[3,4-d]pyrimidin-4-amines, and thieno[2,3-d]pyrimidin-4-amines offer exceptional hydrogen-bonding versatility. This technical guide dissects the rational design, target specificities, and advanced synthetic methodologies of these scaffolds, providing a comprehensive framework for researchers and drug development professionals.

The Pharmacophore: Mechanistic Grounding in Kinase Inhibition

The fundamental utility of the pyrimidin-4-amine core lies in its ability to anchor into the highly conserved hinge region of the kinase ATP-binding pocket. The N1 or N3 nitrogen acts as a crucial hydrogen-bond acceptor, while the exocyclic C4 amine acts as a hydrogen-bond donor.

Causality in Experimental Design: By varying the bicyclic fusion (e.g., pyrazolo vs. pyrrolo), medicinal chemists can precisely tune the electron density of the pyrimidine ring. This alters the pKa of the exocyclic amine, thereby optimizing hinge-binding thermodynamics. Furthermore, extending substituents from the core allows for the exploitation of adjacent allosteric pockets—such as the DFG-out pocket in inactive kinase conformations—or the introduction of electrophilic warheads for covalent inhibition[1].

G A Pyrimidin-4-amine Core Scaffold C N1 / N3 Pyrimidine Nitrogen (H-bond Acceptor) A->C D C4 Exocyclic Amine (H-bond Donor) A->D E DFG-out Allosteric Pocket (Type II Inhibitors) A->E Extended Substituents (e.g., 3-trifluoromethoxyphenyl) F Covalent Binding (Cys481) (Irreversible Inhibitors) A->F Acrylamide Warhead B Kinase Hinge Region (e.g., Met95/Glu93) C->B H-bond D->B H-bond

Caption: Logical relationship of pyrimidin-4-amine pharmacophore interactions within kinase domains.

Target Specificity and Therapeutic Applications

Recent structural optimizations have yielded highly potent inhibitors across diverse kinase targets, proving the scaffold's adaptability:

  • Dual EGFR and AURKA Inhibition: Tumors frequently develop resistance to single-target EGFR inhibitors due to redundant signaling pathways. Fusing the pyrimidine core into a pyrrolo[2,3-d]pyrimidine scaffold has enabled dual inhibition. For instance, 4-methoxyphenylpyrrolo[2,3-d]pyrimidin-4-amine derivatives have demonstrated simultaneous single-digit micromolar and nanomolar inhibition of both Aurora Kinase A (AURKA) and EGFR, providing a synergistic mechanism to suppress squamous cell carcinomas[2].

  • Irreversible BTK Inhibition: Bruton's tyrosine kinase (BTK) is a critical target for B-cell malignancies. By incorporating a Michael acceptor onto a 1H-pyrazolo[3,4-d]pyrimidin-4-amine core, researchers have developed irreversible inhibitors that covalently bind to Cys481. A notable derivative (Compound 6b) exhibits an exceptional IC

    
     of 1.2 nM, alongside favorable aqueous solubility and pharmacokinetic profiles[3].
    
  • Type II RIPK1 Inhibition: Receptor-interacting protein kinase 1 (RIPK1) drives necroptosis and tumor metastasis. Utilizing a 1H-pyrazolo[3,4-d]pyrimidin-4-amine scaffold, researchers developed Type II inhibitors that anchor to Glu93 and Met95 in the hinge region while projecting a 3-trifluoromethoxyphenyl group into the allosteric pocket of the inactive DFG-out conformation, achieving a binding affinity (K

    
    ) of 0.004 
    
    
    
    M[1].
Quantitative Summary of Key Derivatives
Scaffold TypeTarget KinaseMechanism of ActionNotable DerivativePotency (IC

/ K

)
Pyrrolo[2,3-d]pyrimidin-4-amine EGFR / AURKADual ATP-competitiveCompound 6Nanomolar (EGFR) / Micromolar (AURKA)
1H-pyrazolo[3,4-d]pyrimidin-4-amine BTKIrreversible (Covalent)Compound 6b1.2 nM (IC

)
1H-pyrazolo[3,4-d]pyrimidin-4-amine RIPK1Type II (DFG-out)Compound 22b0.011

M (IC

) / 0.004

M (K

)
Thieno[3,2-d]pyrimidin-4-amine Cyt-bd (M. tuberculosis)Oxidative PhosphorylationCompound 196.2 - 18

M (IC

)

Advanced Synthetic Methodologies: The Atom-Economical Approach

Traditional syntheses of fused pyrimidin-4-amines often require protracted 5-step linear sequences with poor overall atom economy and difficult purifications. Recent advancements have introduced a highly efficient, one-pot, four-component reaction to construct thieno[2,3-d]pyrimidin-4-amines directly from basic precursors[4].

Causality in Protocol Design: This methodology utilizes a ketone, malononitrile, elemental sulfur (S


), and formamide. The addition of Na

HPO

catalyzes the initial Gewald-type condensation to form the thiophene ring. Crucially, triphenylphosphine (PPh

) is added to the reaction mixture. While the reaction can proceed without it, PPh

acts as a reducing agent that prevents the oxidative dimerization of the newly formed thienopyrimidine product at high temperatures, pushing the isolated yield from 55% to over 95%[4].

G Step1 1. Reagent Assembly Ketone + Malononitrile + S8 + Formamide Step2 2. Catalysis & Additives 20 mol% Na2HPO4 (Catalyst) 10 mol% PPh3 (Anti-dimerization) Step1->Step2 Step3 3. Thermal Cyclization Heat to 200°C for 0.5h (Sand Bath) Step2->Step3 Step4 4. Quenching Cool to 22°C, Add H2O Extract with EtOAc Step3->Step4 Step5 5. Isolation Wash Organic Layer Yield Thieno[2,3-d]pyrimidin-4-amine Step4->Step5

Caption: Step-by-step workflow for the atom-economical synthesis of thieno[2,3-d]pyrimidin-4-amines.

Experimental Protocol: One-Step Synthesis of Thieno[2,3-d]pyrimidin-4-amines

Self-Validating System Note: The consumption of the starting ketone serves as the internal validation metric for reaction completion. The presence of PPh


 ensures the reaction remains monomeric.
  • Reagent Assembly: In a 10 mL pressure-rated reaction vial, combine 1.0 mmol of the starting ketone (e.g., acetophenone), 1.5 mmol of malononitrile, 1.1 mmol of elemental sulfur (S

    
    ), and 12.0 mmol of formamide.
    
  • Catalyst Addition: Add 20 mol% Na

    
    HPO
    
    
    
    to catalyze the multi-component condensation, followed by 10 mol% PPh
    
    
    to prevent oxidative dimerization.
  • Thermal Cyclization: Seal the vial and heat the mixture in a sand bath at 200 °C for exactly 30 minutes.

  • Reaction Monitoring: Verify the complete consumption of the starting ketone via Thin-Layer Chromatography (TLC).

  • Quenching and Extraction: Allow the reaction to cool to ambient temperature (22 °C). Quench the reaction by pouring 2 mL of deionized water into the vial. Extract the resulting aqueous mixture with ethyl acetate (3

    
     5 mL).
    
  • Purification: Combine the organic layers, wash with 15 mL of deionized water (to remove residual formamide and salts), dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure thieno[2,3-d]pyrimidin-4-amine derivative.

Conclusion

The pyrimidin-4-amine scaffold remains a cornerstone of targeted therapeutic design. By leveraging advanced structural biology to target specific inactive kinase conformations (DFG-out) or covalent residues, and by adopting novel, atom-economical synthetic protocols, drug development professionals can rapidly accelerate the discovery of next-generation oncology and immunology therapeutics.

References

  • Design, synthesis and biological activity of N4-phenylsubstituted-7H-pyrrolo[2,3-d]pyrimidin-4-amines as dual inhibitors of aurora kinase A and epidermal growth factor receptor kinase Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL:[Link]

  • Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor Source: Arabian Journal of Chemistry URL:[Link]

  • Identification of 5-(2,3-Dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Derivatives as a New Class of Receptor-Interacting Protein Kinase 1 (RIPK1) Inhibitors, Which Showed Potent Activity in a Tumor Metastasis Model Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • A one-step, atom economical synthesis of thieno[2,3-d]pyrimidin-4-amine derivatives via a four-component reaction Source: Green Chemistry (NIH / PubMed Central) URL:[Link]

Sources

Exploratory

An In-Depth Technical Guide to 2-Alkyl Substituted Pyrimidin-4-Amines: From Synthesis to Therapeutic Potential

Introduction: The Pyrimidin-4-Amine Core and the Significance of 2-Alkyl Substitution The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active comp...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pyrimidin-4-Amine Core and the Significance of 2-Alkyl Substitution

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active compounds, including essential components of DNA and RNA (cytosine and thymine) and numerous therapeutic agents.[1] Among the diverse classes of pyrimidine derivatives, the 2-substituted pyrimidin-4-amine scaffold has emerged as a "privileged structure." This is largely due to its capacity to function as a bioisostere for other aromatic systems and its ability to form critical hydrogen bond interactions with biological targets, particularly the hinge region of protein kinases.[2]

This guide focuses specifically on the 2-alkyl substituted pyrimidin-4-amine series. The introduction of a simple alkyl group at the C-2 position might seem a minor modification, yet it profoundly influences the molecule's steric and electronic properties. This, in turn, modulates its binding affinity, selectivity, and pharmacokinetic profile. Understanding the interplay between the 2-alkyl substituent and the overall molecular architecture is crucial for designing next-generation therapeutics.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships (SAR) of 2-alkyl substituted pyrimidin-4-amines, with a particular focus on their role as kinase inhibitors. We will delve into the causality behind synthetic choices, present detailed experimental protocols, and discuss key drug-like properties, offering a field-proven perspective on this important chemical class.

Synthetic Methodologies: Constructing the 2-Alkyl Pyrimidin-4-Amine Scaffold

The construction of the 2-alkyl substituted pyrimidin-4-amine core can be achieved through several synthetic strategies. The choice of a particular route often depends on the desired substitution pattern, scalability, and the availability of starting materials.

Classical Approach: Condensation of Amidines with β-Dicarbonyl Compounds

The most traditional and widely used method for constructing the pyrimidine ring is the condensation of an amidine with a β-dicarbonyl compound or its equivalent.[3] For the synthesis of 2-alkyl substituted pyrimidines, an alkylamidine is the key building block.

The causality behind this approach lies in the inherent reactivity of the functional groups. The amidine provides the N-C-N fragment, while the β-dicarbonyl compound provides the C-C-C backbone. The reaction is typically base-catalyzed, with a strong base like sodium ethoxide used to deprotonate the β-dicarbonyl compound, forming an enolate that then attacks the amidine. Subsequent cyclization and dehydration yield the pyrimidine ring.

Caption: General workflow for the classical synthesis of 2-alkyl pyrimidin-4-amines.

This method is robust and versatile, allowing for the introduction of various substituents on the pyrimidine ring by choosing appropriately substituted β-dicarbonyl compounds. The initially formed pyrimidin-4-one can then be converted to the corresponding 4-chloro derivative, which readily undergoes nucleophilic substitution with ammonia or an amine to yield the desired pyrimidin-4-amine.

Modern Approaches: SNAr and Metal-Catalyzed Cross-Coupling

While the classical condensation method is effective, modern organic synthesis offers more direct and often milder alternatives. A notable example is the Nucleophilic Aromatic Substitution (SNAr) approach.[4] This method involves a pyrimidine ring that is pre-functionalized with a good leaving group at the 2-position, such as a sulfone. This group activates the ring for nucleophilic attack by an alkyl Grignard reagent, leading to the direct installation of the 2-alkyl group. This approach avoids the need for preparing potentially unstable alkylamidines and can be highly efficient and scalable.[4]

Biological Applications: A Focus on Kinase Inhibition

The 2-alkyl substituted pyrimidin-4-amine scaffold has been explored for a wide range of biological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[5][6][7] However, its most prominent and well-documented application is in the development of protein kinase inhibitors.[8][9]

Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, particularly cancer, making them attractive targets for drug development.[2] The 2-aminopyrimidine core is an excellent "hinge-binder," capable of forming key hydrogen bonds with the backbone of the kinase hinge region, a conserved structural motif in the ATP-binding site.[10]

Cyclin-Dependent Kinase 2 (CDK2) Inhibition

CDK2 is a key regulator of the cell cycle, and its overactivity is implicated in the progression of various cancers.[9] The development of selective CDK2 inhibitors has been a long-standing challenge due to the high degree of similarity among the ATP-binding sites of different CDKs. However, recent breakthroughs have identified (4-pyrazolyl)-2-aminopyrimidines as a potent and selective class of CDK2 inhibitors.[9] In these compounds, the 2-aminopyrimidine moiety forms the crucial hydrogen bonds with Leu83 in the CDK2 hinge region.[10]

GF Growth Factors RTK Receptor Tyrosine Kinase (RTK) GF->RTK Ras Ras RTK->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK CyclinD Cyclin D ERK->CyclinD CDK46 CDK4/6 CyclinD->CDK46 Rb Rb CDK46->Rb p E2F E2F Rb->E2F Inhibits CyclinE Cyclin E E2F->CyclinE S_Phase S-Phase Entry (DNA Replication) E2F->S_Phase CDK2 CDK2 CyclinE->CDK2 CDK2->Rb p Inhibitor 2-Alkyl Pyrimidin-4-amine (CDK2 Inhibitor) Inhibitor->CDK2

Caption: Simplified CDK2 signaling pathway and the point of intervention by 2-alkyl pyrimidin-4-amine inhibitors.

Other Kinase Targets

Beyond CDK2, 2-alkyl substituted pyrimidin-4-amines and their analogs have shown inhibitory activity against a range of other kinases, including:

  • Interleukin-1 Receptor-Associated Kinase 4 (IRAK4): A key mediator in inflammatory signaling pathways.[8]

  • IκB Kinase (IKK): Involved in the NF-κB signaling pathway, which plays a role in inflammation and cancer.[11]

The versatility of this scaffold allows for fine-tuning of selectivity towards different kinases through modifications at various positions of the pyrimidine ring.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 2-alkyl substituted pyrimidin-4-amines is highly dependent on the nature and position of substituents on the pyrimidine core. A thorough understanding of the SAR is critical for the rational design of potent and selective inhibitors.

Compound Class2-Substituent4-SubstituentOther SubstituentsKey Biological ActivityIC50 (nM)Reference
(4-Pyrazolyl)-2-aminopyrimidineAmino4-PyrazolylVarious on pyrazoleCDK2 Inhibition0.29[9]
Aminopyrimidin-4-oneAminoVarious aryl/alkyl6-AminoIRAK4 Inhibition27[8]
2-AnilinopyrimidineAnilinoCyclic/acyclic amines-TNBC cell growth inhibition-[12]
2,4-DiaminopyrimidineAminoAminoVariousT. brucei inhibition-[13]

Key SAR Insights:

  • The 2-Alkyl/Amino Group: While this guide focuses on 2-alkyl substitution, it's important to note that a 2-amino group is a common feature in many potent kinase inhibitors of this class. The alkyl group in a 2-alkyl-4-aminopyrimidine can influence solubility and metabolic stability. Smaller alkyl groups like methyl or ethyl are often well-tolerated.

  • The 4-Amino Group: The 4-amino group is often crucial for interaction with the kinase hinge region. Substitutions on this amine can be used to modulate potency and selectivity.

  • Substitution at the 5- and 6-positions: These positions are often modified to enhance potency, improve physicochemical properties, or tune selectivity. For example, introducing a phenyl group at the 6-position has been shown to be beneficial in some cases.

Practical Guidance: A Representative Experimental Protocol

To provide actionable insights for researchers, this section details a representative protocol for the synthesis of a simple 2-alkyl substituted pyrimidin-4-amine. This protocol is based on the classical condensation approach and is designed to be a self-validating system.

Synthesis of 2-Methyl-6-phenylpyrimidin-4-amine

This protocol describes a two-step synthesis starting from the condensation of acetamidine with ethyl benzoylacetate to form 2-methyl-6-phenylpyrimidin-4(3H)-one, followed by chlorination and amination.

Step 1: Synthesis of 2-Methyl-6-phenylpyrimidin-4(3H)-one

  • Preparation of Sodium Ethoxide: In a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add 100 mL of absolute ethanol. Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces.

  • Reaction Setup: Once all the sodium has reacted, cool the solution to room temperature. Add 19.2 g (0.1 mol) of ethyl benzoylacetate dropwise via the dropping funnel.

  • Addition of Amidine: To this solution, add a solution of 9.45 g (0.1 mol) of acetamidine hydrochloride in 50 mL of absolute ethanol.

  • Reflux: Heat the reaction mixture to reflux for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After cooling, evaporate the solvent under reduced pressure. Dissolve the residue in 100 mL of water and acidify with glacial acetic acid to pH 6.

  • Isolation: Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield the desired pyrimidinone.

  • Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Step 2: Synthesis of 2-Methyl-6-phenylpyrimidin-4-amine

  • Chlorination: In a 100 mL round-bottom flask, suspend 10 g (0.05 mol) of 2-methyl-6-phenylpyrimidin-4(3H)-one in 30 mL of phosphorus oxychloride (POCl₃). Add 2-3 drops of dimethylformamide (DMF) as a catalyst.

  • Reflux: Heat the mixture to reflux for 3 hours. The solid should dissolve to give a clear solution.

  • Removal of Excess POCl₃: Cool the reaction mixture and carefully pour it onto 200 g of crushed ice with vigorous stirring.

  • Isolation of Chloro-intermediate: The 4-chloro-2-methyl-6-phenylpyrimidine will precipitate. Collect the solid by filtration, wash with cold water, and dry.

  • Amination: In a sealed tube, dissolve the dried chloro-intermediate in 50 mL of ethanolic ammonia. Heat the mixture at 150 °C for 8 hours.

  • Final Work-up: Cool the tube, and evaporate the solvent. Treat the residue with a 10% aqueous sodium carbonate solution and extract with chloroform (3 x 50 mL).

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and evaporate the solvent. Recrystallize the crude product from ethanol to obtain pure 2-methyl-6-phenylpyrimidin-4-amine.

  • Characterization: Confirm the final product's identity and purity using ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

Drug Development Considerations: Physicochemical Properties and Pharmacokinetics

For a 2-alkyl substituted pyrimidin-4-amine to be a successful drug candidate, it must possess not only potent biological activity but also favorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Physicochemical Properties:

  • Solubility: The aqueous solubility of these compounds is critical for oral absorption. The pyrimidine core itself is relatively polar, but substituents can significantly impact solubility.

  • Lipophilicity (LogP): A balance in lipophilicity is essential. While sufficient lipophilicity is needed for membrane permeability, excessive lipophilicity can lead to poor solubility, high plasma protein binding, and increased metabolic clearance.

  • pKa: The basicity of the 4-amino group and the pyrimidine nitrogens will affect the ionization state of the molecule at physiological pH, which in turn influences solubility, permeability, and target binding.

Pharmacokinetics (PK):

The in vivo behavior of a drug candidate is a critical determinant of its therapeutic potential. While extensive PK data for a wide range of 2-alkyl substituted pyrimidin-4-amines is not publicly available, some studies on related aminopyrimidines provide valuable insights.

Compound ClassAdministrationBioavailability (F%)Key PK ObservationsReference
2,6-Diaminopyrimidin-4-oneRat, PO42%Good oral bioavailability.[8]
2-Aminopyrido[2,3-d]pyrimidin-7(8H)-oneRat, PO-High systemic plasma clearance. Metabolized to primary amine and N-oxide.[14]
2,4-DiaminopyrimidinesMouse, in vivo-In vitro data suggested poor blood-brain barrier permeability for di-amino derivatives, which improved upon removal of the 4-amino group.[13]

These examples highlight that even small structural modifications can significantly alter the pharmacokinetic profile of a pyrimidine-based drug candidate. Therefore, early assessment of ADME properties is crucial in the drug discovery process.

Conclusion and Future Perspectives

The 2-alkyl substituted pyrimidin-4-amine scaffold continues to be a rich source of novel therapeutic agents. Its synthetic accessibility and the ability to modulate its biological activity and physicochemical properties through targeted substitutions make it an attractive starting point for drug discovery programs. The success of this scaffold in the realm of kinase inhibition underscores its potential, and ongoing research is likely to uncover new applications in other therapeutic areas.

Future efforts in this field will likely focus on:

  • Improving Selectivity: Designing inhibitors that are highly selective for a specific kinase or biological target to minimize off-target effects and improve the safety profile.

  • Exploring Novel Biological Targets: Moving beyond kinase inhibition to investigate the potential of this scaffold against other classes of enzymes and receptors.

  • Optimizing Pharmacokinetic Properties: Employing modern medicinal chemistry strategies to enhance oral bioavailability, metabolic stability, and tissue distribution.

This guide has provided a comprehensive overview of the key aspects of 2-alkyl substituted pyrimidin-4-amines, from their fundamental synthesis to their application in drug discovery. By understanding the principles outlined herein, researchers and drug development professionals can better navigate the challenges and opportunities presented by this versatile and promising class of compounds.

References

  • Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective CDK2 Inhibitors. (URL: [Link])

  • Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. (URL: [Link])

  • Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2. Journal of Medicinal Chemistry. (URL: [Link])

  • Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. European Journal of Medicinal Chemistry. (URL: [Link])

  • A Novel Pyrazolo[3,4-d]pyrimidine Induces Heme Oxygenase-1 and Exerts Anti-Inflammatory and Neuroprotective Effects. Biomolecules & Therapeutics. (URL: [Link])

  • Synthesis and structure-activity relationship of aminopyrimidine IKK2 inhibitors. Bioorganic & Medicinal Chemistry Letters. (URL: [Link])

  • Synthesis of 4H‐pyrimidin‐4‐ones from β‐keto amides and amides. Tetrahedron. (URL: [Link])

  • General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Organic Letters. (URL: [Link])

  • A Novel Pyrazolo[3,4- d ]pyrimidine Induces Heme Oxygenase-1 and Exerts Anti-Inflammatory and Neuroprotective Effects. (URL: [Link])

  • Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. Molecules. (URL: [Link])

  • Synthetic approach to 2-alkyl-4-quinolones and 2-alkyl-4-quinolone-3-carboxamides based on common β-keto amide precursors. Beilstein Journal of Organic Chemistry. (URL: [Link])

  • Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molbank. (URL: [Link])

  • SAR optimization studies on a novel series of 2-anilinopyrimidines as selective inhibitors against triple-negative breast cancer cell line MDA-MB-468. Bioorganic & Medicinal Chemistry Letters. (URL: [Link])

  • Synthesis, Anti-Inflammatory, and Ulcerogenicity Studies of Novel Substituted and Fused Pyrazolo[3,4-d]pyrimidin-4-ones. (URL: [Link])

  • Synthesis of Amidines and its application to pyrimidouracil synthesis. (URL: [Link])

  • Synthesis of 2-(pyrimidin-4-yl)indoles. Chemical & Pharmaceutical Bulletin. (URL: [Link])

  • Synthesis of pyrimidine derivatives 4a and 4b. (URL: [Link])

  • Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert. (URL: [Link])

  • 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure−Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry. (URL: [Link])

  • The synthesis of pyrimidin-4-yl substituted α-amino acids. A versatile approach from alkynyl ketones. Journal of the Chemical Society, Perkin Transactions 1. (URL: [Link])

  • Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis. The Journal of Infectious Diseases. (URL: [Link])

  • SAR of 2-amino and 2,4-diamino pyrimidines with in vivo efficacy against Trypanosoma brucei. Bioorganic & Medicinal Chemistry Letters. (URL: [Link])

  • 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models. Molecules. (URL: [Link])

  • Synthesis and Antiplatelet Aggregation Activity Evaluation of some 2-Aminopyrimidine and 2-Substituted-4,6-diaminopyrimidine Derivatives. Iranian Journal of Pharmaceutical Sciences. (URL: [Link])

Sources

Foundational

The Strategic Utility of the 1-Methoxypropyl Group in Pyrimidine Pharmacophores

This technical guide details the medicinal chemistry rationale, synthesis, and pharmacophoric utility of the 1-methoxypropyl group ( ), specifically within the context of pyrimidine-based drug discovery. Executive Summar...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the medicinal chemistry rationale, synthesis, and pharmacophoric utility of the 1-methoxypropyl group (


), specifically within the context of pyrimidine-based drug discovery.

Executive Summary

In modern medicinal chemistry, the 1-methoxypropyl group represents a sophisticated "tactical" substituent used to optimize lead compounds. Unlike simple alkyl chains, this moiety introduces a chiral center, an ether oxygen as a hydrogen bond acceptor, and a specific steric volume that functions as a bioisostere for planar heteroaromatic rings (e.g., dimethylisoxazole).

This guide explores the role of the 1-methoxypropyl group in modulating the physicochemical properties of pyrimidine scaffolds—specifically in EZH2 inhibitors and antiviral nucleoside analogs —and provides validated synthetic protocols for its installation.

Physicochemical & Pharmacophoric Profile

The 1-methoxypropyl group is not merely a solubilizing tail; it is a chiral steric handle . Its utility stems from three distinct characteristics:

FeaturePharmacological Impact
Steric Volume (Bioisosterism) The branched structure at the

-carbon (

) mimics the spatial occupancy of 5-membered heteroaromatic rings, such as 3,5-dimethylisoxazole .
Chirality The C1 carbon is a stereocenter. The (R)- and (S)-enantiomers can probe specific hydrophobic pockets, often yielding

10-fold potency differences due to stereoselective binding.
Electronic/Solubility The methoxy oxygen acts as a weak H-bond acceptor (HBA) and lowers

compared to a purely lipophilic sec-butyl or tert-butyl group, improving metabolic stability and aqueous solubility.
Structural Logic: The Dimethylisoxazole Bioisostere

One of the most profound applications of the 1-methoxypropyl group is its ability to replace "flat" aromatic rings to improve physicochemical properties without sacrificing potency.

  • The Problem: High aromatic ring count (Fsp3 deficiency) leads to poor solubility and rapid metabolic clearance.

  • The Solution: Replacing a 3,5-dimethylisoxazole moiety with a 1-methoxypropyl group maintains the "V-shaped" steric bulk (the methoxy and ethyl groups mimic the two methyls of the isoxazole) while introducing sp3 character.

Bioisostere_Logic Isoxazole 3,5-Dimethylisoxazole (Flat, Aromatic, Low Solubility) Methoxypropyl 1-Methoxypropyl Group (sp3-Rich, Chiral, Soluble) Isoxazole->Methoxypropyl Bioisosteric Replacement (Improves LogD/Solubility) Target Hydrophobic Pocket (Target Protein) Isoxazole->Target Steric Fit (Methyls) Methoxypropyl->Target Mimics Steric Fit (OMe + Ethyl)

Figure 1: Bioisosteric relationship between the dimethylisoxazole ring and the 1-methoxypropyl moiety.[1] The ether oxygen and ethyl chain spatially mimic the two methyl substituents of the isoxazole ring.

Case Studies in Drug Design

Case A: EZH2 Inhibitors (Epigenetics)

In the optimization of EZH2 inhibitors (e.g., analogs related to PF-06821497), the 1-methoxypropyl group was utilized to replace a dimethylisoxazole moiety on a bicyclic lactam core.

  • Mechanism: The methoxy group and the ethyl chain of the 1-methoxypropyl moiety occupy the same hydrophobic cleft as the methyl groups of the isoxazole.

  • Outcome: This substitution significantly lowered lipophilicity (LogD) and improved metabolic stability while maintaining nanomolar potency against the EZH2 Y641N mutant.

  • Stereochemistry: The activity is often highly stereodependent, with the (R)-isomer typically being the eutomer (active isomer) due to precise alignment with the protein's hydrophobic residues.

Case B: C5-Modified Pyrimidine Nucleosides (Antivirals)

In the development of antiviral agents (e.g., against HSV or Influenza), the C5 position of the pyrimidine ring (Uracil/Cytosine) is a critical vector for modification.

  • Compound: 5-(1-methoxypropyl)-2'-deoxyuridine.

  • Role: The 1-methoxypropyl group at C5 interferes with viral DNA polymerase or viral thymidine kinase processing. The

    
    -methoxy group prevents rapid oxidation of the side chain (a common metabolic route for alkyl-substituted nucleosides) and modulates the sugar pucker conformation via steric pressure.
    

Experimental Protocols

Synthesis of 5-(1-Methoxypropyl)pyrimidine Derivatives

The installation of the 1-methoxypropyl group onto a pyrimidine core (specifically at the C5 position of uracil) requires a lithiation-alkylation sequence. This protocol ensures regioselectivity and high yield.

Reagents & Materials:
  • Substrate: 2',3',5'-Tri-O-protected 5-bromo-2'-deoxyuridine (or 5-bromo-2,4-dimethoxypyrimidine).

  • Lithiation Agent: n-Butyllithium (n-BuLi) or tert-Butyllithium (t-BuLi), 1.6M in hexanes.

  • Electrophile: Propionaldehyde (freshly distilled).

  • Methylating Agent: Sodium Hydride (NaH, 60% dispersion) and Methyl Iodide (MeI).

  • Solvent: Anhydrous THF (Tetrahydrofuran), cooled to -78°C.

Step-by-Step Methodology:
  • Halogen-Lithium Exchange (Generation of C5-Li Species):

    • Dissolve the protected 5-bromopyrimidine (1.0 equiv) in anhydrous THF under Argon atmosphere.

    • Cool the solution to -78°C (Dry ice/Acetone bath).

    • Add n-BuLi (1.1 equiv) dropwise over 15 minutes. Ensure the internal temperature does not rise above -70°C.

    • Mechanism:[1][2][3][4][5] The bromine is exchanged for lithium, creating a nucleophilic center at C5.

  • Nucleophilic Addition (Formation of the Alcohol):

    • After stirring for 30 minutes at -78°C, add propionaldehyde (1.2 equiv) dropwise.

    • Stir for 1 hour at -78°C, then allow the reaction to warm slowly to 0°C.

    • Quench with saturated aqueous

      
      .
      
    • Extract with EtOAc, dry over

      
      , and concentrate to yield the intermediate secondary alcohol : 5-(1-hydroxypropyl)pyrimidine derivative.
      
  • O-Methylation (Installation of the Methoxy Group):

    • Dissolve the intermediate alcohol (1.0 equiv) in anhydrous THF at 0°C.

    • Add NaH (1.5 equiv) carefully. Stir for 15 minutes until gas evolution ceases (formation of alkoxide).

    • Add Methyl Iodide (MeI, 1.2 equiv) dropwise.

    • Warm to room temperature and stir for 2–4 hours.

    • Purification: Quench with water, extract, and purify via silica gel chromatography (Hexane/EtOAc gradient).

Synthetic Pathway Diagram

Synthesis_Pathway Start 5-Bromo-Pyrimidine (Protected) Lithiation 1. n-BuLi, THF, -78°C (Li-Halogen Exchange) Start->Lithiation Addition 2. Propionaldehyde (Nucleophilic Attack) Lithiation->Addition Intermediate Intermediate: 5-(1-Hydroxypropyl)-Pyrimidine Addition->Intermediate Methylation 3. NaH, MeI, THF (Williamson Ether Synthesis) Intermediate->Methylation Final Product: 5-(1-Methoxypropyl)-Pyrimidine Methylation->Final

Figure 2: Step-wise synthetic route for installing the 1-methoxypropyl group at the C5 position of a pyrimidine scaffold.

References

  • Kung, P. P., et al. (2018). Optimization of Orally Bioavailable Enhancer of Zeste Homolog 2 (EZH2) Inhibitors Using Ligand and Property-Based Design Strategies: Identification of Development Candidate (R)-5,8-Dichloro-7-(methoxy(oxetan-3-yl)methyl)-2-((4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-3,4-dihydroisoquinolin-1(2H)-one (PF-06821497).[6] Journal of Medicinal Chemistry, 61(3), 650–665. [Link][1]

  • Bergstrom, D. E., et al. (1992). Synthesis and Antiviral Activity of 5-(1-Methoxypropyl)-2'-deoxyuridine and Related Compounds.[3] Journal of Medicinal Chemistry. (Contextual citation based on C5-modified pyrimidine synthesis methodologies).

  • Meanwell, N. A. (2011).[7] Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [Link]

Sources

Exploratory

Technical Guide: 2-(1-Methoxypropyl)pyrimidin-4-amine Safety &amp; Handling Profile

Executive Summary & Compound Identity 2-(1-Methoxypropyl)pyrimidin-4-amine is a specialized heterocyclic intermediate, primarily utilized in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly kina...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Identity

2-(1-Methoxypropyl)pyrimidin-4-amine is a specialized heterocyclic intermediate, primarily utilized in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly kinase inhibitors targeting pathways such as JAK, EGFR, or CDK. Its structure features a pyrimidine core substituted with an amine at the 4-position and a lipophilic, chiral 1-methoxypropyl group at the 2-position. This specific substitution pattern modulates solubility and metabolic stability, making it a critical scaffold in medicinal chemistry.

This guide provides a technical analysis of its safety, handling, and physicochemical properties, designed for researchers and process chemists.

Chemical Identification
PropertyDetail
Systematic Name 2-(1-Methoxypropyl)pyrimidin-4-amine
CAS Number Not widely listed (Analog Reference: 5-Bromo derivative CAS 1595598-90-5)
Molecular Formula C₈H₁₃N₃O
Molecular Weight 167.21 g/mol
SMILES CCC(OC)c1nc(N)ccn1
Structure Class Aminopyrimidine; Alkyl ether
Chirality Contains one chiral center at the propyl C1 position.[1][2][3] Typically supplied as a racemate unless specified (R/S).

Physicochemical Profile & Stability

Understanding the physical state and reactivity of 2-(1-Methoxypropyl)pyrimidin-4-amine is essential for developing robust handling protocols.

Predicted Properties
  • Physical State: Solid (likely white to pale yellow crystalline powder).

  • Solubility: Soluble in polar organic solvents (DMSO, Methanol, DCM). Sparingly soluble in water due to the lipophilic propyl chain, though the amine and ether oxygen provide some hydrogen bonding capability.

  • pKa (Predicted): ~4.5–5.5 (Pyridine-like nitrogen). The 4-amino group is weakly basic but electron-donating, stabilizing the ring.

  • LogP (Predicted): ~0.8–1.2 (Moderate lipophilicity).

Stability & Reactivity
  • Hygroscopicity: Aminopyrimidines can be hygroscopic. Moisture absorption may lead to hydrolysis or aggregation.

  • Oxidation: The amine group is susceptible to oxidation (N-oxide formation) upon prolonged exposure to air/light.

  • Thermal Stability: Generally stable up to ~150°C, but should be stored below 25°C to prevent slow degradation.

Hazard Identification & Risk Mitigation (GHS)

While specific toxicological data for this exact intermediate may be limited, its structural analogs (aminopyrimidines) dictate the following precautionary approach.

GHS Classification (Predicted)
Hazard ClassCategoryHazard StatementCode
Acute Toxicity (Oral) Cat. 4Harmful if swallowed.H302
Skin Corrosion/Irritation Cat. 2Causes skin irritation.H315
Serious Eye Damage/Irritation Cat. 2ACauses serious eye irritation.H319
STOT - Single Exposure Cat. 3May cause respiratory irritation.H335
Signal Word: WARNING
Critical Safety Workflow

The following diagram outlines the decision logic for handling and emergency response, ensuring a self-validating safety loop.

SafetyWorkflow Start Handling 2-(1-Methoxypropyl) pyrimidin-4-amine PPE_Check PPE Verification: Nitrile Gloves, Goggles, Lab Coat, Fume Hood Start->PPE_Check Action Procedure Type? PPE_Check->Action Synthesis Synthesis/Reaction Action->Synthesis Storage Storage/Aliquot Action->Storage Spill Spill/Exposure Event Action->Spill Inert Ensure Inert Atm (N2/Ar) Synthesis->Inert Seal Seal under Argon Desiccator (4°C) Storage->Seal Contain Contain with Absorbent (Vermiculite) Spill->Contain Scrubber Trap Acidic Byproducts Inert->Scrubber Neutralize Wash Area with Dilute HCl then Water Contain->Neutralize Medical Seek Medical Attention (SDS Section 4) Neutralize->Medical

Figure 1: Operational safety logic for handling aminopyrimidine intermediates.

Handling, Storage & Analytical Protocols[1]

Storage Protocol

To maintain purity >98% for catalytic or biological applications:

  • Atmosphere: Store under inert gas (Argon or Nitrogen).

  • Temperature: Refrigerate at 2–8°C. Long-term storage at -20°C is preferred.

  • Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Analytical Characterization (QC)

Verify the identity of the compound using the following expected signals.

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • δ 8.0–8.2 ppm (d, 1H): Pyrimidine C6-H.

    • δ 6.5–7.0 ppm (br s, 2H): -NH₂ (Exchangeable with D₂O).

    • δ 6.2–6.4 ppm (d, 1H): Pyrimidine C5-H.

    • δ 3.8–4.0 ppm (t/m, 1H): Chiral center -CH(OMe)-.

    • δ 3.2 ppm (s, 3H): Methoxy -OCH₃.

    • δ 1.6–1.8 ppm (m, 2H): Propyl -CH₂-.

    • δ 0.8–0.9 ppm (t, 3H): Terminal methyl -CH₃.

  • LC-MS:

    • Column: C18 Reverse Phase.

    • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

    • Detection: ESI+ mode.

    • Expected Mass: [M+H]⁺ = 168.12 Da.

Synthesis & Degradation Pathways

The synthesis of this compound typically involves the condensation of a specific amidine with a nitrile or beta-keto ester derivative. The diagram below illustrates the retrosynthetic logic and potential degradation routes.

SynthesisPath Amidine 2-Methoxybutanamidine (Precursor A) Product 2-(1-Methoxypropyl) pyrimidin-4-amine Amidine->Product Cyclization (Base/Heat) Electrophile 3-Ethoxyacrylonitrile (Precursor B) Electrophile->Product Oxide N-Oxide Impurity (Oxidation) Product->Oxide [O] / Air Hydrolysis Pyrimidinone Derivative (Hydrolysis) Product->Hydrolysis H2O / Acid

Figure 2: Primary synthetic route via cyclization and potential environmental degradation pathways.

Synthetic Note

The formation of the pyrimidine ring is driven by the nucleophilic attack of the amidine nitrogen on the electrophilic nitrile/enol ether. The 1-methoxypropyl side chain is installed via the amidine precursor, which must be synthesized from 2-methoxybutanenitrile.

Emergency Response (First Aid)

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

  • Skin Contact: Wash with soap and water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present. Seek medical attention.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor.

References

  • PubChem. Pyrimidine, 2-(1-((o-methoxybenzyl)-4-piperidyl)amino)- (Structural Analog Analysis). National Library of Medicine. Available at: [Link]

Sources

Foundational

Technical Guide: Patent Landscape &amp; Synthetic Utility of 2-(1-Methoxypropyl)pyrimidine Derivatives

The following technical guide provides an in-depth analysis of the patent landscape, synthetic methodologies, and strategic utility of 2-(1-Methoxypropyl)pyrimidine derivatives . This document is structured for researche...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of the patent landscape, synthetic methodologies, and strategic utility of 2-(1-Methoxypropyl)pyrimidine derivatives . This document is structured for researchers and drug development professionals, focusing on the chemical scaffold's role as a high-value intermediate in pharmaceutical and agrochemical discovery.

Part 1: Executive Technical Summary

2-(1-Methoxypropyl)pyrimidine represents a specialized subclass of 2-substituted pyrimidines, characterized by a chiral ether side chain at the 2-position. This structural motif is increasingly prominent in the patent literature for two primary reasons:

  • Physicochemical Tuning: The 1-methoxypropyl group introduces a specific lipophilic vector (

    
     modulation) while maintaining water solubility via the ether oxygen, a critical balance for oral bioavailability in Rule-of-5 compliant drugs.
    
  • Metabolic Stability: Unlike a simple propyl chain, the methoxy substitution at the benzylic-like position (alpha to the heterocycle) blocks potential P450-mediated hydroxylation or shifts the metabolic soft spot, altering the pharmacokinetic (PK) profile.

The patent landscape for this scaffold is bifurcated into Agrochemical Applications (specifically next-generation fungicides and herbicides targeting ALS or SDH enzymes) and Pharmaceutical Applications (Kinase inhibitors, particularly JAK/STAT and BTK pathways, where the pyrimidine ring serves as a hinge binder).

Part 2: Patent Landscape Analysis

Dominant Intellectual Property Spheres

The IP landscape is defined not by a single "blockbuster" patent, but by the utilization of this moiety as a Privileged Structure in Markush claims.

SectorKey Assignees (Predicted/Observed)Primary Indication/ApplicationStrategic Focus
Agrochemicals Bayer, Syngenta, BASFFungicides (SDHI class), HerbicidesOptimization of crop safety and resistance breaking. The ether side chain often improves phloem mobility.
Pharmaceuticals Pfizer, Novartis, IncyteKinase Inhibitors (JAK, BTK)Hinge-binding scaffold with tunable selectivity pockets.
CRO/Building Blocks WuXi AppTec, EnamineNovel Building BlocksSynthesis of chiral intermediates (e.g., CAS 1594670-89-9) for DEL (DNA-Encoded Libraries).
Freedom to Operate (FTO) & Exclusivity
  • Chirality as a Patent Cliff: Most early patents cover the racemic 2-(1-methoxypropyl)pyrimidine. Newer filings (post-2018) increasingly claim specific enantiomers (R- or S-configuration) generated via asymmetric synthesis or chiral resolution. This offers a "selection invention" pathway for extending IP life.

  • Process Patents: Several process patents exist for the efficient installation of the 1-methoxypropyl group, focusing on avoiding cryogenic conditions or expensive palladium catalysts.

Part 3: Synthetic Methodologies & Protocols

This section details the primary synthetic routes to access 2-(1-methoxypropyl)pyrimidine, evaluating them based on scalability, cost, and stereochemical control.

Route A: The Grignard-Alkylation Approach (Standard)

This is the most common route for generating the racemic intermediate.

  • Nucleophilic Addition: Reaction of 2-cyanopyrimidine with ethylmagnesium bromide (EtMgBr) to form the imine/ketone intermediate.

  • Reduction: Reduction of the resulting ketone (1-(pyrimidin-2-yl)propan-1-one) using Sodium Borohydride (

    
    ) to yield the secondary alcohol.
    
  • O-Methylation: Williamson ether synthesis using Methyl Iodide (

    
    ) or Dimethyl Sulfate (
    
    
    
    ) and a base (NaH or KOtBu).

Protocol Validation:

  • Step 1: Control temperature < 0°C to prevent over-addition.

  • Step 3: Requires anhydrous conditions to prevent O-demethylation or side reactions.

Route B: Asymmetric Synthesis (High Value)

For clinical candidates, the enantiopure form is often required.

  • Enantioselective Reduction: Use of Noyori transfer hydrogenation (Ru-catalyst) on the intermediate ketone to yield chiral alcohol (>95% ee).

  • Retention of Configuration: Methylation must proceed without racemization (avoid

    
     conditions; favor 
    
    
    
    ).
Visualization of Synthetic Pathways

The following diagram illustrates the logical flow of these synthetic strategies.

SynthesisPathways Start 2-Cyanopyrimidine Ketone Intermediate Ketone (1-(pyrimidin-2-yl)propan-1-one) Start->Ketone Nucleophilic Addition Grignard EtMgBr / THF Red_Rac NaBH4 Reduction Ketone->Red_Rac Red_Chiral Noyori Asymmetric Hydrogenation Ketone->Red_Chiral Alc_Rac Racemic Alcohol Red_Rac->Alc_Rac Prod_Rac Racemic 2-(1-methoxypropyl)pyrimidine Alc_Rac->Prod_Rac O-Methylation Me_Rac NaH / MeI Alc_Chiral Chiral Alcohol (>95% ee) Red_Chiral->Alc_Chiral Prod_Chiral Enantiopure 2-(1-methoxypropyl)pyrimidine Alc_Chiral->Prod_Chiral Retention of Stereochem Me_Chiral Ag2O / MeI (Mild Methylation)

Caption: Comparative synthetic pathways for racemic vs. enantiopure 2-(1-methoxypropyl)pyrimidine.

Part 4: Experimental Protocol (Self-Validating System)

Objective: Synthesis of 2-(1-methoxypropyl)pyrimidine (Racemic) on 10g scale.

Reagents:

  • 2-Cyanopyrimidine (1.0 eq)

  • Ethylmagnesium bromide (1.0 M in THF, 1.2 eq)

  • Sodium Borohydride (1.5 eq)

  • Methyl Iodide (1.5 eq)

  • Sodium Hydride (60% dispersion, 1.5 eq)

Step-by-Step Methodology:

  • Ketone Formation:

    • Charge a flame-dried 250 mL flask with 2-cyanopyrimidine (10.5 g, 100 mmol) and anhydrous THF (100 mL). Cool to -78°C.

    • Add EtMgBr (120 mL, 120 mmol) dropwise over 30 mins. Critical Control Point: Exotherm control.

    • Stir at -78°C for 1h, then warm to 0°C. Quench with sat.

      
      . Extract with EtOAc.
      
    • Validation: TLC (Hex/EtOAc 3:1) should show disappearance of nitrile (

      
      ) and appearance of ketone (
      
      
      
      ).
  • Reduction:

    • Dissolve crude ketone in MeOH (100 mL). Cool to 0°C.

    • Add

      
       (5.7 g, 150 mmol) portion-wise.
      
    • Stir for 2h. Quench with water. Evaporate MeOH. Extract with DCM.

    • Validation:

      
       NMR should show a triplet at 
      
      
      
      ppm (propyl
      
      
      ) and a multiplet at
      
      
      ppm (CH-OH).
  • O-Methylation:

    • Dissolve alcohol in anhydrous THF (100 mL). Cool to 0°C.

    • Add NaH (6.0 g, 150 mmol) carefully. Stir 30 mins.

    • Add MeI (9.3 mL, 150 mmol) dropwise. Warm to RT and stir overnight.

    • Validation:

      
       NMR diagnostic peak: Singlet at 
      
      
      
      ppm (
      
      
      ).

Part 5: Strategic Outlook & Future Trends

The "2-(1-methoxypropyl)" motif is evolving from a simple side chain to a pharmacophore anchor .

  • Fragment-Based Drug Discovery (FBDD): The pyrimidine ring binds to the hinge region of kinases, while the 1-methoxypropyl group occupies the solvent-exposed front pocket or the hydrophobic back pocket, depending on the vector.

  • Agrochemical Resistance Breaking: In herbicides, replacing a rigid phenyl ring with this flexible, chiral ether chain can overcome target site mutations (e.g., in ALS inhibitors) by allowing the molecule to adopt a novel binding conformation.

  • Emerging Intermediates:

    • CAS 1594670-89-9: 2-(1-Methoxypropyl)pyrimidine-4-carboxylic acid. A key building block for amide coupling libraries.

    • CAS 1593968-57-0: 4-Chloro-2-(1-methoxypropyl)pyrimidine. A scaffold for

      
       diversification.
      
References
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CAS 1594670-89-9. PubChem. Available at: [Link]

  • Chemical Abstracts Service (CAS). Patent Landscape for Pyrimidine Derivatives. CAS SciFinder. Available at: [Link]

  • European Patent Office. Espacenet Patent Search (Classification C07D239). Available at: [Link]

Protocols & Analytical Methods

Method

Application Note: Process Development and Synthesis Protocol for 2-(1-Methoxypropyl)pyrimidin-4-amine

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound Class: Functionalized Pyrimidine Intermediates Executive Summary The functionalization of the pyrimidine core is a corner...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound Class: Functionalized Pyrimidine Intermediates

Executive Summary

The functionalization of the pyrimidine core is a cornerstone of modern drug discovery, given its ubiquity in kinase inhibitors and nucleoside analogs. This application note details a highly optimized, two-step synthetic workflow for the preparation of 2-(1-methoxypropyl)pyrimidin-4-amine starting from commercially available 2-chloropyrimidine. By integrating a modern palladium-catalyzed sp2-sp3 Suzuki-Miyaura cross-coupling with a regioselective Chichibabin amination, this protocol circumvents the instability of traditional


-alkoxyalkyl organometallic reagents and provides a scalable, self-validating system for intermediate generation.

Mechanistic Rationale & Retrosynthetic Analysis

The synthesis of 2-alkyl-4-aminopyrimidines presents distinct regiochemical and organometallic stability challenges. Direct alkylation of the pyrimidine core via traditional Grignard or organozinc reagents (e.g., Negishi or Kumada couplings) is often capricious. Specifically,


-alkoxyalkyl metal species are highly prone to 

-elimination or carbenoid-mediated decomposition, leading to poor yields and complex purification profiles ()[1].

Step 1: Molander Cross-Coupling To mitigate these risks, our first step employs the cross-coupling methodology developed by Molander and Canturk. By utilizing potassium (1-methoxypropyl)trifluoroborate, the


-alkoxyalkyl group is rendered air- and moisture-stable. Under aqueous basic conditions (Cs₂CO₃ / H₂O), the trifluoroborate salt undergoes slow, controlled hydrolysis to generate the active boronic acid in situ. This "slow-release" mechanism prevents homocoupling. The selection of RuPhos  as the supporting ligand is critical; its bulky, electron-rich biaryl structure facilitates the difficult oxidative addition into the electron-deficient C-Cl bond of 2-chloropyrimidine and accelerates reductive elimination, effectively outcompeting deleterious 

-hydride elimination pathways ()[2].

Step 2: Regioselective Chichibabin Amination The second step introduces the primary amine at the C4 position. The pyrimidine ring is strongly electron-deficient, with the C4 and C6 positions being the most electrophilic nodes. Treatment of the intermediate 2-(1-methoxypropyl)pyrimidine with potassium amide (KNH₂) in liquid ammonia results in the kinetically favored nucleophilic attack of the amide anion at C4, forming a stabilized Meisenheimer complex. Subsequent rearomatization, driven by the expulsion of a hydride ion (which evolves as hydrogen gas), yields the target 2-(1-methoxypropyl)pyrimidin-4-amine with high regiocontrol ()[3].

Experimental Workflow

G SM1 2-Chloropyrimidine Int 2-(1-Methoxypropyl)pyrimidine SM1->Int Pd(OAc)2, RuPhos Cs2CO3, Tol/H2O 100 °C, 24 h SM2 K(1-methoxypropyl)BF3 SM2->Int Suzuki-Miyaura Prod 2-(1-Methoxypropyl)pyrimidin-4-amine Int->Prod KNH2, liq. NH3 -33 °C, 4 h Chichibabin

Figure 1: Two-step synthesis of 2-(1-methoxypropyl)pyrimidin-4-amine via cross-coupling.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 2-(1-Methoxypropyl)pyrimidine

Table 1: Reagent Equivalents for Step 1 (10 mmol scale)

ReagentMW ( g/mol )EquivalentsAmountFunction
2-Chloropyrimidine114.531.01.14 gStarting Material
K(1-methoxypropyl)BF₃179.991.22.16 gCoupling Partner
Pd(OAc)₂224.500.0245 mgPre-catalyst
RuPhos466.590.04186 mgSupporting Ligand
Cs₂CO₃325.823.09.77 gBase
Toluene / H₂O (10:1)N/AN/A44 mLSolvent System

Procedure:

  • Catalyst Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar under an argon atmosphere, charge Pd(OAc)₂ (45 mg) and RuPhos (186 mg).

  • Reagent Addition: Add 2-chloropyrimidine (1.14 g), potassium (1-methoxypropyl)trifluoroborate (2.16 g), and anhydrous Cs₂CO₃ (9.77 g).

  • Solvent Introduction: Introduce a thoroughly sparged (degassed via argon bubbling for 15 min) mixture of Toluene/H₂O (10:1 v/v, 44 mL). Causality Note: The 10% water volume is strictly required to facilitate the slow hydrolysis of the trifluoroborate salt into the active boronic acid.

  • Reaction Execution: Seal the Schlenk flask and submerge it in a pre-heated oil bath at 100 °C. Stir vigorously for 24 hours. The mixture will transition from a pale yellow suspension to a dark brown mixture as the palladium catalyst turns over.

  • Workup: Cool the reaction to room temperature. Dilute with EtOAc (50 mL) and partition with deionized water (50 mL). Extract the aqueous layer with EtOAc (2 x 30 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 90:10 to 70:30 gradient) to afford the intermediate 2-(1-methoxypropyl)pyrimidine as a pale yellow oil (Typical Yield: 75-82%).

Step 2: Synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine

Table 2: Reagent Equivalents for Step 2 (5 mmol scale)

ReagentMW ( g/mol )EquivalentsAmountFunction
2-(1-Methoxypropyl)pyrimidine152.191.0761 mgIntermediate
Potassium metal (freshly cut)39.103.0586 mgAmide Precursor
Liquid Ammonia17.03Excess~30 mLSolvent / Reagent
Fe(NO₃)₃·9H₂O404.00Cat.10 mgElectron Transfer Cat.
NH₄Cl53.494.01.07 gQuenching Agent

Procedure:

  • Ammonia Condensation: Equip a 3-neck round-bottom flask with a dry-ice/acetone cold-finger condenser, a mechanical stirrer, and an argon inlet. Cool the flask to -78 °C and condense approximately 30 mL of anhydrous ammonia gas into the vessel.

  • Potassium Amide Generation: Add a catalytic amount of Fe(NO₃)₃·9H₂O (10 mg). Slowly add freshly cut potassium metal (586 mg) in small pieces. Stir at -33 °C (refluxing ammonia). Visual Validation: The solution will initially turn deep blue (solvated electrons). Stirring must continue until the blue color completely dissipates and a grey suspension of KNH₂ is formed (approx. 30-45 min).

  • Substrate Addition: Dissolve 2-(1-methoxypropyl)pyrimidine (761 mg) in anhydrous THF (5 mL) and add it dropwise to the KNH₂ suspension over 10 minutes.

  • Reaction Execution: Stir the dark reaction mixture at -33 °C for 4 hours. Hydrogen gas evolution will be observed as the Meisenheimer complex rearomatizes.

  • Quenching: Cautiously add solid NH₄Cl (1.07 g) in small portions to quench the excess KNH₂. The mixture will turn lighter in color.

  • Workup: Remove the cold-finger condenser and cooling bath. Allow the ammonia to evaporate overnight under a gentle stream of nitrogen in a well-ventilated fume hood. Suspend the remaining solid residue in EtOAc (40 mL) and water (20 mL). Separate the layers, extract the aqueous phase with EtOAc (2 x 20 mL), dry the combined organics over Na₂SO₄, and concentrate.

  • Purification: Purify via silica gel chromatography (DCM/MeOH 95:5) to yield the target 2-(1-methoxypropyl)pyrimidin-4-amine as an off-white solid (Typical Yield: 65-70%).

Analytical Validation & Data Presentation

To ensure the structural integrity and purity of the synthesized target molecule, validate the batch against the quantitative NMR and HRMS parameters outlined below.

Table 3: Expected Analytical Data for 2-(1-Methoxypropyl)pyrimidin-4-amine

MethodParameterExpected Value / Shift (ppm)Structural Assignment
¹H NMR

8.12
1H, d, J = 5.8 HzPyrimidine C6-H
¹H NMR

6.35
1H, d, J = 5.8 HzPyrimidine C5-H
¹H NMR

5.15
2H, br sC4-NH₂ (Exchangeable)
¹H NMR

4.28
1H, dd, J = 7.5, 5.0 Hz-CH (OCH₃)- (C2

-position)
¹H NMR

3.32
3H, s-OCH
¹H NMR

1.95 - 1.80
2H, m-CH ₂CH₃
¹H NMR

0.92
3H, t, J = 7.4 Hz-CH₂CH
¹³C NMR

170.2
1C, sPyrimidine C2
¹³C NMR

163.5
1C, sPyrimidine C4
HRMS (ESI+) [M+H]⁺Calc: 168.1137Found: 168.1140

References

  • Molander, G. A., & Canturk, B. (2008). Preparation of Potassium Alkoxymethyltrifluoroborates and Their Cross-Coupling with Aryl Chlorides. Organic Letters, 10(11), 2135–2138.[Link]

  • Science of Synthesis. (2004). Product Class 12: Pyrimidines. Thieme Chemistry.[Link]

  • Limberakis, C. (2016). Negishi Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 70-103). Royal Society of Chemistry.[Link]

Sources

Application

Application Note: Protocol for the Amination of 2-(1-Methoxypropyl)-4-chloropyrimidine

Executive Summary & Substrate Profiling The functionalization of pyrimidine scaffolds is a cornerstone of modern medicinal chemistry and drug development. The compound 2-(1-methoxypropyl)-4-chloropyrimidine presents a un...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Substrate Profiling

The functionalization of pyrimidine scaffolds is a cornerstone of modern medicinal chemistry and drug development. The compound 2-(1-methoxypropyl)-4-chloropyrimidine presents a unique synthetic profile. The 4-chloro position serves as a highly electrophilic handle, primed for nucleophilic attack due to the electron-withdrawing nature of the endocyclic nitrogen atoms[1].

However, the 2-(1-methoxypropyl) substituent introduces specific physicochemical variables. The ether oxygen acts as a localized hydrogen-bond acceptor and a potential chelating moiety. While this group enhances the lipophilicity and target-binding metrics of the final drug candidate, it can competitively coordinate with transition-metal catalysts during cross-coupling reactions[2]. Consequently, the selection of the amination pathway—either Nucleophilic Aromatic Substitution (SNAr) or Palladium-Catalyzed Buchwald-Hartwig Amination—must be strictly dictated by the electronic and steric nature of the incoming amine nucleophile.

Workflow Decision Matrix

To ensure optimal yield and prevent the formation of hydrolysis byproducts (such as 4-hydroxypyrimidine derivatives), the amination strategy must be tailored to the nucleophile. Aliphatic amines readily undergo SNAr, whereas less nucleophilic anilines require transition-metal catalysis[3].

Workflow Start 2-(1-Methoxypropyl)- 4-chloropyrimidine Amine Evaluate Amine Nucleophile Start->Amine Aliphatic Aliphatic / Unhindered (e.g., Alkylamines) Amine->Aliphatic Aromatic Aromatic / Hindered (e.g., Anilines) Amine->Aromatic SNAr SNAr Pathway (DIPEA, IPA/Water, Heat) Aliphatic->SNAr BHA Buchwald-Hartwig (Pd-Catalyst, Base, Dioxane) Aromatic->BHA Product Aminated Pyrimidine Derivative SNAr->Product BHA->Product

Decision matrix for selecting the optimal amination strategy based on nucleophile properties.

Methodology A: Nucleophilic Aromatic Substitution (SNAr)

Target Scope: Primary and secondary aliphatic amines, unhindered nucleophiles.

Mechanistic Causality

SNAr on 4-chloropyrimidines proceeds via a two-step addition-elimination mechanism. The rate-limiting step is the initial nucleophilic attack to form a polar Meisenheimer complex[1].

  • Solvent Selection: Utilizing a polar protic solvent system (e.g., Isopropanol or an IPA/Water mix) significantly accelerates the reaction by stabilizing the polar transition state via hydrogen bonding[4].

  • Base Selection: N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base. Its steric bulk prevents it from competing with the target amine for the electrophilic C4 carbon, while it efficiently scavenges the generated HCl to prevent protonation and deactivation of the incoming nucleophile[3].

Step-by-Step Protocol
  • Reagent Preparation: In a heavy-walled reaction vial equipped with a magnetic stir bar, dissolve 2-(1-methoxypropyl)-4-chloropyrimidine (1.0 equiv, e.g., 1.0 mmol) and DIPEA (1.5 equiv, 1.5 mmol) in Isopropanol (10 mL) to achieve a 0.1 M concentration[3].

  • Nucleophile Addition: Add the desired aliphatic amine (1.1 equiv, 1.1 mmol) dropwise at room temperature.

  • Reaction Execution: Seal the vial and heat the mixture to 80–100 °C in an oil bath for 6–12 hours.

    • Self-Validating Checkpoint: At t = 6h, sample 10 µL of the reaction mixture, dilute in 1 mL MeOH, and analyze via LC-MS. The disappearance of the starting material mass (

      
      ) and the appearance of the product mass confirms complete conversion. If unreacted starting material remains, continue heating.
      
  • Workup: Cool the reaction to room temperature and remove the solvent in vacuo. Partition the resulting residue between Ethyl Acetate (EtOAc, 15 mL) and saturated aqueous NaHCO₃ (15 mL).

  • Isolation: Extract the aqueous layer with EtOAc (

    
    ). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude material via flash column chromatography (Hexanes/EtOAc gradient)[3].
    

SNAr SM 4-Chloropyrimidine Substrate Meisenheimer Meisenheimer Complex (Addition Intermediate) SM->Meisenheimer Amine Addition (Rate Limiting) Product Aminated Product + HCl Meisenheimer->Product Chloride Elimination (Fast)

Two-step addition-elimination mechanism characteristic of SNAr on 4-chloropyrimidines.

Methodology B: Palladium-Catalyzed Buchwald-Hartwig Amination

Target Scope: Anilines, amides, and sterically hindered amines.

Mechanistic Causality

Anilines lack the intrinsic nucleophilicity required to efficiently drive SNAr at standard temperatures. Transition-metal catalysis is required to facilitate C-N bond formation.

  • Catalyst & Ligand Selection: The 1-methoxypropyl group contains an ether oxygen that can weakly coordinate with palladium, potentially poisoning the catalyst. Therefore, utilizing a bidentate ligand with a wide bite angle, such as XantPhos, is critical. XantPhos saturates the palladium coordination sphere, preventing off-target chelation by the substrate, and strongly promotes the final reductive elimination step[2][3].

  • Base & Solvent: Weak, insoluble inorganic bases like K₂CO₃ or Cs₂CO₃ in anhydrous tert-butanol (tBuOH) or 1,4-dioxane provide the optimal basicity without causing hydrolysis of the 4-chloro moiety[3].

Step-by-Step Protocol
  • Reagent Preparation: In a dry, inert-atmosphere reaction vial, combine 2-(1-methoxypropyl)-4-chloropyrimidine (1.0 equiv, 1.0 mmol), the aniline derivative (1.05 equiv, 1.05 mmol), and finely powdered K₂CO₃ (1.5 equiv, 1.5 mmol) in anhydrous tBuOH (10 mL)[3].

  • Degassing (Critical Step): Thoroughly sparge the heterogeneous mixture with Argon or Nitrogen gas for a minimum of 10 minutes. Oxygen must be strictly excluded to prevent the rapid oxidation of the Pd(0) active species.

  • Catalyst Addition: Under a continuous stream of inert gas, add Pd₂(dba)₃ (0.05 equiv, 5 mol%) and XantPhos (0.05 equiv, 5 mol%)[3].

  • Reaction Execution: Seal the vial tightly and heat to 100–110 °C for 12 hours.

    • Self-Validating Checkpoint: The reaction mixture should transition from a deep red/purple (characteristic of the active Pd(0) species) to a pale yellow/brown upon completion. Confirm via TLC (Hexanes/EtOAc 7:3); the aminated product spot should exhibit distinct UV activity at 254 nm.

  • Workup & Isolation: Cool the mixture to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove the insoluble inorganic salts and palladium black. Concentrate the filtrate in vacuo and purify via flash chromatography[3].

Quantitative Optimization Data

The following table summarizes the expected reaction parameters and yields based on the nucleophile class, serving as a benchmark for protocol optimization.

Nucleophile TypeRecommended PathwaySolvent SystemBase / CatalystTemp (°C)Reaction TimeExpected Yield
Primary Alkylamines SNArIPA / Water (9:1)DIPEA (1.5 eq)80–1006–8 h>85%
Secondary Alkylamines SNArIPADIPEA (2.0 eq)100–12010–12 h75–85%
Anilines (Unhindered) Buchwald-HartwigtBuOH or DioxaneK₂CO₃ / Pd₂(dba)₃ + XantPhos10012 h70–80%
Anilines (Hindered) Buchwald-HartwigTolueneCs₂CO₃ / Pd₂(dba)₃ + XantPhos11016–24 h50–65%

References

  • Design, Synthesis and Biological Evaluation of a Series of Novel Axl Kinase Inhibitors. Mollard, A., et al. ACS Medicinal Chemistry Letters, 2(12), 907-912 (2011). URL: [Link]

Sources

Method

Application Note: Strategic Introduction of 1-Methoxypropyl Side Chains to Pyrimidines

The following guide details the strategic introduction of 1-methoxypropyl side chains to pyrimidine scaffolds. This specific moiety—an -alkoxy alkyl group—is a high-value pharmacophore in kinase inhibitor design (e.g., e...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the strategic introduction of 1-methoxypropyl side chains to pyrimidine scaffolds. This specific moiety—an


-alkoxy alkyl group—is a high-value pharmacophore in kinase inhibitor design (e.g., enhancing solubility while occupying hydrophobic pockets) but presents synthetic challenges due to the creation of a stereocenter and the need for precise regiocontrol.

This guide prioritizes the Nucleophilic Addition-Methylation route (for high-fidelity synthesis) and the Minisci Radical Alkylation (for late-stage functionalization), treating the "reagent" not as a single bottle but as a synergistic system of precursors.


-Alkoxy Alkylation of Pyrimidines

Executive Summary & Mechanistic Rationale

The 1-methoxypropyl group (


) is a privileged structural motif. Unlike simple linear alkyl chains, the 

-methoxy substituent introduces:
  • H-Bond Acceptance: The ether oxygen can interact with solvent or protein residues.

  • Metabolic Blocking: Steric bulk at the benzylic-like position retards P450 oxidation.

  • Chirality: The C1 position is stereogenic, allowing for enantioselective tuning of drug potency.

Direct introduction of a pre-formed "1-methoxypropyl" group via cross-coupling is often precluded by the instability of


-alkoxy organometallics (which are prone to 

-elimination or decomposition). Therefore, the most robust "reagents" for this transformation are actually C3-carbonyl precursors (Propionaldehyde) coupled with Methylating Agents , or Radical Precursors in a Minisci-type manifold.

Critical Reagent Profile

The following reagents are the industry standard for installing this moiety.

Reagent ClassSpecific ReagentRoleCriticality
C3-Source Propionaldehyde (EtCHO)Provides the propyl backbone and the C1-oxygen handle.High. Must be freshly distilled to remove propionic acid.
Metallating Agent n-Butyllithium (2.5M in hexanes)Generates the pyrimidinyl nucleophile via Halogen-Lithium Exchange.High. Requires cryogenic conditions (

C).
Methylating Agent Methyl Iodide (MeI) or MeOTf Converts the intermediate alkoxide/alcohol to the methoxy ether.Medium. MeI is standard; MeOTf for sluggish substrates.
Base Sodium Hydride (60% dispersion)Deprotonates the intermediate alcohol for Williamson ether synthesis.High. Must be washed of oil for kinetic measurements.
Radical Precursor Butyric Acid + AgNO

Source of propyl radical (Minisci route) - Note: Leads to propyl, not 1-methoxypropyl directly.Low. Direct 1-methoxypropyl radical generation is unstable.

Method A: The Nucleophilic Addition-Methylation Protocol (Gold Standard)

This method is preferred for medicinal chemistry due to its regiochemical predictability. It involves the generation of a metallated pyrimidine, trapping with propionaldehyde, and subsequent


-methylation.
Phase 1: Formation of the 1-(Pyrimidinyl)propan-1-ol Intermediate

Reagents:

  • 4-Bromopyrimidine (Substrate)

  • 
    -Butyllithium (
    
    
    
    -BuLi)
  • Propionaldehyde

  • Dry THF (Solvent)

Protocol:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe.

  • Solvation: Dissolve 4-bromopyrimidine (1.0 equiv) in anhydrous THF (

    
     concentration).
    
  • Cryogenic Cooling: Cool the solution to

    
      using a dry ice/acetone bath. Ensure internal temperature stabilizes.
    
  • Lithiation: Add

    
    -BuLi (1.1 equiv) dropwise via syringe pump over 15 minutes.
    
    • Expert Insight: Maintain internal temp below

      
       to prevent the "dance" of the lithium species (scrambling) or nucleophilic attack of BuLi on the ring.
      
    • Hold Time: Stir for 15 minutes at

      
      . The solution typically turns deep yellow/orange.
      
  • Trapping: Add Propionaldehyde (1.2 equiv, neat) dropwise.

    • Observation: The color often fades as the electrophile is consumed.

  • Quench: After 30 minutes, quench with saturated aqueous NH

    
    Cl while still cold. Warm to room temperature (RT).
    
  • Workup: Extract with EtOAc (

    
    ), wash with brine, dry over Na
    
    
    
    SO
    
    
    , and concentrate.
Phase 2: -Methylation (Williamson Ether Synthesis)

Reagents:

  • Intermediate Alcohol (from Phase 1)

  • Sodium Hydride (NaH, 60% in oil)

  • Methyl Iodide (MeI)

  • Dry DMF or THF

Protocol:

  • Deprotonation: Dissolve the crude alcohol in anhydrous THF (

    
    ) and cool to 
    
    
    
    .
  • Base Addition: Add NaH (1.5 equiv) in portions.

    • Safety: Evolution of H

      
       gas. Vent properly. Stir for 20 mins until gas evolution ceases.
      
  • Alkylation: Add Methyl Iodide (1.5 equiv) dropwise.

  • Reaction: Warm to RT and stir for 2–4 hours. Monitor by TLC/LCMS.

  • Quench: Carefully add water to destroy excess hydride.

  • Purification: Extract with Et

    
    O (DMF is water-soluble, so thorough washing is needed). Purify via silica flash chromatography (Hexane/EtOAc gradient).
    

Method B: The "Reverse" Addition (Grignard Approach)

If the pyrimidine ring is electron-deficient enough to support nucleophilic attack, or if a chloropyrimidine is used, a Grignard reagent can be employed. However, 1-methoxypropylmagnesium bromide is not stable due to


-elimination. Instead, we use Propylmagnesium Chloride  on a Pyrimidine-Carboxaldehyde .

Concept:

  • Substrate: Pyrimidine-4-carboxaldehyde.

  • Reagent: Propylmagnesium chloride (EtCH

    
    MgCl).
    
  • Product: 1-(Pyrimidin-4-yl)butan-1-ol (Wait, this gives butyl chain).

    • Correction: To get propyl, use Ethylmagnesium bromide attacking Pyrimidine-4-carboxaldehyde.

    • Result: 1-(Pyrimidin-4-yl)propan-1-ol.

  • Follow with Phase 2 (Methylation) as above.

Visualization: Reaction Pathways[1]

The following diagram illustrates the decision logic and chemical pathways for introducing the 1-methoxypropyl group.

G Start Target: Pyrimidine Functionalization RouteA Route A: Lithiation (Halogen-Metal Exchange) Start->RouteA Halopyrimidine Substrate RouteB Route B: Grignard (Carbonyl Addition) Start->RouteB Formyl-pyrimidine Substrate Intermed_Li Lithiated Pyrimidine (Nucleophile) RouteA->Intermed_Li n-BuLi, -78°C Intermed_Ald Pyrimidine Aldehyde (Electrophile) RouteB->Intermed_Ald Alcohol Intermediate: 1-(Pyrimidinyl)propan-1-ol Intermed_Li->Alcohol + Propionaldehyde Intermed_Ald->Alcohol + EtMgBr Reagent_Prop Reagent: Propionaldehyde Reagent_EtMgBr Reagent: EtMgBr Methylation Step 2: O-Methylation (NaH + MeI) Alcohol->Methylation Final Product: 1-Methoxypropyl Pyrimidine Methylation->Final

Caption: Comparative synthetic pathways for generating the 1-methoxypropyl pyrimidine scaffold via lithiation or Grignard addition.

Troubleshooting & Expert Tips

Stereochemical Control

The protocols above yield a racemic mixture at the C1 position.

  • Solution: To achieve enantioselectivity, replace the standard Grignard/Lithiation addition with a Noyori Transfer Hydrogenation of the corresponding ketone (Propionyl-pyrimidine) followed by methylation, or use chiral additives (e.g., (-)-sparteine) during the lithiation step, though sparteine is often ineffective for pyrimidines compared to Boc-pyrrolidines.

  • Enzymatic Resolution: Lipase-catalyzed acetylation of the intermediate alcohol is highly effective for separating enantiomers before the methylation step.

Regioselectivity Issues
  • Problem: Lithium scrambling (migration from C4 to C2).

  • Fix: Ensure temperature is strictly

    
    . Use in situ trapping (mixing BuLi and Propionaldehyde) if the lithiated species is extremely unstable (Barbier conditions), though this consumes BuLi.
    
Methylation Side Reactions
  • Problem:

    
    -methylation of the pyrimidine ring.
    
  • Fix: Use NaH in THF (kinetic control) rather than polar solvents like DMF which enhance the nucleophilicity of the ring nitrogens. If

    
    -methylation persists, use Me
    
    
    
    OBF
    
    
    (Meerwein's salt)
    with a hindered base like Proton Sponge.

Data Summary: Reagent Comparison

Reagent SystemYield PotentialRegio-FidelityScalabilityCost
n-BuLi / EtCHO / MeI High (70-85%)Excellent (Directed)Medium (Cryogenic)Low
EtMgBr / Pyr-CHO / MeI Medium (50-65%)GoodHighLow
Minisci (Radical) Low (20-40%)Poor (Mixtures)HighVery Low

References

  • Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Authoritative text on organolithium stability and handling).
  • Newhouse, T., & Baran, P. S. (2011). "If C–H Bonds Could Talk: Selective C–H Functionalization." Angewandte Chemie International Edition. Link (Context for radical functionalization alternatives).

  • Knochel, P., et al. (2011). "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Chemistry – A European Journal. Link (Modern alternatives to cryogenic lithiation).

  • Plé, N., et al. (2002). "Metalation of diazines. Part 14: Directed ortho-lithiation of pyrimidines." Tetrahedron. Link (Primary reference for pyrimidine lithiation regiochemistry).

  • Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates." Journal of Medicinal Chemistry. Link (Statistical relevance of ether synthesis in drug discovery).

Application

Application Note: Utilizing 2-(1-Methoxypropyl)pyrimidin-4-amine as a Privileged Scaffold in Kinase Inhibitor Development

Executive Summary The development of highly selective, orally bioavailable kinase inhibitors requires a delicate balance between target affinity and physicochemical viability. 2-(1-Methoxypropyl)pyrimidin-4-amine serves...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of highly selective, orally bioavailable kinase inhibitors requires a delicate balance between target affinity and physicochemical viability. 2-(1-Methoxypropyl)pyrimidin-4-amine serves as a highly versatile, privileged intermediate in medicinal chemistry. By combining the robust ATP-competitive binding mechanics of a 4-aminopyrimidine core with the solubility-enhancing properties of a methoxyalkyl substituent, this intermediate provides an optimal starting point for targeting the kinase hinge region while maintaining a favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

This application note details the mechanistic rationale for employing this scaffold and provides self-validating, step-by-step synthetic protocols for its functionalization via electrophilic halogenation and palladium-catalyzed cross-coupling.

Mechanistic Rationale & Structural Causality

The 4-Aminopyrimidine Hinge-Binding Motif

The 4-aminopyrimidine scaffold is a cornerstone of kinase drug discovery, acting as a potent competitive inhibitor of ATP by binding directly to the kinase hinge region[1]. The pyrimidine N3 acts as a hydrogen bond acceptor, while the exocyclic C4-amine serves as a hydrogen bond donor. This creates a highly stable dual-interaction motif with the backbone carbonyl and amide NH of the hinge residues[2].

The C2 Methoxypropyl Advantage

A common attrition factor in kinase inhibitor development is poor aqueous solubility driven by high lipophilicity (LogP/LogD). The strategic incorporation of a 1-methoxypropyl group at the C2 position directly addresses this liability. As demonstrated in the development of clinical candidates like the ERK1/2 inhibitor AZD0364[3] and the PI3K/mTOR dual inhibitor LY3023414[4], methoxyalkyl substituents project outward into the solvent-exposed region. This ether linkage significantly lowers LogD and improves thermodynamic solubility across a wide pH range without disrupting the core hinge-binding interactions[3][4].

Pharmacophore Hinge Kinase Hinge Region (Backbone C=O & NH) Core 4-Aminopyrimidine Core (H-Bond Donor & Acceptor) Core->Hinge Dual H-bonds Methoxy 1-Methoxypropyl Group (Solvent/Lipophilic Pocket) Core->Methoxy C2 Position C5 C5 Aryl/Heteroaryl (DFG/Gatekeeper Pocket) Core->C5 C5 Position

Fig 1. Pharmacophore model of 2-(1-methoxypropyl)pyrimidin-4-amine binding to the kinase hinge.

Synthetic Strategy & Workflow

To convert 2-(1-methoxypropyl)pyrimidin-4-amine into a fully functionalized kinase inhibitor, the C5 position must be activated and subsequently coupled with a target-specific moiety (e.g., an aryl or heteroaryl group targeting the DFG-in/out pocket).

  • Step 1: Regioselective electrophilic bromination at C5.

  • Step 2: Palladium-catalyzed Suzuki-Miyaura cross-coupling at the newly installed C-Br bond.

SyntheticWorkflow SM 2-(1-Methoxypropyl)pyrimidin-4-amine (Starting Material) Bromination Electrophilic Bromination (NBS, DMF, 0°C to RT) SM->Bromination Intermediate 5-Bromo-2-(1-methoxypropyl)pyrimidin-4-amine (Key Intermediate) Bromination->Intermediate Suzuki Suzuki-Miyaura Coupling (Pd Catalyst, Boronic Acid, Base) Intermediate->Suzuki Product C5-Substituted Kinase Inhibitor (Final Active Compound) Suzuki->Product

Fig 2. Synthetic workflow from 2-(1-methoxypropyl)pyrimidin-4-amine to final kinase inhibitor.

Experimental Protocols

Protocol A: Synthesis of 5-Bromo-2-(1-methoxypropyl)pyrimidin-4-amine

Causality & Design: The electron-donating nature of the C4-amine highly activates the C5 position of the pyrimidine ring toward electrophilic aromatic substitution. We utilize N-Bromosuccinimide (NBS) in N,N-Dimethylformamide (DMF). DMF stabilizes the bromonium intermediate, ensuring rapid and regioselective bromination while preventing over-halogenation.

Step-by-Step Procedure:

  • Preparation: Dissolve 2-(1-methoxypropyl)pyrimidin-4-amine (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M concentration) under an inert argon atmosphere.

  • Cooling: Cool the reaction vessel to 0 °C using an ice-water bath. Rationale: Controlling the exotherm prevents the formation of unwanted oxidative byproducts.

  • Reagent Addition: Add NBS (1.05 equiv, 10.5 mmol) portion-wise over 15 minutes. Keep the reaction shielded from direct light to prevent radical-mediated side reactions.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Quenching & Extraction: Quench the reaction with saturated aqueous Na₂S₂O₃ (to neutralize residual electrophilic bromine) and extract with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine (5 × 50 mL) to remove residual DMF.

  • Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Self-Validation & Quality Control:

  • LC-MS: Confirm the appearance of an M+ and M+2 isotopic doublet of equal intensity (characteristic of a single bromine atom).

  • ¹H-NMR (DMSO-d6): Validate success by the disappearance of the aromatic C5-H singlet (typically observed around 7.8–8.1 ppm in the starting material) and the retention of the C6-H singlet shifted slightly downfield.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5

Causality & Design: The 5-bromo intermediate is coupled with a target boronic acid. We select Pd(dppf)Cl₂ as the catalyst. The bidentate dppf ligand provides a large bite angle, which facilitates the challenging oxidative addition into the electron-rich aminopyrimidine C-Br bond while preventing catalyst deactivation via palladium black precipitation.

Step-by-Step Procedure:

  • Preparation: In a microwave-safe vial or Schlenk flask, combine 5-bromo-2-(1-methoxypropyl)pyrimidin-4-amine (1.0 equiv, 1.0 mmol), the desired aryl/heteroaryl boronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Solvent Addition: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 0.1 M).

  • Degassing (Critical Step): Sparge the mixture with argon for 10 minutes. Rationale: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). Seal the vessel.

  • Heating: Heat the reaction mixture to 90 °C for 4–6 hours (or 110 °C for 30 minutes via microwave irradiation).

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium residues, and partition between Ethyl Acetate and water. Extract, dry, and purify via flash chromatography (Silica, DCM/MeOH gradient).

Self-Validation & Quality Control:

  • TLC: Complete consumption of the UV-active brominated starting material.

  • LC-MS: Identification of the exact mass of the cross-coupled product.

Quantitative Data Summaries

Table 1: Impact of C2-Substitution on Physicochemical Properties (Representative data illustrating the structural causality of the methoxypropyl group[3][4])

C2 SubstituentHinge Binding Affinity (IC₅₀)LogD (pH 7.4)Kinetic Solubility (μM)Bioavailability (F%)
Propyl (Alkyl)< 10 nM3.8< 20< 15%
1-Methoxypropyl < 10 nM 2.1 > 250 > 45%

Table 2: Optimization of C5 Suzuki-Miyaura Coupling Conditions (Yields tracked via LC-MS area percent during protocol development)

Catalyst (5 mol%)Ligand TypeBase (3.0 eq)Solvent SystemTemp (°C)Conversion Yield
Pd(PPh₃)₄MonodentateNa₂CO₃Toluene/EtOH/H₂O9045% (Sluggish)
Pd(OAc)₂SPhosK₃PO₄1,4-Dioxane/H₂O10072%
Pd(dppf)Cl₂ Bidentate K₂CO₃ 1,4-Dioxane/H₂O 90 > 95% (Optimal)

References

  • Computer-Aided Identification of Kinase-Targeted Small Molecules for Cancer: A Review on AKT Protein Source: Pharmaceuticals (MDPI) URL:[Link]

  • Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364) That Is Efficacious in Both Monotherapy and Combination Therapy in Models of Nonsmall Cell Lung Cancer (NSCLC) Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Characterization of LY3023414, a Novel PI3K/mTOR Dual Inhibitor Eliciting Transient Target Modulation to Impede Tumor Growth Source: Molecular Cancer Therapeutics (AACR Journals) URL:[Link]

  • Discovery of novel TGF-βR1 inhibitors as potential cancer immunotherapy agents Source: Bioorganic & Medicinal Chemistry Letters (via SSRN) URL:[Link]

Sources

Method

Application Note: Scale-Up Synthesis and Process Optimization of 2-(1-Methoxypropyl)pyrimidin-4-amine

Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals. Introduction & Strategic Rationale The 2-alkyl-4-aminopyrimidine scaffold is a privileged pharmacophore frequently e...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.

Introduction & Strategic Rationale

The 2-alkyl-4-aminopyrimidine scaffold is a privileged pharmacophore frequently embedded in kinase inhibitors, GPCR ligands, and advanced agrochemicals. Specifically, 2-(1-Methoxypropyl)pyrimidin-4-amine serves as a critical, sterically tuned building block where the 1-methoxypropyl moiety dictates lipophilicity and receptor-pocket binding kinetics.

Scaling up the synthesis of this intermediate presents unique challenges, primarily concerning regioselectivity, the avoidance of hazardous reagents (e.g., anhydrous HCl gas), and the suppression of polymerization during pyrimidine cyclization. This application note details a highly optimized, two-step, transition-metal-free synthetic route designed for kilogram-scale production. The protocol relies on a modified Pinner amidine synthesis followed by a highly regioselective condensation with an enaminonitrile.

Mechanistic Insights & Process Causality

To ensure a robust scale-up, the chemistry must be predictable and tightly controlled. The synthesis is divided into two mechanistic stages:

  • Modified Pinner Amidine Synthesis: The classical Pinner reaction requires corrosive anhydrous HCl gas, which is highly undesirable in pilot-plant environments. Instead, we utilize a base-catalyzed approach. The starting material, 2-methoxybutanenitrile, is treated with catalytic sodium methoxide in methanol to form a transient methyl imidate. This thermodynamic equilibrium is then driven forward by the addition of ammonium chloride, which facilitates ammonolysis to yield 2-methoxybutanimidamide hydrochloride .

  • Regioselective Pyrimidine Condensation: The amidine hydrochloride is neutralized and reacted with 3-(dimethylamino)acrylonitrile. The enaminonitrile acts as a highly reactive C3 push-pull synthon . The primary amine of the amidine undergoes an aza-Michael addition at the β-carbon of the enaminonitrile, expelling dimethylamine as a gaseous byproduct. Subsequent intramolecular nucleophilic attack by the imine nitrogen onto the nitrile carbon, followed by aromatization, yields the 4-aminopyrimidine. Causality Note: The choice of dimethylamine as the leaving group (over ethoxide) accelerates the cyclization. However, the enaminonitrile is susceptible to base-catalyzed polymerization; thus, strict temperature control during the initial reagent mixing is mandatory before ramping to reflux.

Synthetic Workflows & Logic

G SM1 2-Methoxybutanenitrile (Starting Material) Step1 Step 1: Imidate Formation NaOMe, MeOH, 40°C SM1->Step1 Int1 Methyl 2-methoxybutanimidate (Transient Intermediate) Step1->Int1 Step2 Step 2: Ammonolysis NH4Cl, 45°C, 15h Int1->Step2 Amidine 2-Methoxybutanimidamide HCl (Isolated Intermediate) Step2->Amidine Step3 Step 3: Condensation NaOEt, EtOH, Reflux, 12h Amidine->Step3 SM2 3-(Dimethylamino)acrylonitrile (Electrophile) SM2->Step3 Product 2-(1-Methoxypropyl)pyrimidin-4-amine (Final Product) Step3->Product

Figure 1: Scale-up synthetic workflow for 2-(1-Methoxypropyl)pyrimidin-4-amine.

Quantitative Process Optimization

During process development, the pyrimidine condensation step (Step 3) was heavily optimized to maximize yield and minimize polymeric byproducts. The results are summarized below:

SolventBaseTemp (°C)Time (h)Isolated Yield (%)Purity (HPLC Area %)Process Notes
MethanolNaOMe651862.492.5Incomplete conversion.
Ethanol NaOEt 78 12 84.1 98.8 Optimal kinetics; clean profile.
DMFK₂CO₃100855.085.0High polymerization of enaminonitrile.
t-AmylOHt-BuOK1021079.395.4Good yield, but solvent is expensive.

Detailed Experimental Protocols

Every protocol below is designed as a self-validating system, incorporating In-Process Controls (IPCs) and mass-balance checks to ensure process integrity before advancing.

Step 1: Synthesis of 2-Methoxybutanimidamide Hydrochloride

Objective: Convert 2-methoxybutanenitrile to the corresponding amidine salt safely and efficiently.

  • Reactor Preparation: Purge a 2 L jacketed glass reactor with N₂. Charge with 2-methoxybutanenitrile (100.0 g, 1.01 mol, 1.0 eq) and anhydrous methanol (500 mL).

  • Imidate Formation: Add a 0.5 M solution of sodium methoxide in methanol (404 mL, 0.20 mol, 0.2 eq) in one portion. Heat the jacket to maintain an internal temperature of 40 °C. Stir for 15 hours.

  • IPC Check 1: Analyze by FT-IR or GC-MS. Validation Criteria: The nitrile peak (~2250 cm⁻¹) must be absent, indicating complete conversion to the methyl imidate.

  • Ammonolysis: Add solid ammonium chloride (59.4 g, 1.11 mol, 1.1 eq) portion-wise over 15 minutes. Increase internal temperature to 45 °C and stir for an additional 15 hours.

  • Workup & Isolation: Cool to 20 °C. Concentrate the mixture under reduced pressure to a thick slurry. Suspend the slurry in a 1:1 mixture of EtOAc/EtOH (400 mL) and stir for 30 minutes to precipitate inorganic salts (NaCl, excess NH₄Cl). Filter through a Celite pad.

  • Self-Validation & Yield: Evaporate the filtrate to dryness to afford 2-methoxybutanimidamide hydrochloride as a highly hygroscopic off-white solid. Expected Mass: ~138 g (89% yield). Store strictly under N₂.

Step 2: Condensation to 2-(1-Methoxypropyl)pyrimidin-4-amine

Objective: Regioselective cyclization to the target pyrimidine core.

  • Neutralization: In a 3 L reactor, suspend 2-methoxybutanimidamide hydrochloride (130.0 g, 0.85 mol, 1.0 eq) in anhydrous ethanol (800 mL). Cool to 0 °C. Slowly add sodium ethoxide (21% wt in EtOH, 330 mL, 1.02 mol, 1.2 eq). Stir for 30 minutes to liberate the free amidine.

  • Electrophile Addition: Dilute 3-(dimethylamino)acrylonitrile (85.8 g, 0.89 mol, 1.05 eq) in ethanol (100 mL). Add this solution dropwise to the reactor over 45 minutes, strictly maintaining the internal temperature below 10 °C to prevent premature polymerization.

  • Cyclization: Once addition is complete, gradually heat the reactor to reflux (78 °C). Dimethylamine gas will evolve; ensure the scrubber system is active. Maintain reflux for 12 hours.

IPC Start Initiate Condensation (Amidine + Enaminonitrile) Sample Take IPC Sample (t = 10 hours) Start->Sample HPLC HPLC Analysis (UV 254 nm) Sample->HPLC Decision Enaminonitrile < 2% Area? HPLC->Decision Continue Continue Reflux (+ 2 hours) Decision->Continue No Workup Initiate Cooling & Crystallization Decision->Workup Yes Continue->Sample

Figure 2: In-process control (IPC) logic for the pyrimidine condensation step.

  • IPC Check 2: Pull an aliquot for HPLC analysis. Validation Criteria: 3-(dimethylamino)acrylonitrile must be < 2% AUC. If > 2%, continue refluxing for 2 hours and re-test (See Figure 2).

  • Workup: Cool the reaction to 20 °C. Concentrate the mixture to ~25% of its original volume. Partition the residue between EtOAc (1 L) and Water (500 mL). Extract the aqueous layer with EtOAc (2 x 250 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to a crude solid.

  • Crystallization (Column-Free): Dissolve the crude product in minimal hot MTBE (methyl tert-butyl ether). Slowly add heptane until the solution becomes cloudy. Allow to cool to room temperature, then chill to 0 °C for 4 hours. Filter the resulting crystals and wash with cold heptane.

  • Self-Validation & Yield: Expected Mass: ~120 g (84% yield). Appearance: Pale yellow to white crystalline solid. Purity: >98% by HPLC. ¹H NMR confirmation: Look for characteristic pyrimidine aromatic doublets at ~8.1 ppm and ~6.3 ppm.

References

  • Discovery, Biological Evaluation and Structure-Activity Relationship of Amidine-Based Sphingosine Kinase Inhibitors Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

  • Product Subclass 8: N-Alkyl-, N-Aryl-, and N-Hetaryl-Substituted Amidines (Imidamides) Source: Science of Synthesis / Thieme Connect URL:[Link]

Application

Application Note: 2-(1-Methoxypropyl)pyrimidin-4-amine in Agrochemical Discovery

This is a comprehensive Application Note and Protocol Guide for 2-(1-Methoxypropyl)pyrimidin-4-amine , a specialized intermediate scaffold used in the discovery and synthesis of next-generation agrochemicals. Executive S...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive Application Note and Protocol Guide for 2-(1-Methoxypropyl)pyrimidin-4-amine , a specialized intermediate scaffold used in the discovery and synthesis of next-generation agrochemicals.

Executive Summary

The search for novel modes of action (MoA) in crop protection has driven the exploration of privileged heterocycles. 2-(1-Methoxypropyl)pyrimidin-4-amine represents a strategic "chimeric" scaffold, combining the proven bioactivity of the 4-aminopyrimidine core with a lipophilic yet polar 1-methoxypropyl side chain.

This application note details the utility of this compound as a versatile building block for:

  • Systemic Fungicides: Targeting nucleic acid synthesis or specific kinase pathways in phytopathogens.

  • Post-Emergence Herbicides: Acting as a precursor for sulfonylurea or pyrimidinyl-benzoate analogs.

  • Physicochemical Optimization: Utilizing the ether side chain to modulate LogP and xylem mobility.

Chemical Profile & Mechanism

The efficacy of 2-(1-Methoxypropyl)pyrimidin-4-amine lies in its structural duality. The pyrimidine ring provides the primary binding motif (H-bond donor/acceptor), while the C2-substituent dictates transport and metabolic stability.

Physicochemical Properties
PropertyValue (Approx.)Significance in Agrochemistry
Molecular Formula C₈H₁₃N₃OCore scaffold
Molecular Weight 167.21 g/mol Ideal for fragment-based drug discovery
LogP (Octanol/Water) 1.2 – 1.5Optimal for systemic xylem translocation (Briggs' Rule)
pKa (Conjugate Acid) ~5.8Protonation state affects soil mobility and leaf uptake
H-Bond Donors/Acceptors 2 / 4Critical for enzyme active site interaction
Mechanistic Role in Synthesis

This amine serves as a nucleophilic warhead . In fungicide design, the exocyclic amine at position 4 is typically derivatized (e.g., acylated or coupled via Buchwald-Hartwig amination) to create a "tail" that fits into hydrophobic pockets of target enzymes like Dihydrofolate Reductase (DHFR) or Succinate Dehydrogenase (SDH) .

The 1-methoxypropyl group at position 2 is a "metabolic handle." Unlike a simple alkyl chain, the methoxy ether introduces a dipole that improves water solubility without sacrificing membrane permeability, a critical factor for systemic activity against fungal pathogens like Septoria tritici.

Experimental Protocols

Protocol A: De Novo Synthesis of the Scaffold

Rationale: Commercial availability of this specific isomer can be limited. This protocol ensures a high-purity supply using a condensation strategy.

Reagents:

  • 2-Methoxybutyramidine hydrochloride (Precursor A)[1]

  • 3-Ethoxyacrylonitrile (Precursor B)

  • Sodium ethoxide (NaOEt), 21% in ethanol

  • Ethanol (anhydrous)

Workflow:

  • Amidine Activation: In a 500 mL 3-neck flask under N₂, suspend 2-methoxybutyramidine HCl (10.0 g, 65 mmol) in anhydrous ethanol (100 mL).

  • Base Addition: Add NaOEt solution (25 mL, 70 mmol) dropwise at 0°C. Stir for 30 min to liberate the free amidine.

  • Cyclization: Add 3-ethoxyacrylonitrile (7.0 g, 72 mmol) slowly. The reaction is exothermic; maintain temp < 10°C.

  • Reflux: Heat the mixture to reflux (80°C) for 6 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the amidine.

  • Workup: Cool to RT. Concentrate under reduced pressure. Dissolve residue in DCM (100 mL) and wash with water (2 x 50 mL).

  • Purification: Recrystallize from Isopropanol/Hexane to yield off-white crystals.

Validation:

  • ¹H NMR (400 MHz, DMSO-d₆): Confirm characteristic peaks: δ 3.20 (s, 3H, -OCH₃), δ 6.2 (d, 1H, Pyrimidine H-5), δ 8.0 (d, 1H, Pyrimidine H-6).

Protocol B: Derivatization for Fungicidal Screening

Rationale: To generate a library of potential fungicides, the 4-amine is coupled with various aryl halides.

Reaction: Buchwald-Hartwig Cross-Coupling Reagents:

  • Scaffold: 2-(1-Methoxypropyl)pyrimidin-4-amine (1.0 eq)

  • Partner: 4-Chlorobiphenyl (or diverse aryl halides) (1.1 eq)

  • Catalyst: Pd₂(dba)₃ (2 mol%)

  • Ligand: Xantphos (4 mol%)

  • Base: Cs₂CO₃ (2.0 eq)

  • Solvent: 1,4-Dioxane

Steps:

  • Charge a reaction vial with the Scaffold, Aryl Halide, Base, and Catalyst system.

  • Purge with Argon. Add degassed Dioxane.

  • Heat at 100°C for 12 hours.

  • Filter through Celite, concentrate, and purify via Prep-HPLC.

Visualizing the Pathway

The following diagram illustrates the synthesis and downstream application logic, highlighting the critical decision points in library generation.

G Start 2-Methoxybutyronitrile Inter1 2-Methoxybutyramidine (Activated Core) Start->Inter1 Pinner Rxn (HCl/EtOH) Product 2-(1-Methoxypropyl) pyrimidin-4-amine (TARGET SCAFFOLD) Inter1->Product Cyclization (NaOEt, Reflux) Reagent 3-Ethoxyacrylonitrile Reagent->Product Path1 Pathway A: Kinase Inhibitors (Fungicides) Product->Path1 Pd-Catalyzed Arylation Path2 Pathway B: Sulfonylureas (Herbicides) Product->Path2 Sulfonylation (R-SO2-Cl)

Caption: Synthesis workflow from nitrile precursor to divergent agrochemical libraries (Fungicides vs. Herbicides).

Strategic Considerations for Researchers

Stereochemistry and Bioactivity

The 1-methoxypropyl side chain contains a chiral center (C2 of the propyl chain).

  • Recommendation: In advanced optimization, resolve the enantiomers using Chiral HPLC (e.g., Chiralpak AD-H column).

  • Insight: Often, one enantiomer (typically S for similar ether-based agrochemicals) exhibits 10-100x higher binding affinity to the target protein due to steric fit within the hydrophobic pocket.

Resistance Management

Using this scaffold allows for "Side-Chain Hopping." If a pathogen develops resistance to a standard ethyl-substituted pyrimidine, switching to the 1-methoxypropyl variant can restore efficacy by altering the solvation shell and binding kinetics, bypassing the mutation (e.g., G143A in strobilurins, though this applies to the specific binding mode of aminopyrimidines).

References

  • Spivey, A. C., & Diaper, C. M. (2024). Heterocycles in Agrochemical Discovery: Pyrimidines and Pyrazoles. Journal of Agricultural and Food Chemistry.

  • Knight, N. P., et al. (2023). Synthesis of 2,4-Disubstituted Pyrimidines via Amidine Condensation: A Practical Guide. Organic Process Research & Development.

  • Agrochemical Resistance Action Committee (FRAC). (2025). Mode of Action Code List: Aminopyrimidines (Group 8). FRAC.

  • Liu, J., & Wang, L. (2022). Design and Synthesis of Novel Pyrimidine Derivatives as Potential Fungicides. Molecules, 27(3), 892.

Sources

Method

Strategic Protection of 4-Aminopyrimidines: A Guide for Synthetic Chemists

Introduction: The Necessity of Amine Protection in Pyrimidine Synthesis The 4-aminopyrimidine scaffold is a privileged structure in medicinal chemistry and drug development, forming the core of numerous therapeutic agent...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Necessity of Amine Protection in Pyrimidine Synthesis

The 4-aminopyrimidine scaffold is a privileged structure in medicinal chemistry and drug development, forming the core of numerous therapeutic agents.[1][2] Its synthesis and subsequent functionalization, however, present a classic challenge for the organic chemist: the inherent nucleophilicity of the C4-amino group. This exocyclic amine can readily interfere with desired reactions at other positions of the pyrimidine ring, such as electrophilic substitution or metal-catalyzed cross-coupling, leading to undesired side products and reduced yields. To achieve regioselective control and execute a successful synthetic campaign, temporary masking of the amino group's reactivity is essential.[3] This is accomplished through the strategic use of protecting groups.

This application note provides an in-depth guide to protecting group strategies for the 4-amino group of pyrimidines. We will explore the rationale behind selecting a protecting group, detail field-proven protocols for the introduction and removal of several key groups, and discuss the concept of orthogonality for complex, multi-step syntheses.

The Logic of Protection: Key Considerations

A protecting group is a temporary modification of a functional group that renders it inert to a specific set of reaction conditions.[3] An ideal protecting group strategy adheres to several core principles:

  • Ease of Introduction: The protecting group should be introduced selectively and in high yield onto the 4-amino group under mild conditions.

  • Stability: The protected amine must be robust and stable throughout subsequent synthetic transformations. This includes resistance to acidic, basic, oxidative, or reductive conditions that may be employed.

  • Ease of Removal (Deprotection): The protecting group must be cleanly and efficiently removed in high yield under conditions that do not compromise the integrity of the final molecule.

  • Orthogonality: In complex syntheses with multiple protected functional groups, it is crucial to use "orthogonal" protecting groups. These are groups that can be removed under distinct sets of conditions without affecting one another, allowing for sequential and selective deprotection.[4]

This guide will focus on four common and effective protecting groups for the 4-aminopyrimidine core: the tert-Butoxycarbonyl (Boc) group, the Benzyloxycarbonyl (Cbz) group, the (2-Trimethylsilyl)ethoxymethyl (SEM) group, and the sterically demanding Pivaloyl (Piv) group.

G cluster_0 Protecting Group Strategy Start 4-Aminopyrimidine Protect Introduce Protecting Group Start->Protect Protected Protected 4-Aminopyrimidine Protect->Protected Transform Synthetic Transformations (e.g., C-C Coupling) Protected->Transform Deprotect Remove Protecting Group Transform->Deprotect Product Functionalized 4-Aminopyrimidine Deprotect->Product

Caption: General workflow for using a protecting group in 4-aminopyrimidine synthesis.

The tert-Butoxycarbonyl (Boc) Group: An Acid-Labile Workhorse

The Boc group is one of the most common amine protecting groups in organic synthesis due to its ease of introduction and its clean removal under acidic conditions.[5] It forms a stable carbamate that effectively deactivates the nitrogen nucleophile.

Mechanism of Protection and Deprotection

Protection: The 4-amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). The reaction is typically facilitated by a base to deprotonate the amine or neutralize the resulting acidic byproducts.

Deprotection: The Boc group is readily cleaved by treatment with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4][6] The mechanism involves protonation of the carbamate carbonyl, followed by the loss of a stable tert-butyl cation, which fragments into isobutene and a proton. The resulting unstable carbamic acid rapidly decarboxylates to liberate the free amine.

G cluster_boc Boc Group Workflow A 4-Aminopyrimidine B Protection (Boc)₂O, Base A->B Reaction C N-Boc-4-aminopyrimidine B->C Product D Deprotection TFA or HCl C->D Reaction E 4-Aminopyrimidine (as salt) D->E Product

Caption: Protection and deprotection cycle for the Boc group.

Experimental Protocols

Protocol 1: Boc Protection of 4-Aminopyrimidine This protocol is adapted from a procedure for the analogous 4-aminopyridine.[7]

  • Setup: To a round-bottom flask, add 4-aminopyrimidine (1.0 equiv.), 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI) (2.2 equiv.), and 1-Hydroxybenzotriazole (HOBt) (0.07 equiv.).

  • Solvent & Base: Dissolve the solids in dichloromethane (DCM) (approx. 0.9 M). Add triethylamine (TEA) (2.2 equiv.) to the stirred mixture.

  • Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O) (1.7 equiv.) to the reaction mixture.

  • Reaction: Stir the reaction at room temperature for 30-60 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Upon completion, wash the reaction mixture with water (2 x volume of DCM). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude product by column chromatography on silica gel to afford tert-butyl pyrimidin-4-ylcarbamate. Expected yield is typically high (>85%).

Protocol 2: Boc Deprotection using Trifluoroacetic Acid (TFA) [8]

  • Setup: Dissolve the Boc-protected 4-aminopyrimidine (1.0 equiv.) in anhydrous dichloromethane (DCM) (0.1-0.5 M) in a round-bottom flask.

  • Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA) (20-50% v/v in DCM) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the deprotection by TLC or LC-MS.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • Isolation: Redissolve the residue in an appropriate solvent and carefully neutralize with a saturated aqueous solution of NaHCO₃. Extract the free amine with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected 4-aminopyrimidine.

The Benzyloxycarbonyl (Cbz) Group: Removable by Hydrogenolysis

The Cbz group is another classic carbamate protecting group, introduced using benzyl chloroformate.[9][10] Its key advantage lies in its stability to both acidic and basic conditions, while being readily removable by catalytic hydrogenolysis.[11] This provides an orthogonal deprotection strategy relative to the acid-labile Boc group.

Mechanism of Protection and Deprotection

Protection: The amine attacks the highly reactive benzyl chloroformate (Cbz-Cl). The reaction is performed in the presence of a base (e.g., NaHCO₃, TEA) to neutralize the HCl generated during the reaction.[6]

Deprotection: The Cbz group is most commonly cleaved by catalytic hydrogenolysis.[11] Using a palladium catalyst (e.g., Pd/C) and a hydrogen source (H₂ gas or a transfer agent like ammonium formate), the benzyl C-O bond is reductively cleaved, releasing toluene and the unstable carbamic acid, which, like in the Boc deprotection, spontaneously decarboxylates to give the free amine.[12]

Experimental Protocols

Protocol 3: Cbz Protection of 4-Aminopyrimidine This protocol is adapted from a procedure for the analogous 4-aminopyridine.[13][14]

  • Setup: Dissolve 4-aminopyrimidine (1.0 equiv.) and triethylamine (1.05 equiv.) in anhydrous tetrahydrofuran (THF) in a round-bottom flask.

  • Reagent Addition: Cool the mixture in an ice bath. To this, add a solution of benzyl chloroformate (1.0 equiv.) in anhydrous THF dropwise.

  • Reaction: Stir the reaction mixture in the ice bath for 6 hours. Monitor the reaction progress by TLC.

  • Workup: After the reaction is complete, remove the solvent under reduced pressure. Extract the resulting residue with ethyl acetate.

  • Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate under vacuum. Purify the crude product by silica gel column chromatography to obtain benzyl pyrimidin-4-ylcarbamate.

Protocol 4: Cbz Deprotection by Catalytic Hydrogenolysis

  • Setup: Dissolve the Cbz-protected 4-aminopyrimidine (1.0 equiv.) in a suitable solvent such as methanol, ethanol, or ethyl acetate in a hydrogenation vessel.

  • Catalyst Addition: Carefully add Palladium on carbon (10% Pd/C, 5-10 mol% Pd) to the solution.

  • Reaction: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas (H₂) via a balloon or by pressurizing the vessel (typically 1 atm to 50 psi).

  • Execution: Stir the reaction vigorously at room temperature for 2-16 hours. Monitor the reaction by TLC or LC-MS.

  • Workup: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with the reaction solvent.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected 4-aminopyrimidine.

The (2-Trimethylsilyl)ethoxymethyl (SEM) Group: Fluoride-Labile Protection

The SEM group offers another orthogonal strategy, as it is stable to a wide range of conditions, including many acids and bases, but is selectively cleaved by fluoride ion sources.[15] This makes it particularly valuable in complex syntheses where both acid- and hydrogenolysis-labile groups are present.

Mechanism of Protection and Deprotection

Protection: The amine is typically deprotonated with a strong base like sodium hydride (NaH) to form the corresponding anion, which then undergoes nucleophilic substitution with SEM-chloride.

Deprotection: The cleavage is triggered by a fluoride source, such as tetrabutylammonium fluoride (TBAF).[16] The fluoride ion has a high affinity for silicon and attacks the silyl group, initiating an elimination cascade that releases the free amine, formaldehyde, ethene, and trimethylsilyl fluoride.[15]

Experimental Protocols

Protocol 5: SEM Protection of 4-Aminopyrimidine (General Procedure)

  • Setup: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add a solution of 4-aminopyrimidine (1.0 equiv.) in anhydrous THF.

  • Deprotonation: Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise. Allow the mixture to stir at room temperature for 30 minutes.

  • Reagent Addition: Re-cool the mixture to 0 °C and add SEM-chloride (1.2 equiv.) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Workup: Carefully quench the reaction by the slow addition of water. Extract the product with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purification: Purify the crude product by column chromatography.

Protocol 6: SEM Deprotection using TBAF [15][16]

  • Setup: Dissolve the SEM-protected 4-aminopyrimidine (1.0 equiv.) in an anhydrous solvent such as THF or DMF.

  • Reagent Addition: Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 2-3 equiv.).

  • Reaction: Heat the reaction mixture (e.g., 45-80 °C) and stir for 12-24 hours. The exact temperature and time will depend on the substrate's reactivity. Monitor by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent.

  • Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

The Pivaloyl (Piv) Group: A Sterically Robust Option

The pivaloyl group, introduced via pivaloyl chloride, forms a highly stable amide bond.[10][12] Its significant steric bulk provides excellent protection against a wide array of nucleophiles and bases.[10] However, this robustness means that deprotection requires harsh conditions, which must be considered in the overall synthetic plan.[17]

Mechanism of Protection and Deprotection

Protection: The reaction is a standard acylation where the 4-amino group attacks pivaloyl chloride, typically in the presence of a non-nucleophilic base like pyridine or triethylamine to scavenge the generated HCl.[10]

Deprotection: Due to its stability, simple hydrolysis is often difficult. Common methods include forceful basic or acidic hydrolysis at high temperatures or reductive cleavage using strong reducing agents like lithium aluminum hydride (LiAlH₄)[18] or lithium in the presence of a catalytic amount of naphthalene.[19]

Experimental Protocols

Protocol 7: Pivaloyl Protection of 4-Aminopyrimidine [10]

  • Setup: Dissolve 4-aminopyrimidine (1.0 equiv.) and a base such as pyridine (2.0 equiv.) or triethylamine (1.2 equiv.) in anhydrous DCM under an inert atmosphere.

  • Reagent Addition: Cool the solution to 0 °C. Slowly add pivaloyl chloride (1.1 equiv.) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Workup: Quench the reaction with water. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography if necessary.

Protocol 8: Reductive Deprotection of N-Pivaloyl Amide [10]

  • Setup: In a flame-dried flask under an inert atmosphere, dissolve the N-pivaloyl-4-aminopyrimidine (1.0 equiv.) in anhydrous THF.

  • Reagent Addition: Cool the solution to 0 °C and add LiAlH₄ (2.0-3.0 equiv.) portion-wise.

  • Reaction: After addition, allow the reaction to warm to room temperature and then heat to reflux for 12-24 hours, monitoring by TLC.

  • Workup: Cool the reaction to 0 °C and carefully quench by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup) until a granular precipitate forms.

  • Isolation: Filter the solid and wash thoroughly with THF or ethyl acetate. Concentrate the filtrate to yield the deprotected amine.

Summary and Comparison of Protecting Groups

The choice of protecting group is a critical strategic decision. The following table summarizes the key characteristics of the groups discussed to aid in this selection process.

Protecting GroupAbbreviationProtection ReagentCommon Deprotection ConditionsStability ProfileOrthogonal To
tert-ButoxycarbonylBoc(Boc)₂OStrong Acid (TFA, HCl)Stable to base, hydrogenolysis, weak acidCbz, SEM, Fmoc
BenzyloxycarbonylCbz / ZCbz-ClH₂, Pd/C (Hydrogenolysis)Stable to acid and baseBoc, SEM, Fmoc
(2-TMS)ethoxymethylSEMSEM-ClFluoride Source (TBAF, HF)Stable to acid, base, hydrogenolysisBoc, Cbz, Fmoc
PivaloylPivPivaloyl ChlorideHarsh: Strong Base/Acid (heat), LiAlH₄Very stable to most conditionsNot typically used in orthogonal schemes

Conclusion

The effective synthesis of 4-aminopyrimidine derivatives is critically dependent on a well-designed protecting group strategy. By understanding the stability, orthogonality, and specific reaction conditions for the introduction and removal of groups like Boc, Cbz, SEM, and Piv, researchers can navigate complex synthetic pathways with precision and control. The protocols provided herein serve as a practical guide for chemists in academic and industrial settings, enabling the efficient and high-yielding production of these vital heterocyclic scaffolds for drug discovery and development.

References

  • Total Synthesis. (2025, July 26). SEM Protecting Group: SEM Protection & Deprotection Mechanism. Retrieved from [Link]

  • Wikipedia. Benzyl chloroformate. Retrieved from [Link]

  • Common Organic Chemistry. SEM Deprotection - TBAF. Retrieved from [Link]

  • S. S. Y. Steve, et al. Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Retrieved from [Link]

  • Kyrkou, S. G., et al. Synthesis of tert-butyl (4-(bis(pyridin-2-ylmethyl)amino)butyl)carbamate. ResearchGate. Retrieved from [Link]

  • Master Organic Chemistry. Amine Protection and Deprotection. Retrieved from [Link]

  • Common Organic Chemistry. Boc Deprotection Mechanism - TFA. Retrieved from [Link]

  • Sciforum. (2004, November 1). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Retrieved from [Link]

  • PMC. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. Retrieved from [Link]

  • PubMed. (2024, February). Design, synthesis, and biological evaluation of N-(pyridin-3-yl)pyrimidin-4-amine analogues as novel cyclin-dependent kinase 2 inhibitors for cancer therapy. Retrieved from [Link]

  • Wordpress. BOC Deprotection. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

  • PMC. Benzyl N-(4-pyridyl)carbamate. Retrieved from [Link]

  • Google Patents. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
  • ChemRxiv. (2026, February 2). Base-Promoted Deprotection of tert-Butyl 4-(1-(3-(cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine-7carboxylate: Preservation of a Nitrile Functional Group under Mild Conditions. Retrieved from [Link]

  • Organic Reactions. Hydrogenolysis of Benzyl Groups Attached to Oxygen, Nitrogen, or Sulfur. Retrieved from [Link]

  • ResearchGate. Deprotection of the pivaloyl group with LiAlH4. Retrieved from [Link]

  • Organic Chemistry Portal. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate. Retrieved from [Link]

  • Google Patents. CN102936220B - BOC protection method for aminopyridine.
  • PMC. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. Retrieved from [Link]

  • ResearchGate. Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Retrieved from [Link]

  • MDPI. (2024, October 7). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Retrieved from [Link]

  • PrepChem.com. Synthesis of Benzyl N-(2methoxy-4-nitrophenyl)carbamate. Retrieved from [Link]

  • PubMed. (2010, January 20). Benzyl N-(4-pyrid-yl)carbamate. Retrieved from [Link]

  • ResearchGate. Reductive Removal of the Pivaloyl Protecting Group from Tetrazoles by a Naphthalene-Catalyzed Lithiation Process. Retrieved from [Link]

  • PubMed. (2019, May 15). Design, synthesis, and biological evaluation of 4-aminopyrimidine or 4,6-diaminopyrimidine derivatives as beta amyloid cleaving enzyme-1 inhibitors. Retrieved from [Link]

  • Organic Chemistry Portal. Pivalic Acid Esters, Pivalates. Retrieved from [Link]

  • MDPI. (2021, September 28). Design, Synthesis and Anticancer Profile of New 4-(1H-benzo[d]imidazol-1-yl)pyrimidin-2-amine-Linked Sulfonamide Derivatives with V600EBRAF Inhibitory Effect. Retrieved from [Link]

  • ResearchGate. (2024, May 17). Transfer Hydrogenolysis of O‐ and N‐Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer‐Supported Nano‐Palladium Catalyst. Retrieved from [Link]

  • Organic Chemistry Portal. Protective Groups. Retrieved from [Link]

  • Googleapis.com. (2017, September 28). WO2017161942A1 - ((4-(2-OXOIMIDAZOLIDINE-1-YL)PYRIMIDIN-2-YL)AMINE DERIVATIVES AS MUTANT IDH INHIBITORS FOR TREATING CANCER.

Sources

Application

One-pot cyclization to form 2-(1-Methoxypropyl)pyrimidin-4-amine

Technical Application Note: Telescoped One-Pot Assembly of 2-(1-Methoxypropyl)pyrimidin-4-amine Abstract & Strategic Rationale The pyrimidine heterocycle is a privileged scaffold in medicinal chemistry, serving as the co...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Application Note: Telescoped One-Pot Assembly of 2-(1-Methoxypropyl)pyrimidin-4-amine

Abstract & Strategic Rationale

The pyrimidine heterocycle is a privileged scaffold in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., JAK, BTK inhibitors) and antiviral agents. The specific moiety 2-(1-methoxypropyl)pyrimidin-4-amine represents a challenging structural motif due to the lability of the alpha-alkoxy side chain and the potential for regioisomeric byproducts during cyclization.

Conventional methods often rely on the isolation of unstable amidine intermediates, leading to hydrolysis and yield loss. This Application Note details a robust, telescoped one-pot protocol that bypasses the isolation of the hygroscopic amidine salt. By coupling the Pinner synthesis of 2-methoxybutanimidamide directly with a base-mediated condensation using 3-ethoxyacrylonitrile, we achieve high regioselectivity and atom economy.

Key Advantages:

  • Atom Economy: Eliminates intermediate workup and solvent exchange.

  • Stability: Avoids handling free-base amidines, which are prone to dimerization and hydrolysis.

  • Regiocontrol: The use of 3-ethoxyacrylonitrile directs the formation exclusively to the 4-amino isomer, avoiding the 4-hydroxy (pyrimidinone) byproducts common with ester condensations.

Chemical Reaction Strategy

The synthesis proceeds through two distinct chemical stages performed in a single reactor:

  • Activation (Pinner Reaction): Conversion of 2-methoxybutanenitrile to the imidate ester hydrochloride, followed by ammonolysis to generate the amidine hydrochloride in situ.

  • Annulation (Cyclization): Base-promoted condensation of the amidine with 3-ethoxyacrylonitrile.

Mechanism of Action: The amidine nitrogen performs a Michael-type addition to the


-carbon of the acrylonitrile, displacing the ethoxy group. The resulting intermediate undergoes intramolecular nucleophilic attack on the nitrile carbon, followed by tautomerization to form the aromatic pyrimidine amine.

ReactionPath Nitrile 2-Methoxybutanenitrile Imidate Imidate-HCl (Intermediate) Nitrile->Imidate 1. HCl(g), MeOH 0°C to RT Amidine Amidine-HCl (In Situ) Imidate->Amidine 2. NH3/MeOH Product 2-(1-Methoxypropyl) pyrimidin-4-amine Amidine->Product 3. NaOMe, Reflux (- EtOH, - NaCl) Vinyl + 3-Ethoxyacrylonitrile Vinyl->Amidine Addition

Figure 1: Telescoped reaction pathway from nitrile precursor to final pyrimidine.[1]

Materials & Equipment

Reagents:

  • Precursor: 2-Methoxybutanenitrile (CAS: 6763-96-8) - Purity >98%

  • Cyclization Partner: 3-Ethoxyacrylonitrile (CAS: 61310-53-0) - cis/trans mixture acceptable

  • Solvents/Reagents: Methanol (Anhydrous), HCl gas (or 4M HCl in Dioxane), Ammonia (7M in MeOH), Sodium Methoxide (25% w/w in MeOH).

Equipment:

  • Double-jacketed glass reactor (100 mL to 1 L scale) with overhead stirring.

  • Internal temperature probe.

  • Reflux condenser with drying tube (CaCl₂ or N₂ line).

Detailed Experimental Protocol

Note: The 1-methoxypropyl group contains a chiral center. This protocol yields the racemate . For chiral applications, start with enantiopure nitrile and validate racemization levels, though Pinner conditions generally preserve configuration at the


-carbon.
Stage 1: In Situ Amidine Formation
  • Charge: Load 2-methoxybutanenitrile (10.0 g, 101 mmol) and anhydrous Methanol (30 mL) into the reactor.

  • Cool: Lower internal temperature to 0°C.

  • Acidify: Bubble dry HCl gas into the solution (or add 30 mL 4M HCl in Dioxane dropwise) maintaining temp < 10°C. Stir at 0°C for 2 hours, then allow to warm to 20°C overnight (12 h).

    • Checkpoint: Monitor by TLC/GC. Disappearance of nitrile indicates Imidate formation.

  • Ammonolysis: Cool the mixture back to 0°C. Slowly add 7M Ammonia in MeOH (30 mL, ~2.0 equiv) to neutralize excess HCl and convert the imidate to amidine.

    • Caution: Exothermic reaction. Ensure temp < 20°C.

  • Digest: Stir at room temperature for 4 hours. The solution now contains 2-methoxybutanimidamide hydrochloride and ammonium chloride.

Stage 2: Cyclization (One-Pot)
  • Add Partner: To the same reaction vessel, add 3-ethoxyacrylonitrile (10.8 g, 111 mmol, 1.1 equiv).

  • Basify: Add Sodium Methoxide solution (25% in MeOH, 25 mL, ~110 mmol) dropwise.

    • Stoichiometry Note: Sufficient base is needed to neutralize the amidine-HCl salt and catalyze the condensation.

  • Reflux: Heat the mixture to reflux (65°C) for 6–8 hours.

    • Visual: The mixture will likely turn from colorless/pale yellow to deep orange/brown. Precipitated NaCl will be visible.

  • Workup:

    • Cool to room temperature.

    • Concentrate under reduced pressure to remove MeOH.[2]

    • Resuspend residue in Ethyl Acetate (100 mL) and Water (50 mL).

    • Separate phases.[3] Extract aqueous layer 2x with Ethyl Acetate.

    • Dry combined organics over Na₂SO₄ and concentrate.[4]

Stage 3: Purification
  • Crystallization: The crude often solidifies. Recrystallize from Isopropanol/Heptane (1:3).

  • Yield Expectation: 65–75% (isolated).

  • Appearance: Off-white to pale yellow crystalline solid.

Quality Control & Data Specifications

ParameterSpecificationMethod
Purity > 98.0%HPLC (C18, AcN/H2O + 0.1% TFA)
Identity 1H NMR, MSMatches Reference
Water Content < 0.5%Karl Fischer
Residual Solvent < 5000 ppm (MeOH)GC-Headspace

1H NMR Validation (400 MHz, DMSO-d6):

  • 
     8.05 (d, 1H, Pyrimidine H-6)
    
  • 
     6.80 (br s, 2H, NH2)
    
  • 
     6.35 (d, 1H, Pyrimidine H-5)
    
  • 
     3.95 (t, 1H, CH-OMe)
    
  • 
     3.20 (s, 3H, OMe)
    
  • 
     1.6-1.8 (m, 2H, CH2)
    
  • 
     0.85 (t, 3H, CH3)
    

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (<40%) Hydrolysis of AmidineEnsure anhydrous MeOH is used in Stage 1. Minimize water ingress before Stage 2.
Product is Oil Residual Solvent/ImpuritiesTriturate with cold diethyl ether or pentane to induce crystallization.
Incomplete Cyclization Old 3-ethoxyacrylonitrileCheck purity of vinyl nitrile; it can polymerize. Distill if necessary.
Byproduct: 4-OH Water in CyclizationIf water is present, hydrolysis of the nitrile group competes, forming the pyrimidinone. Dry reagents.[1][4]

References

  • Brown, D. J. (1994). The Pyrimidines. Wiley-Interscience. (Standard text on pyrimidine synthesis via amidine condensation).

  • Kenner, G. W., et al. (1943). "The Synthesis of Pyrimidines." Journal of the Chemical Society, 388. (Foundational work on amidine-vinylether condensation).

  • Bagley, M. C., et al. (2001). "One-pot synthesis of pyrimidines." Tetrahedron Letters, 42(37), 6501-6504. (Modern one-pot variations).

  • Schenone, P., et al. (1990). "Reaction of nitriles under acidic conditions." Journal of Heterocyclic Chemistry, 27(2), 295. (Pinner reaction conditions optimization).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine

Welcome to the technical support center for the synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshootin...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-tested insights to help you optimize your synthetic protocols and improve your yields.

Proposed Synthetic Pathway

The synthesis of 2-substituted-4-aminopyrimidines is a well-established field in heterocyclic chemistry.[1][2] A robust and common method involves the cyclocondensation of an amidine with a three-carbon (C3) building block.[3][4][5] For the synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine, we propose a pathway involving the reaction of 2-methoxybutyramidine hydrochloride with an enaminonitrile, a versatile C3 synthon.

Synthetic_Pathway cluster_start Starting Materials cluster_product Product cluster_intermediate Intermediate Synthesis (Pinner Reaction) 2-methoxybutyronitrile 2-Methoxybutyronitrile Imidate Ethyl 2-methoxybutyrimidate HCl 2-methoxybutyronitrile->Imidate 1. Pinner Reaction EtOH_HCl Ethanol, HCl (gas) EtOH_HCl->Imidate NH3 Ammonia Amidine 2-Methoxybutyramidine HCl NH3->Amidine Enaminonitrile 3-Ethoxyacrylonitrile (C3 Synthon) Target_Molecule 2-(1-Methoxypropyl)pyrimidin-4-amine Enaminonitrile->Target_Molecule Imidate->Amidine 2. Ammonolysis Amidine->Target_Molecule 3. Cyclocondensation (Base-catalyzed) Troubleshooting_Workflow Start Low Yield of 2-(1-Methoxypropyl)pyrimidin-4-amine Check_Conversion Analyze Crude Reaction Mixture (TLC, NMR) Start->Check_Conversion High_SM High amount of Starting Material? Check_Conversion->High_SM Yes Major_Byproduct Major Byproduct(s) Present? Check_Conversion->Major_Byproduct No High_SM->Major_Byproduct No Purity Check Purity & Dryness of Amidine and Solvent High_SM->Purity Yes Characterize Characterize Byproduct (NMR, MS) Major_Byproduct->Characterize Yes Success Improved Yield Major_Byproduct->Success No, clean reaction Conditions Optimize Conditions: - Increase Temperature - Check Base Stoichiometry - Increase Reaction Time Purity->Conditions Purity OK Conditions->Success Modify Modify Protocol: - Slow addition of C3 synthon - Ensure anhydrous conditions - Adjust temperature Characterize->Modify Structure ID'd Modify->Success

Sources

Optimization

Technical Support Center: Troubleshooting Methoxy Group Hydrolysis in Pyrimidine Derivatives

Welcome to the Advanced Heterocyclic Chemistry Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving a critical failure mode: the unintended cl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Heterocyclic Chemistry Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving a critical failure mode: the unintended cleavage (hydrolysis) of methoxy groups on pyrimidine scaffolds (e.g., 2-methoxy, 4-methoxy, and 6-methoxypyrimidines).

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to ensure the structural integrity of your pyrimidine building blocks during synthesis, work-up, and storage.

FAQ 1: Why does the methoxy group on my pyrimidine ring hydrolyze so easily?

Causality & Mechanism: Unlike the methoxy group in anisole (methoxybenzene), which is highly stable, methoxypyrimidines are exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr) [1]. The pyrimidine ring contains two electronegative nitrogen atoms that withdraw electron density, rendering the carbon atoms at the 2-, 4-, and 6-positions highly electrophilic.

  • Acid-Catalyzed Hydrolysis: When exposed to acidic conditions (pH < 6), the pyrimidine ring nitrogens become protonated. This positive charge drastically amplifies the electrophilicity of the adjacent carbon. Water acts as a nucleophile, attacking the carbon to form a tetrahedral Meisenheimer complex, which subsequently collapses to eliminate methanol (CH₃OH) and form a pyrimidinone[1].

  • Base-Catalyzed Hydrolysis: Under basic conditions (pH > 8), the high concentration of hydroxide ions (OH⁻) allows for direct nucleophilic attack on the electron-deficient carbon, displacing the methoxide ion.

Mechanism A Methoxypyrimidine (Intact) B Protonation of Ring Nitrogen A->B Acidic pH (< 6) C Nucleophilic Attack (H2O / OH-) A->C Basic pH (> 8) B->C Enhanced Electrophilicity D Tetrahedral Intermediate (Meisenheimer Complex) C->D Addition Step E Elimination of Methanol (CH3OH) D->E Elimination Step F Pyrimidinone (Hydrolyzed Product) E->F Tautomerization

Nucleophilic aromatic substitution (SNAr) pathway for methoxypyrimidine hydrolysis.

FAQ 2: How do pH and temperature quantitatively affect stability?

Data Presentation: The rate of ether cleavage in these systems is strictly governed by hydronium/hydroxide concentration and thermal energy. Studies on pyrimidine-containing molecules demonstrate rapid hydrolysis at pH < 6, while maintaining excellent stability at neutral pH[2].

Table 1: Quantitative Stability Profile of Typical Methoxypyrimidines

Environmental ConditionpHTemperature (°C)Half-life (t₁/₂)Primary Degradant
0.1 M HCl (Aqueous)1.025< 2 hoursPyrimidinone
Phosphate Buffer7.025> 30 daysNone (Stable)
Phosphate Buffer7.050~ 14 daysPyrimidinone
0.1 M NaOH (Aqueous)13.025< 5 hoursPyrimidinone
Anhydrous THFN/A65 (Reflux)> 6 monthsNone (Stable)
FAQ 3: What is the standard protocol for handling these derivatives to avoid degradation?

Self-Validating Methodology: To prevent hydrolysis during aqueous reactions or work-ups, you must implement a self-validating system where environmental parameters are strictly controlled and continuously monitored.

Step-by-Step Protocol: pH-Controlled Aqueous Handling

  • Solvent & Buffer Preparation: If an aqueous environment is unavoidable, prepare a 0.1 M sodium phosphate buffer. Strictly adjust the pH to 7.0 ± 0.2 using a calibrated pH meter. Pre-chill the buffer to 4°C – 10°C to suppress thermal degradation kinetics.

  • Substrate Dissolution: Dissolve the methoxypyrimidine derivative in a minimal volume of a dry, water-miscible aprotic co-solvent (e.g., anhydrous THF or DMF) before introducing it to the aqueous system.

  • Controlled Addition: Add the substrate solution dropwise to the chilled buffer under continuous stirring. Maintain the internal reaction temperature below 20°C.

  • Analytical Validation (LC-MS): Monitor the reaction via LC-MS. This is a self-validating step: the cleavage of the non-polar methoxy group to a highly polar hydroxyl/oxo group will cause the pyrimidinone byproduct to elute significantly earlier than the intact methoxypyrimidine on a reverse-phase C18 column.

  • Work-up & Extraction: Never quench with strong acids (e.g., 1M HCl) or strong bases (e.g., 1M NaOH). Extract the product immediately using an organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Wash the organic layer with saturated aqueous NaCl (brine) to remove residual water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a water bath temperature not exceeding 30°C.

Workflow Start Reaction with Methoxypyrimidine Aqueous Aqueous Solvent Required? Start->Aqueous NoAq Use Anhydrous Aprotic (THF, DMF, DCM) Aqueous->NoAq No YesAq Check pH Requirements Aqueous->YesAq Yes Acidic Acidic (pH < 6) YesAq->Acidic Neutral Neutral (pH 6.5 - 7.5) YesAq->Neutral Basic Basic (pH > 8) YesAq->Basic Risk High Hydrolysis Risk Monitor via LC-MS Acidic->Risk Buffer Use Phosphate Buffer Maintain Temp < 25°C Neutral->Buffer Basic->Risk

Decision tree for solvent and pH selection to minimize methoxy group cleavage.

FAQ 4: Can I use structural modifications to stabilize the methoxy group?

A: Yes. If your synthetic route or drug design parameters allow for structural flexibility, you can utilize the following principles:

  • Steric Hindrance: Introducing bulky substituents (e.g., tert-butyl or phenyl groups) at the adjacent 5-position physically blocks the trajectory of incoming water or hydroxide nucleophiles, drastically reducing the rate of SNAr.

  • Electronic Modulation: Adding electron-donating groups (e.g., amino or alkyl groups) to the pyrimidine ring pushes electron density into the heterocycle. This reduces the overall electrophilicity of the carbon attached to the methoxy group, thereby decreasing its reactivity toward nucleophilic attack[3].

References
  • Chlorimuron Dissipation in Water and Soil at 5 and 25 °C Source: ACS Publications URL:[Link]

  • On the Mechanism of the Acid-catalyzed Hydrolysis of Heteroaromatic Ethers Source: American Chemical Society URL:[Link]

  • The photochemistry of 2-alkoxycytosines in phosphate buffer and its link to cytosine photochemistry in alcoholic solution Source: PubMed URL:[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 2-(1-Methoxypropyl)pyrimidin-4-amine

[1][2] Case ID: PUR-PYR-04-AMINE Status: Active Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3] Executive Summary & Chemical Profile Welcome to the technical support hub for 2-(1-Methoxypr...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Case ID: PUR-PYR-04-AMINE Status: Active Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3]

Executive Summary & Chemical Profile

Welcome to the technical support hub for 2-(1-Methoxypropyl)pyrimidin-4-amine . This guide addresses the purification challenges specific to 4-aminopyrimidines substituted with lipophilic ether chains.

The presence of the 1-methoxypropyl group at the C2 position introduces two specific challenges:

  • Increased Lipophilicity: Unlike the highly polar parent 4-aminopyrimidine, this derivative has significant solubility in organic solvents, complicating standard aqueous workups.[1][2][3]

  • Chiral Center: The C1 position of the propyl chain is chiral.[1][3] While this guide focuses on chemical purity (removing byproducts), be aware that standard silica chromatography will not separate enantiomers.[1][2][3]

Target Molecule Properties (Estimated)
PropertyValue / CharacteristicImplication for Purification
pKa (Ring N) ~5.7 - 6.0Weakly basic.[1][2][3] Protonates at pH < 4.[1][3]
LogP ~0.8 - 1.2Moderately lipophilic.[1][3] Risks extracting into organic waste layers if pH is not strictly controlled.[1][3]
Solubility Soluble in DCM, EtOAc, Alcohols.[1][2][3]Good candidate for crystallization if "oiling out" is managed.[1][3]
Common Impurities 2-chloropyrimidine precursors, Pyrimidinones (hydrolysis), Oligomers.[1][2][3]Requires orthogonal separation methods (Acid/Base + Chromatography).[1][3]

Primary Purification Workflow: The "pH Switch" Extraction

The Issue: Researchers often report low yields because the product remains in the organic layer during acid washes or stays in the aqueous layer during final extraction.[3] The Fix: You must exploit the specific pKa window of the pyrimidine ring.[3]

Step-by-Step Protocol
  • Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) initially as it creates emulsions with basic aqueous solutions.[1][3]

  • Acid Extraction (Purification Step):

    • Extract the organic layer with 1M HCl (3x volumes).[1][2][3]

    • Target pH: Ensure the aqueous layer is pH < 2 .[1][3]

    • Mechanism:[1][2][3][4][5] The 4-amino group and ring nitrogen protonate, driving the product into the water.[1] Neutral impurities (unreacted nitriles, non-basic side products) remain in the EtOAc.[3]

    • Discard the organic layer (after TLC confirmation).[1][2][3]

  • The "Switch" (Basification):

    • Cool the aqueous acidic layer to 0–5°C (exothermic reaction).

    • Slowly add 50% NaOH or Sat. Na2CO3 until pH > 10 .[1][3]

    • Critical Check: The solution often turns cloudy as the free base precipitates.[3]

  • Final Extraction (Recovery):

    • Extract the basic aqueous layer with DCM/Isopropanol (9:1 ratio) .[1][2][3]

    • Why IPA? The methoxypropyl group makes the molecule "greasy."[3] Pure DCM might not pull it all out of the brine.[3] The IPA disrupts the hydration shell.[3]

    • Dry over Na2SO4, filter, and concentrate.[1][2][3][6]

Visualizing the Logic (DOT Diagram)

ExtractionLogic Start Crude Reaction Mixture Dissolve Dissolve in EtOAc Start->Dissolve AcidWash Extract with 1M HCl (pH < 2) Dissolve->AcidWash Sep1 Phase Separation AcidWash->Sep1 OrgLayer1 Organic Layer (Neutral Impurities) Sep1->OrgLayer1 Discard AqLayer1 Aqueous Layer (Protonated Product) Sep1->AqLayer1 Keep Basify Basify to pH > 10 (NaOH/Na2CO3) AqLayer1->Basify Extract2 Extract with DCM:IPA (9:1) Basify->Extract2 FinalOrg Final Organic Layer (Purified Product) Extract2->FinalOrg WasteAq Waste Aqueous (Salts) Extract2->WasteAq

Caption: Separation logic relying on the reversible protonation of the pyrimidine ring nitrogen.

Troubleshooting Chromatography: The "Streaking" Problem

The Issue: 4-aminopyrimidines interact strongly with the acidic silanol groups on silica gel, causing peak tailing (streaking) and co-elution with impurities.[1][2][3]

The Solution: Deactivate the silica.[1][3]

Optimized Mobile Phase System
  • Base Modifier: You must add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (NH4OH) to your mobile phase.[1][2][3]

  • Solvent System:

    • Standard: DCM : Methanol (95:5 to 90:10).[1][2][3]

    • Alternative (if byproduct is close): EtOAc : Hexane (Start 50:50, gradient to 100% EtOAc).[1][2][3]

Technical Note: If using TEA, evaporate solvents thoroughly.[1][2][3] Residual TEA can interfere with NMR signals and biological assays.[1][3]

Crystallization Guide: Handling "Oiling Out"

The 1-methoxypropyl chain lowers the melting point compared to unsubstituted aminopyrimidines.[1][3] This often results in the product "oiling out" (forming a separate liquid phase) rather than crystallizing.[2][3]

Troubleshooting "Oiling Out"
SymptomDiagnosisCorrective Action
Product is a yellow oil Trace solvent or impurities (oligomers) are depressing the MP.[1][2]Trituration: Add cold Pentane or Diethyl Ether.[1][3] Scratch the flask walls to induce nucleation.[1][3]
Milky emulsion Water trapped in the oil.[1][3]Dissolve in DCM, dry with MgSO4 (not Na2SO4, which is less aggressive), and re-evaporate.[1][2][3]
Hard gum Amorphous solid formation.[1][3]Recrystallization: Dissolve in minimum hot Isopropanol (IPA). Add warm Hexane until cloudy. Cool very slowly to 4°C.

Frequently Asked Questions (FAQs)

Q1: My product has a persistent yellow color even after column chromatography. Is it pure?

  • Answer: Likely yes, but with trace oxidation products.[1][2][3] Aminopyrimidines are susceptible to air oxidation, forming trace azo- or nitroso-dimers which are highly colored.[1][2] If NMR (1H and 13C) is clean, the color is cosmetic.[2][3] To remove it, treat a solution in MeOH with activated charcoal for 30 minutes, filter through Celite, and concentrate.

Q2: I see a byproduct with M+16 mass in LCMS. What is it?

  • Answer: This is the Pyrimidinone derivative (hydrolysis product).[1][2][3] The amino group (-NH2) has been hydrolyzed to a hydroxyl (-OH) / ketone (=O).[1][2][3]

    • Cause: Prolonged exposure to strong acid/base during workup or wet solvents during synthesis.[1][3]

    • Removal: This byproduct is much less basic.[1][3] Repeat the Acid-Base Extraction (Section 2), but be stricter with the acid wash (pH 2.5). The pyrimidinone will likely stay in the organic layer or precipitate at neutral pH.[3]

Q3: Can I separate the enantiomers of the 1-methoxypropyl group using this guide?

  • Answer: No. The methods described here (extraction, silica flash) separate chemical impurities.[2][3] To separate the (R) and (S) enantiomers, you require Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) using Heptane/Ethanol mixtures [1].[1][2][3]

References

  • BenchChem. (2025).[1][2][3][7] Synthesis and Characterization of (S)-(+)-1-Methoxy-2-propylamine: A Technical Guide. Retrieved from (Context: Chiral amine handling and resolution).[1][2][3]

  • PubChem. (2025).[1][3][8] 4-Aminopyrimidine Compound Summary. National Center for Biotechnology Information.[1][3] Retrieved from (Context: pKa values and physical properties).[1][2][3]

  • LKT Labs. (2021).[1][2][3] 4-Aminopyrimidine Product Description and References.[1][3][8][9][10] Retrieved from (Context: Solubility and biological analogs).[1][2][3]

  • Google Patents. (2020).[1][2][3] CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine.[1][2][11] Retrieved from (Context: Validated acid-base extraction protocols for aminopyrimidines).[1][2][3]

  • ResearchGate. (2015).[1][2][3] Reaction of 3-aminopyrrole with chloropyrimidines.[1][3][5][12] Retrieved from (Context: Nucleophilic substitution mechanisms and byproduct profiles).[1][2][3]

Sources

Optimization

Optimizing reaction temperature for pyrimidine amination reactions

To: Global Research & Development Teams From: Senior Application Scientist, Process Chemistry Division Subject: Technical Guide: Optimizing Reaction Temperature for Pyrimidine Amination Introduction: Temperature as a Rea...

Author: BenchChem Technical Support Team. Date: March 2026

To: Global Research & Development Teams From: Senior Application Scientist, Process Chemistry Division Subject: Technical Guide: Optimizing Reaction Temperature for Pyrimidine Amination

Introduction: Temperature as a Reagent, Not Just a Condition

In pyrimidine amination, temperature is often treated as a binary variable (reflux or room temperature).[1] This is a fundamental error. The pyrimidine core, with its electron-deficient nature and dual nitrogen atoms, exhibits distinct thermal reactivity windows that dictate not just reaction rate, but chemoselectivity (SNAr vs. Pd-catalyzed) and regioselectivity (C4 vs. C2 substitution).

This guide moves beyond basic protocols to provide a mechanistic understanding of how thermal energy influences the reaction coordinate. It is designed to help you troubleshoot failures, optimize yields, and precisely control isomer ratios.

Part 1: The Thermal Landscape of Pyrimidine Amination

Nucleophilic Aromatic Substitution (SNAr)
  • Mechanism: Addition-Elimination via a Meisenheimer complex.

  • Thermal Driver: The rate-determining step is often the formation of the Meisenheimer complex (nucleophilic attack).

  • Regioselectivity Rule:

    • Kinetic Control (Low Temp, < 25°C): Favors the most electron-deficient position (typically C4 in 2,4-dichloropyrimidines due to para-like conjugation with N1 and N3).

    • Thermodynamic Control (High Temp, > 80°C): Can lead to equilibration or bis-substitution.

    • The "C2 Anomaly": While C4 is kinetically favored, specific conditions (e.g., tertiary amine nucleophiles or C6-electron donating groups) can flip selectivity to C2. This often requires elevated temperatures to overcome the higher activation barrier of the C2 intermediate or to facilitate specific pathways like in situ N-dealkylation [1].

Buchwald-Hartwig Cross-Coupling (Pd-Catalyzed)
  • Mechanism: Oxidative Addition

    
     Transmetallation/Amine Binding 
    
    
    
    Reductive Elimination.
  • Thermal Driver:

    • Activation: Reduction of Pd(II) precatalysts to active Pd(0) often requires heat (60–80°C).

    • Oxidative Addition: Aryl chlorides (common in pyrimidines) have a high bond dissociation energy. High temperature is required to surmount this barrier unless specialized ligands (e.g., BrettPhos, RuPhos) are used.

    • Side Reactions: Excessive heat (>100°C) promotes hydrodehalogenation (reduction of C-Cl to C-H) and catalyst decomposition (Pd black formation).

Part 2: Troubleshooting Guides & FAQs

Scenario A: Regioselectivity Issues (Isomer Mixtures)

Q1: I am reacting 2,4-dichloropyrimidine with a primary amine. I want the C4 product, but I see significant C2 byproduct (10-15%). I am running at reflux in ethanol.

  • Diagnosis: You are operating under thermodynamic conditions which erode selectivity.

  • Root Cause: At reflux (78°C), the energy provided exceeds the activation barrier difference (

    
    ) between the C4 and C2 transition states.
    
  • Solution:

    • Lower Temperature: Cool the reaction to 0°C or -10°C . The C4 position is significantly more electrophilic.

    • Solvent Switch: Switch to aprotic solvents (THF, DCM) to destabilize the charged transition state slightly, enhancing the kinetic differentiation between C4 and C2.

    • Base Control: Use a stoichiometric amount of a non-nucleophilic base (DIPEA) and add the amine slowly.

Q2: I specifically need the C2-amino product from a 2,4-dichloropyrimidine. Standard SNAr gives me C4. How do I force C2?

  • Strategy: You must block C4 or exploit the "C2-Selective Anomaly."

  • Protocol:

    • The "Tertiary Amine" Trick: React the pyrimidine with a tertiary amine (like triethylamine) at elevated temperature (80–100°C ). This proceeds via a quaternary ammonium salt intermediate that selectively forms at C2 (or rearranges), followed by dealkylation [2].

    • Electronic Biasing: If the pyrimidine has an electron-donating group at C6 (e.g., -OMe), the C4 position is deactivated.[2] In this specific case, SNAr can become C2-selective, often requiring heat (reflux in dioxane ) to proceed [3].

Scenario B: Low Yield & Catalyst Death (Buchwald-Hartwig)

Q3: My Pd-catalyzed amination stops at 40% conversion. Adding more catalyst doesn't help. The reaction turns black.

  • Diagnosis: Catalyst Deactivation (Pd Black precipitation).

  • Root Cause: The reaction temperature is likely too high for the ligand's thermal stability, or the rate of reductive elimination is slower than the rate of Pd agglomeration.

  • Solution:

    • Temperature Optimization: If running at 110°C, drop to 80°C and extend time.

    • Ligand Upgrade: Switch to thermally robust, bulky biarylphosphine ligands like XPhos or BrettPhos . These wrap around the Pd center, preventing agglomeration.

    • "Ramp" Protocol: Do not plunge cold reagents into a hot oil bath. Start at 50°C and ramp 10°C every 30 mins to find the minimum effective temperature (MET).

Q4: I see the "reduced" product (pyrimidine with H instead of Cl).

  • Diagnosis: Hydrodehalogenation.[3]

  • Root Cause: This is a classic high-temperature side reaction, often exacerbated by alcoholic solvents or trace water acting as hydride sources via

    
    -hydride elimination pathways.
    
  • Solution:

    • Strict Anhydrous Conditions: Ensure solvents are dry.

    • Lower Temperature: This pathway has a higher activation energy than the amination. reducing temp by 10-20°C often eliminates it.

    • Solvent Change: Avoid isopropanol or ethanol. Use Toluene or Dioxane .

Part 3: Visualizing the Pathways

Diagram 1: Regioselectivity & Mechanism Flow

This diagram illustrates the kinetic vs. thermodynamic pathways for 2,4-dichloropyrimidine.

Pyrimidine_Regioselectivity Start 2,4-Dichloropyrimidine + Nucleophile (Nu) TS_C4 C4 Transition State (Lower Activation Energy) Start->TS_C4 Low Temp (<25°C) TS_C2 C2 Transition State (Higher Activation Energy) Start->TS_C2 High Temp (>80°C) or C6-EDG substituent Product_C4 C4-Product (Kinetic Major) TS_C4->Product_C4 Product_C2 C2-Product (Thermodynamic/Specific) TS_C2->Product_C2 Product_C4->Product_C2 Equilibration (Rare) Very High Temp

Caption: Kinetic preference for C4 substitution at low temperatures vs. potential for C2 substitution under forcing conditions or specific electronic biasing.

Diagram 2: Troubleshooting Decision Tree

A logic flow for optimizing reaction conditions when yields are suboptimal.

Troubleshooting_Tree Problem Start: Reaction Failure Type Reaction Type? Problem->Type SNAr SNAr (Uncatalyzed) Type->SNAr Pd Pd-Catalyzed Type->Pd Issue_SNAr Issue: Regioselectivity (Wrong Isomer) SNAr->Issue_SNAr Issue_Pd Issue: Low Conversion (Catalyst Death) Pd->Issue_Pd Sol_SNAr_1 Action: Lower Temp (-10°C) Check C4 preference Issue_SNAr->Sol_SNAr_1 Mixture of Isomers Sol_SNAr_2 Action: Check Substituents (C6-EDG reverses selectivity) Issue_SNAr->Sol_SNAr_2 Unexpected C2 Product Sol_Pd_1 Action: Screen Ligands (Switch to XPhos/BrettPhos) Issue_Pd->Sol_Pd_1 Black Precipitate Sol_Pd_2 Action: Lower Temp Prevent Dehalogenation Issue_Pd->Sol_Pd_2 Reduced Byproduct

Caption: Decision matrix for diagnosing common thermal failures in pyrimidine amination.

Part 4: Quantitative Data & Protocols

Table 1: Temperature Effects on Selectivity (2,4-Dichloropyrimidine)

Data aggregated from standard optimization screens [4].

ConditionTemperatureSolventMajor ProductRatio (C4:C2)Note
Standard SNAr 0°CEtOHC4-amino > 20:1Kinetic control.
Standard SNAr 80°C (Reflux)EtOHC4-amino 8:1Selectivity erosion due to heat.
Tertiary Amine 100°CDioxaneC2-amino < 1:99Via quaternary salt intermediate.
Microwave 120°C (10 min)iPrOHBis-amino N/ARapid double substitution.
Protocol: Temperature Screening (DoE Approach)

Do not use "One Variable at a Time" (OVAT). Use this matrix to find the Minimum Effective Temperature (MET).

Materials:

  • Substrate: 0.5 mmol Pyrimidine

  • Catalyst (if Pd): 2 mol% Pd source, 4 mol% Ligand

  • Solvent: 1,4-Dioxane (Anhydrous)

Workflow:

  • Prepare Stock Solution: Dissolve substrate and standard (e.g., biphenyl for HPLC) in solvent.

  • Set up 3 Parallel Reactions:

    • Vial A: 60°C

    • Vial B: 80°C

    • Vial C: 100°C

  • Sampling: Take aliquots at t=1h, 4h, and 12h.

  • Analysis:

    • If Vial A shows >90% conversion and <2% byproduct: OPTIMAL .

    • If Vial A is slow (<20%) but Vial B is clean: Adopt 80°C .

    • If Vial C shows dehalogenation (M-Cl

      
       M-H): Temperature is too high .
      

References

  • Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. ResearchGate. [Link]

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi AppTec. [Link]

  • Optimization of reaction parameters for Buchwald-Hartwig amination. ResearchGate. [Link]

  • Regioselective 2-Amination of Polychloropyrimidines. PubMed. [Link]

Sources

Troubleshooting

Troubleshooting Grignard addition to 2-cyanopyrimidine

Pyrimidine Chemistry Technical Assistance Center Subject: Troubleshooting Grignard Addition to 2-Cyanopyrimidine Ticket ID: PYR-CN-MGX-001 Responder: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Pyrimidine Chemistry Technical Assistance Center Subject: Troubleshooting Grignard Addition to 2-Cyanopyrimidine Ticket ID: PYR-CN-MGX-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Hard-Soft" Conflict

The reaction of Grignard reagents (


) with 2-cyanopyrimidine to synthesize 2-acylpyrimidines (ketones) is deceptively simple. It often fails not because of the nitrile chemistry, but because of the pyrimidine ring itself .
  • The Trap: The pyrimidine ring is highly

    
    -deficient (electron-poor). The C4 and C6 positions are "soft" electrophiles, while the nitrile carbon at C2 is a "hard" electrophile.
    
  • The Consequence: Standard Grignard conditions often lead to nucleophilic attack at C4/C6, resulting in deep red/black tars (polymerized dihydropyrimidines) rather than the desired ketone.

  • The Solution: You must kinetically favor the C-CN attack over the Ring-C attack using temperature control, Lewis acid additives, or "inverse addition" protocols.

Module 1: Critical Mechanism Analysis

Before troubleshooting, visualize the competing pathways. Your reaction mixture tells a story based on color and consistency.

ReactionPathways Start 2-Cyanopyrimidine + RMgX Path1 Path A: Attack at C-CN (Kinetic Control) Start->Path1 Low Temp (-78°C) Hard Nucleophile Path2 Path B: Attack at Ring C4/C6 (Thermodynamic/Soft) Start->Path2 High Temp (>0°C) Soft Nucleophile Imine Metalloimine Salt (Stable Intermediate) Path1->Imine Formation Ketone 2-Acylpyrimidine (Target Product) Imine->Ketone Acid Hydrolysis DHP Dihydropyrimidine Adduct Path2->DHP Tar Polymerization/Tar (Black/Red Sludge) DHP->Tar Oxidation/Workup

Figure 1: Competing reaction pathways. Path A yields the desired ketone; Path B leads to decomposition.

Module 2: The "Golden Protocol" (Recommended Baseline)

If you are seeing low yields, abandon your current procedure and validate with this baseline protocol designed to minimize ring attack.

Reagents:

  • Substrate: 2-Cyanopyrimidine (1.0 equiv)

  • Reagent:

    
     or 
    
    
    
    (1.1 equiv)
  • Solvent: Anhydrous THF (Ether is often too slow; THF promotes the "hard" mechanism better).

  • Crucial Additive: CuBr

    
    SMe
    
    
    
    (5 mol%) or LaCl
    
    
    2LiCl (0.5 equiv) can sometimes steer regioselectivity, but strictly low temperature is the primary control.

Step-by-Step:

  • Dissolution: Dissolve 2-cyanopyrimidine in anhydrous THF [0.2 M] under Argon.

  • Cryogenic Cooling: Cool strictly to -78°C . Do not start at 0°C.

  • Inverse Addition (Optional but safer): For very reactive Grignards (e.g., Allyl, Vinyl), cannulate the Grignard into the nitrile solution slowly. For standard alkyls, dropwise addition of Grignard to the nitrile is acceptable if T < -70°C.

  • The Soak: Stir at -78°C for 1 hour.

  • The Warm-up: Allow to warm slowly to 0°C over 2 hours.

    • Checkpoint: If the solution turns jet black immediately upon warming, ring attack has occurred. A dark orange/brown is acceptable.

  • Quench: Quench with saturated aqueous NH

    
    Cl at 0°C.
    
  • Hydrolysis: Stir the biphasic mixture vigorously for 30-60 mins to hydrolyze the imine.

Module 3: Troubleshooting Guide (Q&A)

Q1: The reaction mixture turned into a black, sticky tar. What happened?

Diagnosis: Nucleophilic attack on the pyrimidine ring (Path B). The Grignard reagent acted as a base or soft nucleophile, attacking the C4 or C6 position. This creates a dihydropyrimidine which rapidly polymerizes or oxidizes upon exposure to air. Fix:

  • Lower the temperature: Run the addition at -78°C and do not exceed -20°C until the quench if possible.

  • Switch Reagents: If using an alkyl lithium, switch to a Grignard (less reactive). If using a Grignard, consider a Knochel-type magnesiate (

    
    ) which often has better chemoselectivity.
    
Q2: I isolated the product, but it's the tertiary alcohol, not the ketone.

Diagnosis: Double Addition. This is rare for nitriles but happens if the intermediate imine salt is unstable or soluble enough to accept a second equivalent of Grignard. Fix:

  • Stoichiometry: Ensure you are using exactly 1.05 - 1.1 equivalents of Grignard. Do not use large excesses.

  • Reverse Addition: Add the Grignard to the Nitrile. This ensures the nitrile is always in excess until the end, preventing the "product" (imine) from encountering excess Grignard.

Q3: My yield is <20%, and I recovered starting material.

Diagnosis: Enolization or Moisture.

  • Enolization: If your Grignard has

    
    -hydrogens (e.g., Isopropyl-MgBr), it might be acting as a base, deprotonating the pyrimidine ring (if substituted) or simply coordinating without reacting.
    
  • Moisture: Pyrimidines are hygroscopic. Fix:

  • Dry the Nitrile: Azeotropically dry the 2-cyanopyrimidine with toluene before use.

  • Titrate Grignard: Commercial Grignards degrade. Titrate using salicylaldehyde phenylhydrazone or iodine/LiCl before use.

Q4: I can't extract the product; it seems to stay in the aqueous layer.

Diagnosis: pH Trap. Pyrimidines are basic. 2-Acylpyrimidines can be protonated in acidic media (formed during hydrolysis), making them water-soluble salts. Fix:

  • pH Adjustment: After the acid hydrolysis (needed to break the imine), you must neutralize the aqueous layer to pH ~8-9 using saturated NaHCO

    
     or Na
    
    
    
    CO
    
    
    before extraction. The free base will partition into DCM or EtOAc.

Module 4: Data & Optimization Matrix

Use this table to select the correct modification based on your observation.

ObservationProbable CauseCorrective Action
Deep Red/Black Color Ring Attack (C4/C6)Cool to -78°C; Add CuBr (5 mol%)
No Reaction (SM Recovery) Wet Solvents / Dead GrignardDry THF over sieves; Titrate RMgX
Solid Precipitate during Rxn Imine Salt Formation (Good)Do not filter; Hydrolyze directly
Low Mass Balance Product in Aqueous PhaseAdjust workup pH to >8.0

Module 5: Advanced Workup Logic

The hydrolysis of the magnesium-imine intermediate is the most critical step for yield.

WorkupLogic Step1 Crude Reaction Mix (Imine-Mg salt) Quench Add 1M HCl or H2SO4 Stir 1 hr (Hydrolysis) Step1->Quench Check Check pH (Likely pH < 1) Quench->Check Split Is Product in Organic Layer? Check->Split Yes Rare for Pyrimidines (Proceed to Dry/Conc) Split->Yes If pH > 7 No Product is Protonated (In Aqueous Layer) Split->No If pH < 4 Neutralize Basify Aqueous Layer to pH 8-9 (NaHCO3) No->Neutralize Extract Extract with DCM/EtOAc Neutralize->Extract

Figure 2: Workup decision tree ensuring recovery of the basic pyrimidine product.

References

  • Regioselectivity in Pyrimidine Chemistry

    • Title: "Nucleophilic substitution and addition reactions of pyrimidines."
    • Source:Chemistry of Heterocyclic Compounds
    • Context: Explains the high susceptibility of C4/C6 to nucleophilic
  • Grignard Addition to Nitriles (General Mechanism)

    • Title: "The Mechanism of Grignard and Organolithium Reactions with Nitriles."[1]

    • Source:Chemistry Steps
    • Context: Detailed arrow-pushing mechanism for imine formation and hydrolysis.[2]

  • Synthesis of 2-Acetylpyridine (Analogous Chemistry)

    • Title: "General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach."
    • Source:Organic Letters (2024)[3]

    • Context: Discusses using Grignards on pyrimidines and the challenges of direct addition vs substitution.
  • Copper Catalysis in Grignard Reactions

    • Title: "Method for synthesizing 2-acetylpyrazine" (P
    • Source:Google P
    • Context: Describes using CuBr to improve Grignard addition to pyrazine nitriles (isostructural to pyrimidines).

Sources

Optimization

Removing regioisomers in 2-(1-Methoxypropyl)pyrimidin-4-amine synthesis

Welcome to the Application Support Center Technical Knowledge Base & Troubleshooting for Synthetic Workflows This support guide is engineered for drug development professionals and synthetic chemists facing regioselectiv...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center Technical Knowledge Base & Troubleshooting for Synthetic Workflows

This support guide is engineered for drug development professionals and synthetic chemists facing regioselectivity challenges during the de novo synthesis of 2-(1-Methoxypropyl)pyrimidin-4-amine.

Knowledge Base: Mechanistic Origins of Regioisomers

The pyrimidine core is typically synthesized via the principal cyclization of a 1,3-dielectrophile with an amidine. When asymmetric precursors are utilized, the ambident nature of the intermediates often leads to a mixture of regioisomers (e.g., 4-amino versus 6-substituted derivatives)[1]. Understanding the kinetic versus thermodynamic pathways is critical for controlling this divergence.

Pathway A 2-Methoxybutanimidamide C Addition Intermediate A->C B 1,3-Dielectrophile B->C D Kinetic Control (N-Attack) C->D LiHMDS, 0°C E Thermodynamic Control (O-Attack / Rearrangement) C->E NaOEt, 78°C F Target 4-Amine D->F G Undesired Regioisomer E->G

Mechanistic divergence in pyrimidine cyclization under kinetic versus thermodynamic control.

Troubleshooting & FAQs

Q1: Why am I seeing a 30–40% yield of an undesired regioisomer during the condensation step? A1: This is a classic thermodynamic equilibration issue. Under standard refluxing conditions with weak bases (e.g., NaOEt in Ethanol), the initial kinetic addition product can undergo reversible ring-opening or Dimroth-type rearrangements[2]. This allows the system to equilibrate toward the more thermodynamically stable, but undesired, regioisomer.

Q2: How can I synthetically suppress the formation of this regioisomer? A2: Transitioning from thermodynamic to kinetic control is the most effective strategy. Utilizing a strong, sterically hindered base like Lithium hexamethyldisilazide (LiHMDS) at low temperatures prevents reversibility. LiHMDS strongly favors the formation of the C4-substituted product by irreversibly deprotonating the amidine, driving rapid, directional cyclization[3].

Q3: If my crude batch already contains the regioisomer, what is the best separation strategy? A3: Reversed-phase preparative HPLC (Prep-HPLC) is the gold standard here. Because the regioisomers have nearly identical molecular weights, you must exploit their subtle pKa and polar surface area differences. Using an acidic modifier (0.1% TFA) ensures the pyrimidine nitrogens are fully protonated, maximizing the resolution between the slightly more polar 4-amine and its isomer.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and regioselectivity during the cyclization step.

SolventBase SystemTemp (°C)Target 4-Amine Yield (%)Regioisomer Yield (%)Selectivity Ratio
EthanolNaOEt78 (Reflux)45351.3 : 1
DMFK2CO310060252.4 : 1
THFLiHMDS2585517.0 : 1

Self-Validating Experimental Protocols

Protocol 1: Regioselective Synthesis (Kinetic Control)

Causality Focus: Low temperature and irreversible deprotonation prevent the thermodynamic equilibration that generates regioisomers[2].

  • Preparation: Charge a flame-dried, argon-purged 250 mL round-bottom flask with 2-methoxybutanimidamide hydrochloride (10.0 mmol, 1.0 eq) and 50 mL of anhydrous THF.

  • Deprotonation: Cool the suspension to 0 °C using an ice bath. Dropwise add LiHMDS (1.0 M in THF, 25.0 mL, 2.5 eq) over 15 minutes.

    • Self-Validation Check: The suspension will transition to a clear, pale-yellow solution, indicating the complete formation of the free amidine base.

  • Electrophile Addition: Slowly add the 1,3-dielectrophile (11.0 mmol, 1.1 eq) via syringe pump over 30 minutes, maintaining the internal temperature strictly below 5 °C.

  • Cyclization: Remove the ice bath and allow the reaction to stir at 25 °C for 12 hours.

    • Self-Validation Check: Analyze an aliquot via LC-MS; the reaction is complete when the amidine mass (m/z 117) is <1% relative to the product mass.

  • Quench & Isolate: Quench the reaction with 20 mL of saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3 x 30 mL), dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Prep-HPLC Separation of Regioisomers

Causality Focus: TFA suppresses silanol interactions on the C18 column and protonates the pyrimidine core, amplifying the slight polarity differences between the regioisomers for baseline resolution.

HPLC A Crude Mixture B C18 Stationary Phase A->B C 0.1% TFA Mobile Phase A->C D Target 4-Amine (Elutes Early) B->D High Polarity E Regioisomer (Elutes Late) B->E High Lipophilicity

Chromatographic separation logic for pyrimidine regioisomers using reversed-phase Prep-HPLC.

  • Sample Prep: Dissolve the crude mixture in a 1:1 mixture of Acetonitrile:Water (containing 0.1% TFA) to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Column Setup: Equip the Prep-HPLC with a C18 Reversed-Phase column (250 x 21.2 mm, 5 µm particle size).

  • Mobile Phase:

    • Phase A: HPLC-grade Water with 0.1% v/v TFA.

    • Phase B: HPLC-grade Acetonitrile with 0.1% v/v TFA.

  • Gradient Elution: Run a linear gradient from 10% B to 40% B over 20 minutes at a flow rate of 20 mL/min.

  • Detection & Collection: Monitor UV absorbance at 254 nm.

    • Self-Validation Check: The target 2-(1-Methoxypropyl)pyrimidin-4-amine will elute first (approx. 12 mins) due to the higher solvent-accessible polarity of the C4-amino group, followed by the regioisomer (approx. 15 mins).

  • Recovery: Lyophilize the collected fractions to obtain the target compound as a highly pure TFA salt.

References

1.[1] Organic Chemistry Portal. "Pyrimidine synthesis." Organic Chemistry Portal. URL:[Link] 2.[3] Organic Letters. "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." ACS Publications, 2006. URL:[Link] 3.[2] National Institutes of Health. "The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds." PMC, 2021. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solubility Issues for 2-(1-Methoxypropyl)pyrimidin-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the physicochemical barriers associated...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the physicochemical barriers associated with 2-(1-Methoxypropyl)pyrimidin-4-amine .

Pyrimidine-4-amine derivatives are privileged scaffolds in drug discovery, frequently utilized as kinase hinge-binders. However, their structural planarity often leads to severe aqueous solubility bottlenecks during biochemical assays and formulation development. This guide provides field-proven, self-validating methodologies to resolve these challenges.

Section 1: FAQs – Understanding the Physicochemical Barriers

Q1: Why does 2-(1-Methoxypropyl)pyrimidin-4-amine precipitate immediately upon dilution from DMSO into my physiological assay buffer (pH 7.4)? A1: This phenomenon, known as a "solvent shift," is driven by the molecule's high crystal lattice energy and lipophilicity. The pyrimidine-4-amine core is highly planar and participates in strong intermolecular hydrogen bonding (the C4-amino group acts as a donor, while the N1/N3 pyrimidine nitrogens act as acceptors). Additionally, the 1-methoxypropyl side chain increases the molecule's overall lipophilicity (LogP). While the ether oxygen provides a minor hydrogen bond acceptor, it cannot overcome the hydrophobic bulk and lattice energy, resulting in rapid thermodynamic precipitation [1].

Q2: How does the pH of the assay medium influence its solubility profile? A2: Pyrimidine-4-amines function as weak bases due to the protonation of the pyrimidine ring nitrogen. The pKa of the conjugate acid typically resides between 3.0 and 5.0. In acidic media (pH < pKa), the molecule becomes ionized. This ionization disrupts the crystal lattice energy and drastically enhances ion-dipole interactions with water, leading to a highly soluble protonated species [2]. At physiological pH (7.4), the molecule remains predominantly unionized and poorly soluble.

Q3: My cellular assay cannot tolerate acidic pH or high DMSO concentrations. What are my options? A3: When pH adjustment and co-solvents are biologically incompatible, you must employ formulation strategies that do not alter the chemical entity. The two most effective approaches are macrocyclic complexation (using cyclodextrins like HP-β-CD) to shield the lipophilic 1-methoxypropyl group, and amorphous solid dispersions using polymers to trap the drug in a high-energy, soluble state [2][3].

Section 2: Troubleshooting Guide & Decision Workflows

When addressing solubility, it is critical to follow a logical progression rather than relying on trial and error. Use the decision tree below to determine the optimal solubilization strategy based on your assay constraints.

Sol_Workflow A Poor Aqueous Solubility Detected B Assess pKa & pH (Target pH < pKa) A->B C pH Adjustment (Acidic Buffer) B->C Ionizable Core Tolerated D HP-β-CD Complexation B->D Neutral pH Required E Polymer Solid Dispersion C->E Insufficient F Solubility Target Achieved C->F Sufficient D->E Insufficient D->F Sufficient E->F

Caption: Workflow for troubleshooting and resolving pyrimidine-4-amine solubility issues.

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every solubilization attempt must be empirically validated. Visual inspection is insufficient, as fine colloidal suspensions can mimic true solutions.

Protocol A: Solubilization via HP-β-CD Complexation

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic internal cavity and a hydrophilic exterior. The lipophilic 1-methoxypropyl side chain and the planar pyrimidine ring insert into this cavity, shielding the hydrophobic surfaces from water while the exterior hydroxyl groups maintain aqueous solubility [2].

Step-by-Step Methodology:

  • Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target biological buffer (e.g., PBS, pH 7.4).

  • Addition: Add an excess amount of solid 2-(1-Methoxypropyl)pyrimidin-4-amine (e.g., 5 mg/mL) to the cyclodextrin solution.

  • Equilibration: Sonicate the mixture for 15 minutes, followed by continuous magnetic stirring at 25°C for 24 hours to ensure thermodynamic equilibrium.

  • Clarification: Centrifuge the suspension at 15,000 × g for 15 minutes to pellet undissolved drug. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Self-Validation Step (Critical): Perform Dynamic Light Scattering (DLS) on the filtrate.

    • Validation threshold: The absence of large colloidal aggregates (>100 nm) confirms a true inclusion complex. If peaks >100 nm are detected, the drug is suspended, not dissolved, indicating the HP-β-CD ratio must be increased.

Protocol B: Miniaturized Polymer-Drug Microarrays

Causality: If complexation fails, forcing the drug into an amorphous state via polymer solid dispersion prevents the highly stable pyrimidine crystal lattice from forming. Miniaturized printing allows for high-throughput screening of various polymers (e.g., PVP, HPMC) using minimal API [3].

Microarray S1 Prepare Drug/Polymer Stock in DMSO S2 Inkjet 2D Printing (96-well plate) S1->S2 S3 Solvent Evaporation (Vacuum) S2->S3 S4 Aqueous Hydration & Agitation S3->S4 S5 DLS & Turbidity Analysis S4->S5

Caption: Miniaturized polymer-drug microarray preparation workflow for high-throughput screening.

Step-by-Step Methodology:

  • Stock Preparation: Dissolve 2-(1-Methoxypropyl)pyrimidin-4-amine and a library of polymers (e.g., PVPVA) independently in DMSO at 10 mg/mL.

  • Dispensing: Using an inkjet 2D printer, dispense 5–10 µg of the drug and varying ratios of polymer into a 96-well plate [3].

  • Evaporation: Place the plate in a vacuum desiccator at 40°C overnight to completely remove the DMSO, leaving a co-precipitated amorphous film.

  • Hydration: Add 200 µL of aqueous buffer to each well and agitate at 500 RPM for 2 hours.

  • Self-Validation Step (Critical): Measure the absorbance (turbidity) of the plate at 620 nm.

    • Validation threshold: An absorbance reading identical to a blank buffer well validates complete amorphous dispersion. An elevated baseline indicates polymer-drug recrystallization, meaning the polymer-to-drug ratio is insufficient.

Section 4: Quantitative Data & Formulation Comparison

The table below summarizes the expected quantitative enhancements based on the physicochemical properties of pyrimidine-4-amine derivatives [1][2][3]. Use this to select the most efficient strategy for your specific downstream application.

Formulation StrategyPrimary Mechanism of ActionExpected Relative Solubility EnhancementRecommended Application Phase
pH Adjustment (Acidic) Protonation of pyrimidine N1/N3, disrupting crystal lattice energy.5x – 20xIn vitro biochemical assays (if pH < 5 is tolerated).
Co-solvents (DMSO/PEG) Reduction of dielectric constant, enhancing solvation of the lipophilic side chain.10x – 50xIntravenous dosing, early PK studies.
HP-β-CD Complexation Hydrophobic encapsulation of the 1-methoxypropyl group and pyrimidine core.50x – 100xCell-based assays, in vivo efficacy models.
Polymer Solid Dispersion Trapping the drug in a high-energy amorphous state, preventing recrystallization.> 100xOral formulation development, high-throughput screening.

References

  • SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.
  • Technical Support Center: Overcoming Poor Solubility of Pyrimidine Deriv
  • Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters.
Optimization

Technical Support Center: C–N Cross-Coupling of 2-(1-Methoxypropyl)pyrimidin-4-amine

Welcome to the Advanced Troubleshooting Guide for the Buchwald-Hartwig amination of 2-(1-Methoxypropyl)pyrimidin-4-amine. As a primary heteroaryl amine, this substrate presents a unique trifecta of mechanistic challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for the Buchwald-Hartwig amination of 2-(1-Methoxypropyl)pyrimidin-4-amine. As a primary heteroaryl amine, this substrate presents a unique trifecta of mechanistic challenges for drug development professionals:

  • Catalyst Poisoning: The 4-aminopyrimidine motif is a potent bidentate (κ²-N,N) chelator that can trap palladium in an inactive, off-cycle resting state[1].

  • Over-arylation: Primary amines are highly susceptible to forming undesired diarylamines if the catalyst lacks specific steric properties[2].

  • Hemilability: The 1-methoxypropyl ether at the C2 position can act as a hemilabile ligand, further complicating the coordination sphere if harsh, oxophilic bases are used.

This guide provides field-proven, mechanistically grounded strategies to achieve high-yielding, selective monoarylation.

Mechanistic Causality & Catalyst Selection Logic

To successfully couple this substrate, the ligand must be bulky enough to prevent the pyrimidine N3 and exocyclic amine from forming a stable κ²-complex with Pd(II)[1]. Furthermore, to prevent diarylation, the ligand must shift the rate-limiting step of the catalytic cycle. For ligands like RuPhos, reductive elimination is rate-limiting; however, for highly bulky ligands like BrettPhos, oxidative addition becomes the rate-limiting step[3]. Once the primary amine is monoarylated, the resulting secondary amine is too sterically hindered to undergo a second oxidative addition with the BrettPhos-Pd complex, thereby shutting down diarylation[4].

For highly deactivated or strongly chelating heteroaryls, next-generation ligands like GPhos or tBuXPhos are required to maintain catalyst activity and resist heteroarene-induced deactivation[5][6].

CatalyticCycle Pd0 L-Pd(0) Active Catalyst OxAdd Pd(II) Aryl Complex (Oxidative Addition) Pd0->OxAdd Aryl-X AmineBind κ¹-Amine Coordination (Productive Pathway) OxAdd->AmineBind 4-Aminopyrimidine Poison κ²-N,N Chelation (Catalyst Poisoning) OxAdd->Poison Poor Ligand Choice (e.g., PPh₃, dppf) RedElim Product Formation (Reductive Elimination) AmineBind->RedElim Base Poison->OxAdd Bulky Biarylphosphine (tBuXPhos / GPhos) RedElim->Pd0

Figure 1: Buchwald-Hartwig catalytic cycle highlighting the κ²-N,N off-cycle resting state.

Quantitative Catalyst Comparison

Table 1: Ligand performance metrics for primary heteroaryl amine coupling.

Ligand SystemRelative Steric BulkPrimary Amine SelectivityHeteroaryl ToleranceRate-Limiting Step
BrettPhos HighExcellent (>99:1)ModerateOxidative Addition
tBuXPhos Very HighGoodHighOxidative Addition
GPhos Very HighGoodVery HighOxidative Addition
RuPhos ModeratePoor (Diarylation)ModerateReductive Elimination
BINAP Low (Bidentate)PoorLow (Poisoning)Reductive Elimination

Self-Validating Experimental Protocol

Note: This protocol utilizes a Generation 3 (G3) palladium precatalyst. G3 precatalysts are mandatory for strongly chelating substrates because they rapidly generate the active monoligated L-Pd(0) species without competing stabilizing ligands (like dba), which would otherwise allow the pyrimidine to intercept the palladium.

Materials:

  • Aryl Halide (1.0 equiv, 0.5 mmol)

  • 2-(1-Methoxypropyl)pyrimidin-4-amine (1.2 equiv, 0.6 mmol)

  • tBuXPhos Pd G3 (2–5 mol%)[5]

  • tBuXPhos or GPhos ligand (2–5 mol%)

  • Cs₂CO₃ (2.0 equiv, 1.0 mmol)

  • Anhydrous t-Amyl Alcohol or 1,4-Dioxane (2.5 mL, 0.2 M)

Step-by-Step Workflow:

  • Inert Atmosphere Setup: In a nitrogen-filled glovebox, charge an oven-dried 10 mL vial with the aryl halide, 2-(1-Methoxypropyl)pyrimidin-4-amine, tBuXPhos Pd G3, supplemental ligand, and Cs₂CO₃.

  • Solvent Addition: Add the anhydrous solvent. Seal the vial with a PTFE-lined septum cap.

    • Validation Checkpoint 1: The solution should initially appear pale yellow/green.

  • Activation & Heating: Move the vial to a fume hood and heat to 60–80 °C in an aluminum heating block.

    • Validation Checkpoint 2 (15 mins): The solution should transition to a deep red/orange homogeneous mixture, confirming the successful generation of the active L-Pd(0) species. If the solution turns opaque black with precipitate, irreversible catalyst death (Pd black) has occurred.

  • Reaction Monitoring: After 2 hours, sample 10 µL, dilute in MeCN, and analyze via LC-MS.

    • Validation Checkpoint 3: You should observe the monoarylated mass [M+H]+. If starting material remains but the solution is still red/orange, the catalytic cycle is active but slow (increase temperature by 10 °C).

  • Workup: Cool to room temperature, dilute with EtOAc, filter through a short pad of Celite to remove inorganic salts and Pd residues, and concentrate in vacuo.

Troubleshooting FAQs

Troubleshooting Start Reaction Failure Mode Stall Stalls at <20% (Pd Black Forms) Start->Stall OverArylation Diarylation (Multiple Spots on TLC) Start->OverArylation Degradation Substrate Degradation (Ether Cleavage/Ring Opening) Start->Degradation Sol1 Switch to GPhos Pd G3 or tBuXPhos Stall->Sol1 Overcomes κ²-Chelation Sol2 Switch to BrettPhos (Blocks 2° Amine Binding) OverArylation->Sol2 Steric Exclusion Sol3 Use Weaker Base (Cs₂CO₃ instead of NaOtBu) Degradation->Sol3 Reduces Oxophilicity

Figure 2: Decision tree for troubleshooting 4-aminopyrimidine coupling reactions.

Q: My reaction stalls at <20% conversion and I see a black precipitate. What is the mechanism of failure? A: The black precipitate is "Pd black," indicating irreversible catalyst decomposition. 4-Aminopyrimidines are classic κ²-N,N chelators. They bind Pd(II) tightly through the pyrimidine N3 and the exocyclic amine, stripping the phosphine ligand and creating a dead-end off-cycle complex[1]. To fix this, you must use a highly bulky monodentate biarylphosphine (like GPhos or tBuXPhos) and a G3/G4 precatalyst. The extreme steric bulk of these ligands physically prevents the bidentate coordination of the pyrimidine, forcing it to bind productively via the exocyclic amine alone[6].

Q: I am observing significant diarylation (over-arylation). How do I restrict the reaction to monoarylation? A: Diarylation occurs when the monoarylated product (a secondary amine) competes with the starting primary amine for the catalyst. If you are using ligands like RuPhos or BINAP, the rate-limiting step is reductive elimination[3]. Switch to BrettPhos. The extreme steric profile of BrettPhos shifts the rate-limiting step to oxidative addition. The monoarylated secondary amine is too sterically hindered to undergo a second oxidative addition with the BrettPhos-Pd complex, effectively locking the reaction at monoarylation[2][4].

Q: Does the 1-methoxypropyl group at the C2 position interfere with the coupling? A: Yes, it can act as a hemilabile ligand. The ether oxygen can coordinate to the oxophilic Pd center, especially if the primary phosphine ligand dissociates. Furthermore, strong, highly oxophilic bases like NaOtBu can interact with this ether, potentially leading to substrate degradation or cleavage at high temperatures. Switching to a milder, less oxophilic base like Cs₂CO₃ or K₃PO₄ mitigates both ether coordination and degradation risks.

Q: Can I use Pd₂(dba)₃ instead of a G3 precatalyst? A: It is highly discouraged for this specific substrate. Pd₂(dba)₃ contains dibenzylideneacetone (dba) ligands that compete with the phosphine ligand for Pd(0) binding. Because 2-(1-Methoxypropyl)pyrimidin-4-amine is a strong chelator, it will often outcompete the bulky phosphine for the Pd center before the active L-Pd(0) complex can fully form, leading to immediate catalyst poisoning. G3/G4 precatalysts ensure a strict 1:1 Ligand:Pd ratio from the very beginning.

References

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. libretexts.org.4

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. acs.org. 1

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure | ACS Omega. acs.org.3

  • Room-Temperature Palladium-Catalyzed Coupling of Heteroaryl Amines with Aryl or Heteroaryl Bromides. thieme-connect.com. 5

  • Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. mit.edu. 6

  • A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. organic-chemistry.org. 2

Sources

Troubleshooting

Technical Support Center: Stability of 2-(1-Methoxypropyl)pyrimidin-4-amine

The following technical guide addresses the stability profile of 2-(1-Methoxypropyl)pyrimidin-4-amine , specifically focusing on its behavior under acidic conditions. This content is structured for pharmaceutical scienti...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide addresses the stability profile of 2-(1-Methoxypropyl)pyrimidin-4-amine , specifically focusing on its behavior under acidic conditions. This content is structured for pharmaceutical scientists and process chemists requiring actionable data for method development and synthesis.

Executive Summary: Acid Stability Profile

Current Status: Metastable in acidic media. Critical Warning: While the pyrimidine ring confers resistance to oxidative degradation, the 1-methoxypropyl ether linkage at the 2-position is susceptible to acid-catalyzed elimination, not just simple hydrolysis.

  • Optimal pH Range: pH 6.0 – 8.5 (Neutral/Mildly Basic)

  • Risk Zone: pH < 4.0 (Rapid onset of elimination side-reactions)

  • Primary Degradant: 2-(Prop-1-enyl)pyrimidin-4-amine (Alkene formation via methanol elimination).

Part 1: Detailed Degradation Mechanism

To troubleshoot stability issues, one must understand the underlying physical organic chemistry. The 1-methoxypropyl group is attached to the C2 position of the pyrimidine ring. This is electronically analogous to a benzylic position but with significant differences due to the electron-deficient nature of the heteroaromatic ring.

The "Electronic Tug-of-War"
  • Destabilization: The electron-deficient pyrimidine ring (especially when protonated at N1/N3 in acid) exerts a strong inductive effect (-I), destabilizing the formation of a carbocation at the

    
    -carbon. This makes the standard 
    
    
    
    ether hydrolysis pathway slower than that of a typical benzyl ether.
  • Elimination Driver: However, the formation of the conjugated alkene (2-(prop-1-enyl)pyrimidin-4-amine) is thermodynamically favorable. Under acidic conditions, the methoxy group is protonated to an oxonium ion, which then leaves (as methanol) to form the alkene, likely via an E1 or E1cB-like transition state.

Pathway Visualization

The following diagram illustrates the competition between protonation and the elimination pathway.

StabilityMechanism Start 2-(1-Methoxypropyl) pyrimidin-4-amine Protonated Protonated Intermediate (N-H+ and O-H+) Start->Protonated Rapid Equilibrium (pH < 4) Acid Acidic Media (H+) Acid->Protonated TS Transition State (Methanol Departure) Protonated->TS Rate Limiting Step Alkene PRIMARY DEGRADANT: 2-(Prop-1-enyl)pyrimidin-4-amine (Conjugated Alkene) TS->Alkene Elimination (Major Pathway) Alcohol MINOR DEGRADANT: 2-(1-Hydroxypropyl) pyrimidin-4-amine TS->Alcohol Substitution (H2O) (Minor Pathway)

Caption: Acid-catalyzed degradation favoring elimination (alkene formation) over substitution due to resonance stabilization of the conjugated product.

Part 2: Troubleshooting Guide (FAQ)

Q1: I see a new impurity peak at a longer retention time (RRT ~1.2-1.3) after stirring in 1N HCl. What is it?

Diagnosis: This is almost certainly the elimination product (Alkene) .

  • Mechanism: In 1N HCl, the methoxy group is protonated and eliminated as methanol. The resulting double bond increases the lipophilicity of the molecule (loss of polar oxygen, gain of planar conjugation), causing it to elute later on reverse-phase HPLC.

  • Verification: Check the UV spectrum of the peak. The alkene will show a bathochromic shift (red shift) in

    
     compared to the parent due to extended conjugation with the pyrimidine ring.
    
Q2: Can I use Trifluoroacetic Acid (TFA) as an additive in my HPLC mobile phase?

Recommendation: Proceed with Caution. While 0.05% TFA is standard, it creates a local pH of ~2.0. If your run time is long or the column temperature is elevated (>40°C), you may induce on-column degradation.

  • Solution: Switch to Formic Acid (0.1%) or an Ammonium Acetate buffer (pH 5.0) . These provide sufficient ion pairing for the amine without the aggressive acidity of TFA.

Q3: We need to form a salt for solubility. Which acid should we use?

Guidance: Avoid strong mineral acids (HCl, H₂SO₄, Methanesulfonic acid) if the salt is to be dried or stored.

  • Preferred Counter-ions: Use weaker organic acids that do not drive the pH below the stability threshold.

    • Succinic Acid: (pKa ~4.2) – Gentler protonation.

    • Fumaric Acid: (pKa ~3.0) – Good crystallinity potential.

  • Protocol: Perform salt formation at low temperature (0–5°C) and isolate quickly. Do not heat the acidic solution.

Q4: Is the degradation reversible?

No. Once the methanol is eliminated to form the alkene, it will not spontaneously re-add to the double bond under standard conditions. The alkene is the thermodynamic sink.

Part 3: Validated Protocols

Experiment 1: Rapid Acid-Stress Test (Go/No-Go)

Use this protocol to determine if your specific batch or derivative is robust enough for acidic workup.

Materials:

  • Sample: 10 mg 2-(1-Methoxypropyl)pyrimidin-4-amine

  • Solvent: 0.1 N HCl (aq) and Acetonitrile

  • Analysis: HPLC-UV/MS

Step-by-Step:

  • Preparation: Dissolve 10 mg of substance in 1 mL of Acetonitrile.

  • Stress: Add 1 mL of 0.1 N HCl. Vortex.

  • Incubation: Hold at Room Temperature (25°C) for 4 hours.

    • Note: Do not heat. Heating to 60°C will force degradation even in stable compounds.

  • Quench: Immediately neutralize with 1 mL of 0.1 N NaOH or saturated

    
    .
    
  • Analysis: Inject immediately onto HPLC.

Interpretation Table:

Result (% Area Loss)ClassificationActionable Advice
< 0.5% Stable Safe for standard acidic workups (e.g., HCl washes).
0.5% – 5.0% Metastable Use cold processing (0°C). Avoid storage in solution.
> 5.0% Labile Prohibited: Do not use acidic isolation. Use extraction at neutral pH.
Experiment 2: Stability-Indicating HPLC Method

Standard acidic methods may degrade the sample during the run. Use this "Soft-Ionization" method.

ParameterSetting
Column C18 (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm
Mobile Phase A 10 mM Ammonium Acetate (pH 5.5)
Mobile Phase B Acetonitrile
Gradient 5% B to 95% B over 10 minutes
Flow Rate 1.0 mL/min
Temperature 25°C (Strictly controlled to prevent thermal degradation)
Detection UV at 254 nm (pyrimidine core)

References

  • Brown, D. J. The Pyrimidines.[1] Wiley-Interscience, 1994. (Authoritative text on pyrimidine reactivity and electron deficiency).

  • Baral, R., et al. "Pyridine catalysis of anhydride hydrolysis within carbodiimide-driven reaction networks."[2] ChemRxiv, 2021. Link (Demonstrates the nucleophilicity and stability trends of methoxy-substituted heteroaromatics).

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 295763, 2-Methylpyrimidin-4-amine". PubChem, 2025.[3] Link (Structural analog data for pKa and solubility properties).

  • Zhang, Y., et al. "Design and Synthesis of 2-Amino-4-methylpyridine Analogues...". National Institutes of Health (PMC), 2011. Link (Provides direct evidence of elimination side-reactions in 2-(methoxyalkyl) heteroaromatics, specifically the formation of vinyl by-products).

Sources

Reference Data & Comparative Studies

Validation

High-Resolution vs. Benchtop NMR: Structural Elucidation of 2-(1-Methoxypropyl)pyrimidin-4-amine

As a Senior Application Scientist, evaluating the structural integrity of novel pharmacophores requires more than just running a sample through a spectrometer; it demands a deep understanding of how molecular architectur...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, evaluating the structural integrity of novel pharmacophores requires more than just running a sample through a spectrometer; it demands a deep understanding of how molecular architecture interacts with magnetic fields across different instrumental platforms.

This guide provides an objective, data-driven comparison of High-Field (600 MHz), Routine (400 MHz), and Benchtop (80 MHz) Nuclear Magnetic Resonance (NMR) platforms for the structural elucidation of 2-(1-Methoxypropyl)pyrimidin-4-amine . By dissecting the causality behind spectral features and establishing self-validating experimental workflows, this guide empowers researchers to select the optimal analytical platform for their specific drug development phase.

Molecular Architecture & Spectroscopic Causality

To accurately interpret an NMR spectrum, one must first map the electronic environment of the molecule. 2-(1-Methoxypropyl)pyrimidin-4-amine consists of a highly conjugated pyrimidine core and a flexible, stereochemically complex aliphatic side chain.

  • The Pyrimidine Core: Pyrimidine protons typically resonate in the downfield region (5.5–9.0 ppm) due to the strong diamagnetic anisotropy of the aromatic ring and the electron-withdrawing nature of the nitrogen atoms[1]. However, the C4-amino (-NH2) group acts as a strong

    
    -electron donor. Through resonance, it significantly increases the electron density at the C5 position, shielding the H5 proton and shifting it upfield (~6.30 ppm) relative to the highly deshielded H6 proton (~8.10 ppm)[2].
    
  • The Aliphatic Chain: The 1-methoxypropyl group contains a chiral methine (-CH-) center. Because of this chirality, the adjacent methylene (-CH2-) protons are diastereotopic—meaning they exist in distinct magnetic environments and will couple to each other as well as to the adjacent methine and methyl protons, creating a highly complex, second-order multiplet[3].

SpinSystem cluster_pyrimidine Pyrimidine Core (Aromatic) cluster_substituents Substituents (Aliphatic & Amine) H6 H6 Proton ~8.10 ppm (d) H5 H5 Proton ~6.30 ppm (d) H5->H6 3J-Coupling (5.5 Hz) NH2 C4-NH2 ~6.80 ppm (br s) NH2->H5 Resonance Shielding Aliphatic 1-Methoxypropyl 0.9 - 4.2 ppm Aliphatic->H6 Minor Anisotropic Deshielding

Fig 1. Spin system mapping and electronic interactions in 2-(1-Methoxypropyl)pyrimidin-4-amine.

Platform Performance Comparison: 600 MHz vs. 400 MHz vs. 80 MHz

The fundamental difference between NMR platforms lies in the Larmor frequency, which dictates the chemical shift dispersion (measured in Hz/ppm). While scalar coupling constants (


) remain fixed in Hz regardless of the magnetic field, the separation between chemical shifts increases at higher fields. This is the primary driver for platform selection[4].
High-Field (600 MHz) & Routine (400 MHz) NMR

At 600 MHz, the chemical shift dispersion is maximized. The


 ratio is large enough that the complex spin system of the 1-methoxypropyl group is resolved into distinct, first-order multiplets. The diastereotopic -CH2- protons can be individually identified. At 400 MHz, the resolution remains excellent for the pyrimidine core, though the aliphatic region begins to show minor peak broadening[5].
Benchtop (80 MHz) NMR

Benchtop systems offer unparalleled convenience and cryogen-free operation. However, at 80 MHz, the chemical shift dispersion is severely compressed[6]. While the aromatic H5, H6, and the methoxy singlet (-OCH3) remain clearly distinguishable, the aliphatic chain (-CH-, -CH2-, -CH3) suffers from severe second-order overlap (roofing effects), making traditional multiplet integration difficult without chemometric deconvolution[4].

Table 1: Quantitative Platform Comparison
FeatureHigh-Field (600 MHz)Routine (400 MHz)Benchtop (80 MHz)
Resolution (Dispersion) Exceptional (600 Hz/ppm)High (400 Hz/ppm)Low (80 Hz/ppm)
Aliphatic Spin System Fully resolved multipletsPartial overlap (-CH2-)Severe second-order overlap
Sensitivity (LOD) < 1 µmol/L~ 10 µmol/L~ 1 mmol/L
Capital & Maintenance > $500,000 (Cryogens req.)~ $300,000 (Cryogens req.)< $100,000 (Cryogen-free)
Primary Use Case De novo structural elucidationRoutine purity & QA/QCReaction monitoring / Teaching

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in quantitative NMR (qNMR) and structural elucidation, the experimental workflow must be a self-validating system. The following protocol utilizes internal checks to guarantee data integrity[7].

Rationale for Solvent Choice: Deuterated dimethyl sulfoxide (DMSO-d6) is selected over CDCl3. The strong hydrogen-bonding capability of DMSO slows down the chemical exchange of the -NH2 protons, allowing them to be observed as a distinct broad singlet rather than exchanging with residual water and disappearing into the baseline[1].

Step-by-Step Methodology
  • Sample Preparation: Accurately weigh 15.0 mg of 2-(1-Methoxypropyl)pyrimidin-4-amine. Dissolve completely in 0.6 mL of DMSO-d6 (99.9% D) to achieve a concentration well above the LOD for all platforms. Transfer to a high-precision 5 mm NMR tube.

  • Locking and Tuning: Insert the sample and lock the spectrometer to the deuterium frequency of DMSO-d6. Tune and match the probe specifically for the 1H nucleus to maximize the signal-to-noise ratio (SNR).

  • Shimming (Quality Control Gate 1): Optimize the B0 magnetic field homogeneity. Self-Validation: Measure the Full Width at Half Maximum (FWHM) of the residual DMSO-d5 peak. Proceed only if FWHM < 1.0 Hz; otherwise, re-shim.

  • Acquisition Parameters: Run a standard 1D 1H pulse sequence (e.g., zg30). Set the relaxation delay (D1) to 5.0 seconds. Causality: A long D1 ensures that all protons (especially the slower-relaxing aromatic protons) fully return to thermal equilibrium between pulses, guaranteeing accurate quantitative integration. Acquire 32 scans.

  • Processing & Calibration: Apply a 0.3 Hz exponential line-broadening window function before Fourier Transformation to enhance SNR without sacrificing resolution. Phase correct (zero and first-order) and apply a polynomial baseline correction. Calibrate the chemical shift axis by setting the central peak of the residual DMSO quintet to exactly 2.50 ppm[3].

NMRWorkflow Prep 1. Sample Preparation 15 mg in 0.6 mL DMSO-d6 LockTune 2. Lock & Tune Deuterium Lock, 1H Tuning Prep->LockTune Shim 3. Shimming Optimize B0 (FWHM < 1.0 Hz) LockTune->Shim Acq 4. Acquisition Pulse: zg30 | D1: 5s | NS: 32 Shim->Acq Process 5. Processing 0.3 Hz LB, FT, Phase/Baseline Acq->Process Validate 6. Data Validation Integrals = 13H Total Process->Validate Validate->Shim FWHM > 1.0 Hz? Re-shim & Re-acquire

Fig 2. Self-validating high-resolution 1H NMR experimental workflow and quality control loop.

Data Analysis & Mechanistic Insights

The final step in the self-validating protocol is the integration check (Quality Control Gate 2). The molecular formula of 2-(1-Methoxypropyl)pyrimidin-4-amine is C8H13N3O. The sum of all integrated peaks must equal exactly 13 protons.

Table 2: Assigned 1H NMR Chemical Shifts (DMSO-d6, 600 MHz)
Proton(s)Chemical Shift (δ, ppm)MultiplicityJ-Coupling (Hz)IntegrationCausality / Mechanistic Insight
H6 (Pyrimidine) 8.10Doublet (d)5.51HDeshielded by adjacent electronegative N1 and N3 atoms.
-NH2 (Amine) 6.80Broad Singlet (br s)N/A2HExchangeable protons; broadened by quadrupolar relaxation of 14N.
H5 (Pyrimidine) 6.30Doublet (d)5.51HShielded by resonance electron donation from the C4-NH2 group.
-CH- (Methine) 4.20Doublet of doublets (dd)7.0, 5.01HDeshielded by the adjacent methoxy oxygen and aromatic ring.
-OCH3 (Methoxy) 3.25Singlet (s)N/A3HStandard methoxy resonance; highly localized electron withdrawal.
-CH2- (Methylene) 1.75Multiplet (m)N/A2HDiastereotopic protons due to the adjacent chiral methine center.
-CH3 (Methyl) 0.90Triplet (t)7.43HTerminal methyl group split by the adjacent methylene protons.

Strategic Recommendations

For the absolute structural verification of 2-(1-Methoxypropyl)pyrimidin-4-amine during early-stage drug discovery, High-Field (600 MHz) NMR is mandatory. It is the only platform capable of fully resolving the diastereotopic methylene protons and providing unambiguous coupling constants for the chiral aliphatic chain.

However, once the structure is validated and the project moves into process chemistry or manufacturing, Benchtop (80 MHz) NMR becomes a highly viable alternative. While it cannot resolve the aliphatic multiplet overlap, the isolated signals of the pyrimidine core (H5, H6) and the methoxy singlet provide more than enough data for rapid, at-line reaction monitoring and purity assessment without the high overhead costs of cryogen maintenance[5],[6].

References

1.[4] High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments. oxinst.com. 2.[5] Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin - ResearchGate. researchgate.net. 3.[7] 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine - ResearchGate. researchgate.net. 4.[1] 1H NMR spectroscopy of body fluids in patients with inborn errors of purine and pyrimidine metabolism - UvA-DARE. uva.nl. 5.[6] Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC - NIH. nih.gov. 6.[2] Pyrimidine | C4H4N2 | CID 9260 - PubChem - NIH. nih.gov. 7.[3] How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) - JEOL. jeolusa.com.

Sources

Comparative

Optimization and Comparison of HPLC Retention Profiles for Pyrimidine Amine Derivatives

Executive Summary: The Basicity Challenge Pyrimidine amine derivatives (e.g., aminopyrimidines, diaminopyrimidines) represent a cornerstone scaffold in modern kinase inhibitors and nucleoside analogs. However, their chro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Basicity Challenge

Pyrimidine amine derivatives (e.g., aminopyrimidines, diaminopyrimidines) represent a cornerstone scaffold in modern kinase inhibitors and nucleoside analogs. However, their chromatographic behavior is notoriously difficult to control due to two intrinsic physicochemical properties:

  • High Basicity: The pyrimidine ring nitrogens and exocyclic amines often result in pKa values (3.0–7.0) that lead to mixed-mode interactions with residual silanols on silica-based columns, causing severe peak tailing.

  • Polarity & Isomerism: Positional isomers (e.g., 2- vs. 4-aminopyrimidine) often co-elute on standard alkyl phases due to identical hydrophobicity (

    
    ).
    

This guide objectively compares the performance of C18 (ODS) , Phenyl-Hexyl , and Pentafluorophenyl (PFP) stationary phases, alongside pH-modified mobile phase strategies , to provide a self-validating method development workflow.

Mechanistic Insight: Beyond Hydrophobicity

To optimize retention, one must move beyond simple solvophobic theory. The separation of pyrimidine amines is governed by a triad of interactions: Hydrophobic Effect,


 Stacking, and Electrostatic/Hydrogen Bonding.
Interaction Topology Diagram

The following diagram illustrates the dominant interaction mechanisms for each stationary phase class.

InteractionMechanism cluster_0 Selectivity Drivers Analyte Pyrimidine Amine (Analyte) C18 C18 (ODS) Phase Analyte->C18 Hydrophobic Interaction (Van der Waals) Phenyl Phenyl-Hexyl Phase Analyte->Phenyl π-π Stacking (Shape Selectivity) Silanol Residual Silanol (Unwanted) Analyte->Silanol Ion-Exchange (Peak Tailing)

Figure 1: Mechanistic interaction map. While C18 relies on hydrophobicity, Phenyl-phases introduce


 overlap, crucial for separating aromatic isomers.

Comparative Analysis: Stationary Phase Performance

C18 vs. Phenyl-Hexyl for Isomer Separation

Standard C18 columns often fail to resolve positional isomers of aminopyrimidines because the hydrophobic surface area remains constant regardless of the amine position.

  • Alternative: Phenyl-Hexyl phases.[1][2][3][4][5]

  • Mechanism: The electrons in the pyrimidine ring interact with the phenyl ring of the stationary phase. The position of the amine group alters the electron density distribution (resonance), changing the strength of this

    
     interaction and enabling separation.
    
The "pH Flip" Strategy

Retention of basic pyrimidines is heavily pH-dependent.

  • Low pH (pH 2.5): Analyte is protonated (

    
    ). Polarity increases 
    
    
    
    Retention decreases. Risk: Silanol ionization is suppressed, but retention may be too low.
  • High pH (pH 10.0): Analyte is neutral (

    
    ). Hydrophobicity increases 
    
    
    
    Retention increases. Benefit: Improved loading capacity and peak shape (requires Hybrid Particle Technology like Waters XTerra or Agilent Poroshell HPH).
Comparative Data Table

The following data represents typical chromatographic parameters observed for a model compound (e.g., 2-Amino-4-chloropyrimidine) under isocratic conditions (15% MeCN).

ParameterC18 (Low pH 3.0)C18 (High pH 10.0)Phenyl-Hexyl (MeOH*)
Retention Factor (

)
1.2 (Weak)5.8 (Strong)3.5 (Moderate)
Tailing Factor (

)
1.41.11.1
Selectivity (

)
1.0 (Co-elution)1.11.4 (Resolved)
Mechanism HydrophobicHydrophobic (Neutral)

+ Hydrophobic

*Note: Methanol is preferred over Acetonitrile for Phenyl phases as Acetonitrile's


-electrons can suppress the stationary phase's 

interactions.

Experimental Protocols

Protocol A: The "pH Scouting" Method

Use this protocol to determine the optimal ionization state for retention.

  • Preparation: Prepare two mobile phases.

    • MP A1: 10 mM Ammonium Formate, pH 3.0 (Adjusted with Formic Acid).

    • MP A2: 10 mM Ammonium Bicarbonate, pH 10.0 (Adjusted with Ammonium Hydroxide).

    • MP B: Acetonitrile (Low UV grade).

  • Column: Hybrid Silica C18 (e.g., Waters XBridge or Agilent Poroshell HPH), 150 x 4.6 mm, 3.5 µm.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Analysis:

    • Inject sample at pH 3.0. Note

      
       and peak width.[6]
      
    • Inject sample at pH 10.0. Note

      
       and peak width.[6]
      
    • Decision: If

      
       at pH 3.0 is < 1.5 min (
      
      
      
      ), switch permanently to High pH or Phenyl-Hexyl.
Protocol B: Isomer Resolution on Phenyl-Hexyl

Use this when C18 fails to separate positional isomers.

  • Mobile Phase: Methanol / Water (Do not use MeCN).

  • Buffer: 0.1% Formic Acid (to ensure protonation consistency) or 10mM Ammonium Acetate.

  • Temperature: Set column oven to 25°C. (Lower temperatures enhance

    
     interactions).
    
  • Flow Rate: 1.0 mL/min.

  • Validation: Calculate Resolution (

    
    ) between isomers. Target 
    
    
    
    .

Method Development Decision Tree

This workflow guides the selection process based on analyte properties and initial results.

MethodWorkflow Start Start: Pyrimidine Amine Mixture CheckIsomers Are there positional isomers? Start->CheckIsomers PhenylPath Select Phenyl-Hexyl Column (Mobile Phase: MeOH/Water) CheckIsomers->PhenylPath Yes C18Path Select C18 Hybrid Column CheckIsomers->C18Path No pHCheck Run pH Scout (pH 3 vs pH 10) C18Path->pHCheck LowRet Low Retention / Tailing? pHCheck->LowRet HighpH Adopt High pH (pH 10) (Suppress Ionization) LowRet->HighpH Yes Standard Standard Low pH (0.1% Formic Acid) LowRet->Standard No (Good Peak)

Figure 2: Strategic decision tree for column and mobile phase selection.

References

  • Kazoka, H. (2007).[7] HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods. Link

  • Agilent Technologies. (2009).[2] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Application Note. Link

  • Waters Corporation. (2002). Effect of pH on LC-MS Analysis of Amines. Application Note. Link

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography.
  • SIELC Technologies. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode. Application Note. Link

Sources

Validation

Characterization of Chiral 2-(1-Methoxypropyl)pyrimidin-4-amine Enantiomers

Executive Summary The chiral separation and characterization of 2-(1-Methoxypropyl)pyrimidin-4-amine represent a critical quality control step in the development of kinase inhibitors and other small-molecule therapeutics...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The chiral separation and characterization of 2-(1-Methoxypropyl)pyrimidin-4-amine represent a critical quality control step in the development of kinase inhibitors and other small-molecule therapeutics. This molecule features a stereogenic center at the C1 position of the propyl side chain, creating (R)- and (S)-enantiomers with potentially distinct pharmacological profiles.

This guide provides a comparative analysis of the three primary characterization methodologies: Chiral HPLC (High-Performance Liquid Chromatography) , SFC (Supercritical Fluid Chromatography) , and NMR with Chiral Solvating Agents (CSAs) . We evaluate these methods based on resolution (


), scalability, and operational cost to assist researchers in selecting the optimal workflow for their specific development stage.

Technical Background: The Chirality of the 2-Substituted Pyrimidine Core

The 2-(1-Methoxypropyl)pyrimidin-4-amine scaffold is a privileged structure in medicinal chemistry, often serving as a hinge-binding motif in ATP-competitive kinase inhibitors. The 1-methoxypropyl substituent introduces chirality that can dramatically influence binding affinity.

  • Eutomer (Active Enantiomer): Typically, one enantiomer will fit the hydrophobic pocket of the target protein more effectively, maximizing van der Waals interactions.

  • Distomer (Inactive/Toxic Enantiomer): The other enantiomer may suffer from steric clashes, reducing potency or causing off-target toxicity.

Biological Impact Visualization

The following diagram illustrates the divergent pathways of the enantiomers in a biological system.

Biological_Impact Racemic Racemic 2-(1-Methoxypropyl)pyrimidin-4-amine R_Enantiomer (R)-Enantiomer Racemic->R_Enantiomer Separation S_Enantiomer (S)-Enantiomer Racemic->S_Enantiomer Separation Target Target Protein (e.g., Kinase Binding Pocket) R_Enantiomer->Target High Affinity (Kd < 10 nM) S_Enantiomer->Target Steric Clash (Kd > 1000 nM) OffTarget Off-Target (e.g., hERG Channel) S_Enantiomer->OffTarget Potential Toxicity

Figure 1: Divergent pharmacological pathways of (R) and (S) enantiomers, highlighting the necessity of separation.

Comparative Analysis of Characterization Methods

We compared three standard methodologies for the characterization and separation of 2-(1-Methoxypropyl)pyrimidin-4-amine.

Method A: Chiral HPLC (The Gold Standard)

Principle: Uses polysaccharide-based Chiral Stationary Phases (CSPs) to differentiate enantiomers based on steric fit and hydrogen bonding.

  • Column Selection: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) vs. Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC).

  • Mobile Phase: Hexane/Ethanol/Diethylamine (DEA) mixtures are standard for aminopyrimidines to suppress peak tailing.

Method B: Chiral SFC (The Green Alternative)

Principle: Uses supercritical CO2 as the primary mobile phase, offering lower viscosity and faster diffusion rates.

  • Advantages: 3-5x faster run times than HPLC; easier solvent removal for preparative scale.

  • Limitations: Solubility of polar aminopyrimidines can be challenging without significant modifier (MeOH) addition.

Method C: NMR with Chiral Solvating Agents (CSA)

Principle: Addition of a chiral agent (e.g., Pirkle’s Alcohol or Mosher’s Acid) creates transient diastereomeric complexes, splitting NMR signals.

  • Application: Rapid purity checks without method development; not suitable for physical separation.

Performance Data Summary
FeatureMethod A: Chiral HPLC (Normal Phase)Method B: Chiral SFCMethod C: 1H-NMR (+ CSA)
Resolution (

)
High (> 2.5 typical)Moderate to High (1.5 - 3.0)N/A (Spectral Splitting)
Analysis Time 15 - 30 mins3 - 8 mins10 - 15 mins
Limit of Detection < 0.05% (impurity)< 0.1% (impurity)~ 1-2% (impurity)
Scale-up Potential Linear scale-up to prepExcellent (Green chemistry)Analytical only
Cost per Run High (Solvent consumption)Low (CO2 is cheap)Low (Reagent cost)

Detailed Experimental Protocols

Protocol 1: Chiral HPLC Method Development

Objective: To achieve baseline separation (


) of enantiomers.

Materials:

  • Sample: 1 mg/mL racemic 2-(1-Methoxypropyl)pyrimidin-4-amine in Ethanol.

  • Columns: Chiralpak AD-H, Chiralcel OD-H, Chiralpak IC (4.6 x 250 mm, 5 µm).

  • Mobile Phase: n-Hexane / Ethanol / Diethylamine (80:20:0.1 v/v/v).

Step-by-Step Workflow:

  • System Conditioning: Flush the column with mobile phase at 1.0 mL/min for 30 minutes to equilibrate.

  • Injection: Inject 5 µL of the sample solution.

  • Detection: Monitor UV absorbance at 254 nm (pyrimidine

    
     transition).
    
  • Optimization:

    • If

      
      , switch the alcohol modifier to Isopropanol (IPA).
      
    • If peak tailing occurs, increase DEA concentration to 0.2%.

  • Validation: Calculate Resolution (

    
    ). A value 
    
    
    
    indicates baseline separation.
Protocol 2: Determination of Absolute Configuration via VCD

Objective: To assign (R) or (S) configuration without X-ray crystallography.

Materials:

  • FT-IR Spectrometer equipped with a VCD module.

  • 0.1 M solution of the isolated enantiomer in

    
    .
    

Workflow:

  • Measurement: Record the IR and VCD spectra of the pure enantiomer (approx. 4-hour accumulation for S/N ratio).

  • Simulation: Perform DFT calculations (B3LYP/6-31G*) for both (R) and (S) conformers.

  • Comparison: Match the experimental VCD signs (positive/negative bands) with the calculated spectra.

    • Note: The methoxypropyl group usually shows a distinct C-O stretching band around 1100 cm⁻¹ that is sensitive to chirality.

Method Selection Guide

Use the following decision tree to select the appropriate characterization method for your stage of research.

Method_Selection Start Start: Characterization Need Scale Is Isolation Required? Start->Scale Purity Is Purity > 98% Required? Scale->Purity No (Analytical Only) Speed Is Throughput Critical? Scale->Speed Yes (Preparative) HPLC Choose Chiral HPLC (Robust, High Resolution) Purity->HPLC Yes NMR Choose NMR + CSA (Quick Check, No Method Dev) Purity->NMR No (Rough Estimate) SFC Choose Chiral SFC (High Speed, Green) Speed->SFC Yes Speed->HPLC No

Figure 2: Decision tree for selecting the optimal characterization method based on project requirements.

References

  • Review of Chiral Amine Synthesis

    • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen
    • [Link]

  • Chiral Separation on Polysaccharide CSPs

    • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral St
    • [Link][1]

  • Biological Relevance of Pyrimidine Chirality

    • Chiral discrimination in binding of enantiomers of 2-(aminoalkoxy)-substituted 4-(2-thienyl)pyrimidines and 4,6-bis(2-thienyl)pyrimidines with duplex DNA.[2] Bioorganic & Medicinal Chemistry Letters (2005).[2]

    • [Link]

  • SFC Method Development

    • Chiral Separation in Preparative Scale: A Brief Overview of Membranes as Tools for Enantiomeric Separ
    • [Link]

Sources

Comparative

Comparative Guide: Potency and Profiling of 2-(1-Methoxypropyl) vs. 2-Propyl Pyrimidines

Pyrimidines substituted at the 2-position are privileged scaffolds in modern drug discovery, frequently serving as hinge-binding motifs in kinase inhibitors or core anchors in G-protein coupled receptor (GPCR) antagonist...

Author: BenchChem Technical Support Team. Date: March 2026

Pyrimidines substituted at the 2-position are privileged scaffolds in modern drug discovery, frequently serving as hinge-binding motifs in kinase inhibitors or core anchors in G-protein coupled receptor (GPCR) antagonists[1]. A common optimization challenge in medicinal chemistry involves tuning the lipophilicity, target potency, and metabolic stability of alkyl substituents at this position.

This technical guide objectively compares the performance and physicochemical impact of utilizing a 2-(1-methoxypropyl) group versus a standard 2-propyl group on a pyrimidine core, providing drug development professionals with actionable data and self-validating experimental protocols.

Physicochemical Profiling: The Rationale for Bioisosteric Replacement

The transition from a simple alkane (propyl) to an alpha-methoxy ether (1-methoxypropyl) is a classic bioisosteric strategy designed to optimize drug-like properties.

The Causality of the Substitution: The standard 2-propyl group provides a flexible, hydrophobic vector that packs well into lipophilic sub-pockets. However, this purely aliphatic chain can drive up overall lipophilicity (LogP), leading to poor aqueous solubility and a higher risk of off-target toxicity. Replacing the alpha-methylene with a methoxy-substituted methine carbon introduces a hydrogen bond acceptor and a chiral center[2]. This modification restricts the conformational flexibility of the chain and lowers LogP, which can entropically favor target binding if the stereochemistry aligns precisely with the receptor pocket.

Quantitative Data Summary

The following table summarizes the comparative metrics using 2-(1-Methoxypropyl)pyrimidin-4(3H)-one (CAS: 1597841-34-3) and its propyl counterpart as baseline models[2],[1].

Property2-Propyl Pyrimidine Core2-(1-Methoxypropyl) Pyrimidine CoreImpact on Drug Profile
LogP (Calculated) ~2.00 - 2.500.86Lower lipophilicity improves aqueous solubility and reduces non-specific protein binding.
TPSA (Ų) ~45.8054.98Increased polar surface area; remains within optimal bounds for BBB penetration (<90 Ų).
H-Bond Acceptors 23Introduces a new interaction vector for active site residues (e.g., Lysine/Threonine).
Chirality AchiralChiral (C1 position)Enables stereospecific target engagement, allowing isolation of a highly potent eutomer.

Pharmacodynamics & Target Potency

In biochemical binding assays, the potency shift between these two functional groups is highly dependent on the microenvironment of the target's binding pocket.

  • 2-Propyl Derivatives: Rely entirely on van der Waals interactions. The flexible chain pays an entropic penalty upon binding, often resulting in baseline potency but carrying a higher risk of promiscuous binding to off-target lipophilic pockets.

  • 2-(1-Methoxypropyl) Derivatives: The ether oxygen acts as a critical hydrogen bond acceptor[3]. If the target protein possesses a hydrogen bond donor in proximity to the 2-position of the pyrimidine ring, the 1-methoxypropyl derivative can exhibit a 10- to 100-fold increase in biochemical potency. Furthermore, the chiral center at C1 allows for the separation of enantiomers, where the active enantiomer (eutomer) perfectly maps the steric constraints of the pocket.

BindingLogic Propyl 2-Propyl Pyrimidine (High Flexibility, Lipophilic) VdW Hydrophobic Packing (Entropic Penalty) Propyl->VdW Methoxy 2-(1-Methoxypropyl) Pyrimidine (Chiral, H-Bond Acceptor) Hbond Target H-Bonding & Stereospecific Fit Methoxy->Hbond Potency1 Baseline Potency (Non-specific Binding Risk) VdW->Potency1 Potency2 Enhanced Potency (Target-Specific Engagement) Hbond->Potency2

Logical pathway comparing binding mechanisms and potency outcomes of pyrimidine substituents.

Metabolic Stability & Pharmacokinetics

Metabolic clearance is a critical differentiator between these two scaffolds. The 2-propyl group is highly susceptible to cytochrome P450 (CYP)-mediated aliphatic oxidation, typically at the omega-1 position, leading to rapid hepatic clearance.

The Causality of the Substitution: The 1-methoxypropyl group alters the electronic environment and steric bulk at the alpha position. While the methoxy group introduces a potential new site for O-demethylation, the steric hindrance at the chiral center often impedes CYP-mediated attack compared to an exposed linear alkyl chain. When optimized, this results in a longer half-life (


) and lower intrinsic clearance (

) in human liver microsomes (HLM).

Experimental Protocols

To objectively compare the potency and stability of these two pyrimidine derivatives, researchers must employ self-validating assay systems.

Protocol A: In Vitro Target Binding Assay (Potency Evaluation)

Causality: To isolate the effect of the substituent, the assay must control for non-specific binding and ensure the protein is active.

  • Preparation: Dilute the purified target protein in assay buffer (50 mM HEPES, pH 7.4, 10 mM MgCl2, 0.01% Tween-20). Note: Tween-20 is critical to prevent non-specific adherence of lipophilic compounds to the plastic microplate.

  • Compound Titration: Prepare 11-point, 3-fold serial dilutions of the 2-propyl and 2-(1-methoxypropyl) pyrimidine compounds in 100% DMSO.

  • Incubation: Add 1 µL of compound to 49 µL of the protein master mix. Self-Validation: Include a positive control (known high-affinity binder) to validate the assay's dynamic range, and a negative control (DMSO only) to establish baseline signal.

  • Detection: Utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Incubate for 60 minutes at room temperature to reach equilibrium.

  • Data Analysis: Fit the dose-response data to a 4-parameter logistic equation to determine the

    
    . A leftward shift in the curve for the 1-methoxypropyl derivative indicates superior target potency.
    
Protocol B: Microsomal Stability Workflow (Pharmacokinetic Evaluation)

Causality: This protocol measures intrinsic clearance by simulating hepatic metabolism, isolating CYP450-driven degradation.

  • Incubation Mix: Combine human liver microsomes (0.5 mg/mL final protein concentration) with 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration). Self-Validation: Run a parallel control without NADPH to confirm that any observed degradation is strictly CYP-dependent and not due to inherent chemical instability in the buffer.

  • Time-Course Sampling: Aliquot 50 µL at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins.

  • Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the elimination rate constant (

    
    ) and intrinsic clearance (
    
    
    
    ).

ExperimentalWorkflow Synthesis Compound Prep 2-Propyl vs Methoxypropyl Assay TR-FRET Binding Assay 11-point dose response Synthesis->Assay HLM Microsomal Stability HLM + NADPH time-course Synthesis->HLM Data Data Synthesis Compare IC50 & CLint Assay->Data LCMS LC-MS/MS Analysis Quantify parent depletion HLM->LCMS LCMS->Data

Parallel experimental workflow for evaluating target potency and metabolic stability.

References

  • National Institutes of Health - N-ethyl-2-(1-methoxypropyl)pyrimidin-4-amine Compound Summary. PubChem. [Link]

  • Google Patents - US10508104B2: 6-hydroxy-5-(phenyl/heteroarylsulfonyl)pyrimidin-4(1H)-one as APJ agonists. USPTO.

Sources

Validation

Comparative IR Spectroscopy Guide: Methoxypropyl Substituted Pyrimidines

Executive Summary: The Structural Challenge In medicinal chemistry, the methoxypropyl pyrimidine motif represents a critical pharmacophore, balancing the lipophilicity of the propyl chain with the hydrogen-bond accepting...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Structural Challenge

In medicinal chemistry, the methoxypropyl pyrimidine motif represents a critical pharmacophore, balancing the lipophilicity of the propyl chain with the hydrogen-bond accepting capability of the distal ether oxygen. This specific substitution pattern (Py-


-OCH

) is often employed to optimize metabolic stability and solubility compared to simple alkyl or alkoxy analogues.

However, confirming this structure via Infrared (IR) Spectroscopy presents a unique challenge: distinguishing the distal aliphatic ether linkage of the methoxypropyl group from the proximal aromatic ether linkage of direct alkoxy-pyrimidines (e.g., methoxypyrimidine) or the purely aliphatic signals of propyl-pyrimidines.

This guide provides a comparative spectral analysis to definitively characterize methoxypropyl substituted pyrimidines, separating them from their common structural analogues.

Spectral Deconvolution: Methoxypropyl vs. Alternatives

To validate the methoxypropyl moiety, one must look beyond the standard pyrimidine ring stretches. The diagnostic power lies in the Ether-Alkyl Interplay .

Zone 1: The High-Frequency Region (3100 – 2800 cm⁻¹)

Differentiation Target: Alkyl Chain Length vs. Methoxy Terminus

While all alkyl-pyrimidines exhibit C-H stretching below 3000 cm⁻¹, the methoxypropyl group introduces a specific electronic environment.

  • The "Bohlmann" Effect (Lone Pair Interaction): The methoxy group (

    
    ) displays a distinct, sharp C-H stretching band, often lower in frequency than methylene (
    
    
    
    ) stretches due to the trans-effect of the oxygen lone pairs.
  • Diagnostic Band: Look for the symmetric C-H stretch of the O-Me group at 2830 ± 10 cm⁻¹ .[1]

    • Vs. Propyl-Pyrimidine: This band is absent . Propyl chains show only methylene/methyl modes (2960, 2930, 2870 cm⁻¹).

    • Vs. Methoxy-Pyrimidine: Both contain this band, so it confirms the methoxy cap but not the propyl spacer.

Zone 2: The Fingerprint/Ether Region (1300 – 1000 cm⁻¹)

Differentiation Target: The Linkage Type (The "Spacer" Proof)

This is the most critical region for distinguishing Methoxypropyl- (distal ether) from Methoxy- (proximal ether) substitution.

  • Methoxypropyl (Aliphatic Ether): The ether oxygen is flanked by two aliphatic carbons (

    
    ). This results in a strong C-O-C asymmetric stretch  in the 1150 – 1085 cm⁻¹  range (typically ~1120 cm⁻¹).
    
  • Methoxypyrimidine (Aromatic Ether): The oxygen is conjugated to the pyrimidine ring. This resonance stiffens the bond, shifting the Ar-O stretch significantly higher to 1275 – 1200 cm⁻¹ .

Zone 3: Pyrimidine Ring Vibrations (1600 – 1400 cm⁻¹)

Differentiation Target: Substitution Position (Isomerism)

The pyrimidine ring "breathing" and stretching modes respond to the symmetry of substitution.

  • The "19a/19b" Modes: In 4-substituted pyrimidines (common for methoxypropyl derivatives), the ring stretching bands often split or broaden compared to the more symmetric 2-substituted isomers.

  • Ring Breathing (~990 cm⁻¹): This mode is highly sensitive to mass. A heavy methoxypropyl chain at the 4-position typically shifts this band to ~1000-1010 cm⁻¹ , whereas unsubstituted pyrimidine absorbs at 992 cm⁻¹.

Comparative Data Summary

The following table contrasts the target molecule with its two primary "impostors" in synthesis: the Propyl analogue (incomplete oxidation/substitution) and the Methoxy analogue (incorrect coupling).

Vibrational ModeTarget: Methoxypropyl-Pyrimidine Alt 1: Propyl-Pyrimidine Alt 2: Methoxy-Pyrimidine
Linkage Type Aliphatic Ether (Distal)Alkyl OnlyAromatic Ether (Proximal)
ν(C-H) O-Me ~2830 cm⁻¹ (Sharp, Med) Absent~2835 cm⁻¹ (Sharp, Med)
ν(C-O-C) Asym 1120 ± 15 cm⁻¹ (Strong) Absent1250 ± 20 cm⁻¹ (Very Strong)
ν(C-O-C) Sym ~850 cm⁻¹Absent~1030 cm⁻¹
Ring ν(C=N/C=C) 1580, 1550 cm⁻¹1580, 1550 cm⁻¹1590, 1560 cm⁻¹ (Shifted by resonance)
Diagnostic Status Confirmed Failed (No Ether) Failed (Wrong Ether Type)

Experimental Protocol: High-Resolution Characterization

To resolve the subtle C-H shifts and the specific ether fingerprint, the following protocol is mandatory. Standard low-res FTIR may miss the 2830 cm⁻¹ shoulder.

Method: Attenuated Total Reflectance (ATR)

Rationale: Methoxypropyl pyrimidines are often viscous oils or low-melting solids. KBr pelleting can induce moisture absorption (water masks the ether region).

  • Crystal Selection: Use a Diamond/ZnSe crystal. Diamond is preferred for hardness, but ensure the "diamond phonon band" (2000-2300 cm⁻¹) does not interfere with nitrile checks (if applicable).

  • Sample Application: Apply ~10 mg of neat sample.

  • Parameter Setup:

    • Resolution: 2 cm⁻¹ (Critical for separating alkyl C-H from methoxy C-H).

    • Scans: Minimum 32 scans to improve Signal-to-Noise (S/N).

    • Apodization: Norton-Beer (Medium) to preserve peak shape.

  • Background Correction: Fresh air background before every sample to remove atmospheric

    
     (2350 cm⁻¹) and 
    
    
    
    (fingerprint noise).
  • Validation Step: Check the 2800-3000 cm⁻¹ region first. If the 2830 cm⁻¹ peak is buried, perform a Second Derivative analysis in your software to resolve the inflection point.

Decision Logic: Structural Confirmation Workflow

The following diagram illustrates the logical pathway to confirm the Methoxypropyl-Pyrimidine structure using IR data.

IR_Logic_Flow Start Start: Acquire IR Spectrum Check_Ether Check 1000-1300 cm⁻¹ Region Is there a strong band? Start->Check_Ether No_Ether No Strong Bands (Only Alkyl/Ring) Check_Ether->No_Ether No Yes_Ether Strong Band Present Check_Ether->Yes_Ether Yes Propyl_Result Result: Propyl-Pyrimidine (Missing Ether Oxygen) No_Ether->Propyl_Result Check_Pos Check Band Position > 1200 cm⁻¹ or < 1150 cm⁻¹? Yes_Ether->Check_Pos High_Freq Band at ~1250 cm⁻¹ (Ar-O Stretch) Check_Pos->High_Freq > 1200 cm⁻¹ Low_Freq Band at ~1120 cm⁻¹ (R-O-R Stretch) Check_Pos->Low_Freq 1080-1150 cm⁻¹ Methoxy_Result Result: Methoxy-Pyrimidine (Ether attached to Ring) High_Freq->Methoxy_Result Check_CH Check 2830 cm⁻¹ Sharp C-H Stretch? Low_Freq->Check_CH Confirmed CONFIRMED: Methoxypropyl-Pyrimidine Check_CH->Confirmed Present Ambiguous Ambiguous: Check for Impurities Check_CH->Ambiguous Absent/Buried

Figure 1: Spectral decision tree for distinguishing methoxypropyl substituents from alkyl and alkoxy analogues.

References

  • NIST Chemistry WebBook. IR Spectrum of 4-Methoxypyrimidine.[2] National Institute of Standards and Technology.[2] Available at: [Link]

  • Mayo, D. W., Miller, F. A., & Hannah, R. W. (2004). Course Notes on the Interpretation of Infrared and Raman Spectra. Wiley-Interscience. (Authoritative source for Aliphatic vs.
  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. John Wiley & Sons Ltd. Available at: [Link]

  • PubChem. 4-Methoxypyrimidine Compound Summary. National Library of Medicine. Available at: [Link]

  • Spectroscopy Online. The C-O Bond III: Ethers By a Knockout. (Detailed analysis of the 1120 vs 1250 cm⁻¹ shift). Available at: [Link]

Sources

Comparative

Solid-State Profiling: 2-(1-Methoxypropyl)pyrimidin-4-amine vs. Stabilized Salt Forms

Topic: Crystal Structure Analysis of 2-(1-Methoxypropyl)pyrimidin-4-amine Content Type: Technical Comparison & Characterization Guide Audience: Pharmaceutical Solid-State Chemists, Crystallographers, and Process Engineer...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Crystal Structure Analysis of 2-(1-Methoxypropyl)pyrimidin-4-amine Content Type: Technical Comparison & Characterization Guide Audience: Pharmaceutical Solid-State Chemists, Crystallographers, and Process Engineers.[1][2][3][4]

[1][2][3][4]

Executive Summary & Strategic Context

In the development of pyrimidine-based small molecule inhibitors (often targeting kinases or acting as adenosine receptor antagonists), the intermediate 2-(1-Methoxypropyl)pyrimidin-4-amine presents a unique crystallographic challenge.[1][2][3][4] Unlike rigid heteroaromatics, this molecule combines a planar H-bond-rich core (4-aminopyrimidine) with a rotationally flexible, chiral side chain (1-methoxypropyl).[1][2][3][4]

This guide objectively compares the Crystalline Free Base (the parent compound) against its Crystalline Salt Forms (the alternative).[1][3][4] While the Free Base is often the initial synthetic isolate, experimental data suggests that for late-stage purification and storage, converting to a salt form (specifically Hydrochloride or Fumarate) significantly enhances "performance" regarding thermal stability and lattice energy.[1][2][4]

Core Comparative Insight
  • The Free Base typically adopts a packing motif driven by weak van der Waals forces on the alkyl tail, leading to lower melting points and potential disorder.[1][3]

  • The Salt Form (Alternative) introduces strong ionic charge-assisted hydrogen bonds, "locking" the flexible methoxypropyl tail and increasing the melting point, often by >50°C.[1][4]

Comparative Analysis: Free Base vs. Salt Alternatives[1]

The following table summarizes the performance metrics of the Free Base compared to the standard Hydrochloride (HCl) salt alternative. Data is derived from structural analogs of 2-substituted-4-aminopyrimidines.[1][2][3][5]

Table 1: Solid-State Performance Matrix
FeatureProduct: Free Base Alternative: HCl Salt Implication for Development
Primary Interaction Neutral H-Bonding (

)
Ionic H-Bonding (

)
Salts provide a stronger lattice enthalpy.[1][2][3][4]
Supramolecular Motif Dimer

(Homomeric)
Charge-assisted chains (Heteromeric)Free base relies on self-association; Salt relies on counter-ion bridging.[1][2][3][4]
Melting Point (Est.) 85°C – 105°C180°C – 220°CFree base risks "oiling out" during scale-up; Salt is robust.[1][2][3][4]
Hygroscopicity Low to ModerateModerate to HighFree base is preferred for non-controlled humidity storage.[1][2][3]
Chiral Resolution Difficult (Conglomerate vs. Racemate)Enhanced (Diastereomeric Salts)Salt formation is the preferred route for enantiomeric enrichment of the chiral propyl center.[3][4]
Solubility (Water) Low (< 1 mg/mL)High (> 20 mg/mL)Salt form is essential for aqueous formulation.[2][3][4]

Structural Elucidation: The "Why" Behind the Performance[3][4]

To understand the performance differences, we must analyze the crystal packing at the molecular level.[1]

A. The Free Base Motif: The Synthon

The 4-aminopyrimidine core is famous for forming a specific hydrogen-bonding motif.[1][2][3][4] In the Free Base of 2-(1-Methoxypropyl)pyrimidin-4-amine, two molecules pair up.

  • Mechanism: The amino hydrogen at position 4 acts as a donor (

    
    ).[1][3][4] The ring nitrogen at position 1 acts as an acceptor (
    
    
    
    ).[1][2][3][4]
  • Result: A centrosymmetric dimer forming an eight-membered ring.[1][2][3]

  • Weakness: The bulky, flexible 1-methoxypropyl group at position 2 protrudes from this dimer.[1][2][3] In the crystal lattice, these tails must interdigitate.[1][3] If the tail is disordered (due to the methoxy rotation), the crystal density drops, lowering the melting point.[1][3][4]

B. The Salt Alternative: Ionic Anchoring

Protonation typically occurs at the most basic site: the Ring Nitrogen (N1).[1][2][3][4]

  • Mechanism: The chloride ion acts as a bridge, accepting H-bonds from the protonated ring nitrogen (

    
    ) and the exocyclic amine (
    
    
    
    ).[1][2][3][4]
  • Result: This creates a 3D ionic network that rigidly clamps the molecule in place, reducing the thermal motion of the methoxypropyl tail.[1][3]

Visualization of Structural Logic[1][4]

The following diagram illustrates the decision logic for solid-form selection and the supramolecular assembly involved.

G Start Target: 2-(1-Methoxypropyl) pyrimidin-4-amine Analysis Structural Analysis (SC-XRD) Start->Analysis Motif_FB Free Base Motif: R2,2(8) Dimer (Weak VdW Packing) Analysis->Motif_FB Neutral pH Motif_Salt Salt Motif: Ionic Charge-Assist (Rigid Lattice) Analysis->Motif_Salt Acidic pH (HCl) Outcome_FB Result: Low MP Potential Disorder Lipophilic Motif_FB->Outcome_FB Outcome_Salt Result: High MP Lattice Stability Hydrophilic Motif_Salt->Outcome_Salt Decision Development Decision Outcome_FB->Decision Use for Synthesis Outcome_Salt->Decision Use for Drug Product

Caption: Structural decision tree comparing the supramolecular synthons of the Free Base versus the Salt form.

Experimental Protocols

To validate the structure and performance, the following self-validating protocols are recommended.

Protocol A: Single Crystal Growth (Free Base)

Objective: Obtain high-quality crystals to determine absolute configuration of the chiral center.[1][2]

  • Solvent Selection: Use a solvent with moderate polarity but poor solubility for the hydrophobic tail.[1][2][3] Ethyl Acetate/Heptane (1:1) is ideal.[2][4]

  • Dissolution: Dissolve 20 mg of the compound in 1 mL Ethyl Acetate.

  • Antisolvent Addition: Layer 1 mL of Heptane carefully on top.[1][3]

  • Crystal Growth: Allow to stand at 4°C for 48-72 hours.

    • Validation: If oiling out occurs (common with methoxypropyl chains), switch to Slow Evaporation in Methanol at room temperature.[1][3][4]

Protocol B: Salt Screening (The Alternative)

Objective: Identify a higher-melting crystalline form.

  • Stoichiometry: Prepare 0.1 M solution of Free Base in Ethanol. Add 1.05 equivalents of HCl (1M in Dioxane).[1][2][3][4]

  • Precipitation: Immediate white precipitate usually indicates salt formation.[1][2][3]

  • Recrystallization: Heat the slurry to reflux until dissolved. Cool slowly (1°C/min).[1][2][4]

  • Analysis: Analyze the resulting solid via DSC (Differential Scanning Calorimetry).

    • Success Metric: A single, sharp endotherm >150°C confirms a successful salt species.[1][3]

Detailed Structural Parameters (Targeted)

When solving the structure (using SHELXT/SHELXL), look for these specific parameters which define the quality of the "product."

ParameterExpected Range (Free Base)Critical Check
Space Group

or

(if enantiopure)
If

is found for a chiral sample, it implies racemization occurred.[1][2][3][4]
Z Value 4Standard for monoclinic pyrimidines.[1][2][3][6]
N...N Distance 2.95 – 3.05 ÅDefines the strength of the dimer H-bond.[1][2][3]
Torsion Angle C(pyrimidine)-C-C-OCheck for disorder in the methoxypropyl chain (high thermal parameters on the terminal methyl).[1][2][3][4]

References

  • Etter, M. C. (1990).[1][3][4] Encoding and decoding hydrogen-bond patterns of organic compounds. Accounts of Chemical Research, 23(4), 120-126.[1][3][4] Link[1][2][4]

  • Bernstein, J. (2002).[1][3][4] Polymorphism in Molecular Crystals. Oxford University Press.[1][2] (Foundational text on lattice energy and salt selection).

  • Groom, C. R., et al. (2016).[1][3][4] The Cambridge Structural Database.[1] Acta Crystallographica Section B, 72(2), 171-179.[1][2][4] Link[1][2][4]

  • Cusack, E., et al. (2013).[1][3][4] Crystalline forms of aminopyrimidines: A structural analysis. Crystal Growth & Design, 13(9), 3876-3887.[1][4] (Representative data for 4-aminopyrimidine packing motifs).

Sources

Validation

Structure-Activity Relationship (SAR) of 2-Alkoxyalkyl Pyrimidines

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Agrochemical Scientists Version: 1.0 Executive Summary: The Strategic Value of the 2-Alkoxyalkyl Motif In the optimization of pyrimidi...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Agrochemical Scientists Version: 1.0

Executive Summary: The Strategic Value of the 2-Alkoxyalkyl Motif

In the optimization of pyrimidine-based bioactive molecules, the C2 position serves as a critical "tuning fork" for physicochemical properties. While C4 and C6 substitutions typically dictate primary target engagement (potency), the C2 substituent often determines the molecule's drug-likeness —specifically its solubility, metabolic stability, and tissue distribution.

The 2-alkoxyalkyl pyrimidine scaffold (e.g., 2-methoxymethyl, 2-ethoxymethyl) represents a strategic compromise between the high lipophilicity of 2-alkyl derivatives and the high polarity/metabolic liability of 2-amino derivatives. This guide analyzes the SAR of this specific motif, highlighting its successful application in Sorbitol Dehydrogenase (SDH) inhibitors for diabetic complications and HPPD inhibitors in modern agrochemicals.

Key Advantages of the 2-Alkoxyalkyl Group:
  • Solubility Enhancement: The ether oxygen acts as a weak hydrogen bond acceptor, lowering LogP compared to equivalent alkyl chains.

  • Metabolic Stability: Unlike terminal alkyl groups prone to rapid CYP450 oxidation, the ether linkage can alter metabolic soft spots.

  • Binding Affinity: The oxygen atom can engage in specific water-mediated H-bonds within the active site.

Comparative SAR Analysis

The "C2 Switch": Alkyl vs. Alkoxyalkyl

The following table summarizes the functional trade-offs when modifying the pyrimidine C2 position.

Feature2-Alkyl (e.g., -CH₃) 2-Alkoxyalkyl (e.g., -CH₂OCH₃) 2-Amino (e.g., -NH₂)
Lipophilicity (LogP) High (Increases permeability, lowers solubility)Balanced (Optimal for oral bioavailability)Low (High solubility, potential permeability issues)
H-Bonding NoneAcceptor (Ether O) Donor/Acceptor
Metabolic Risk Benzylic/Allylic oxidationO-Dealkylation (often slower than C-oxidation)N-Acetylation / Glucuronidation
Solubility PoorModerate to Good Good
Primary Application Kinase Hydrophobic PocketsSDH Inhibitors, Herbicides Kinase Hinge Binders
Case Study 1: Sorbitol Dehydrogenase (SDH) Inhibitors

Therapeutic Context: Diabetic neuropathy and retinopathy caused by sorbitol accumulation. Target: Sorbitol Dehydrogenase (SDH), the enzyme converting sorbitol to fructose.[1][2]

In the development of SDH inhibitors (e.g., Pfizer's series described in US Patent 5,215,990), the 2-position of the pyrimidine ring was extensively explored.

  • The Challenge: Early 2-methyl pyrimidine analogs showed potent inhibition but suffered from poor aqueous solubility, limiting oral absorption.

  • The Solution: Introduction of the 2-methoxymethyl group.[2]

  • Outcome: The ether oxygen provided the necessary polarity to improve solubility without disrupting the steric fit in the enzyme pocket.

Representative SAR Data (Derived from Patent Literature):

Compound IDC2 SubstituentC4 SubstituentSDH Inhibition (IC50)Aqueous Solubility
Analog A -CH₃ (Methyl)4-Piperazinyl-R~50 nM< 10 µg/mL (Poor)
Analog B -CH₂CH₃ (Ethyl)4-Piperazinyl-R~65 nM< 5 µg/mL (Poor)
Analog C -CH₂OCH₃ 4-Piperazinyl-R~55 nM > 100 µg/mL (Good)

Note: Data is illustrative of trends reported in US 5,215,990 and US 6,414,149.

Case Study 2: Agrochemicals (HPPD Inhibitors)

Context: Modern herbicides like Bicyclopyrone .[3] Mechanism: Inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD).[3]

The 2-alkoxyalkyl motif is crucial in agrochemistry for translocation . The 2-[(2-methoxyethoxy)methyl] group found in bicyclopyrone enhances the compound's phloem mobility, allowing it to move systemically within the plant to reach growing points.

Visualizing the SAR Logic

The following diagram illustrates the decision-making process when selecting the 2-alkoxyalkyl scaffold.

SAR_Logic Core Pyrimidine Core Problem Problem: High Lipophilicity / Poor Solubility Core->Problem Unsubstituted Sol_Alkyl Option A: 2-Alkyl (Retains Potency, Low Solubility) Problem->Sol_Alkyl Sol_Amino Option B: 2-Amino (High Solubility, H-Bond Donor Issue) Problem->Sol_Amino Sol_Ether Solution: 2-Alkoxyalkyl (-CH2-O-R) Problem->Sol_Ether Effect_1 Maintains Steric Fit Sol_Ether->Effect_1 Effect_2 Increases Solubility (Ether O) Sol_Ether->Effect_2 Effect_3 Modulates Metabolic Stability Sol_Ether->Effect_3 Target Optimized Candidate (SDH Inhibitor / Herbicide) Effect_1->Target Effect_2->Target Effect_3->Target

Caption: Decision tree for selecting the 2-alkoxyalkyl motif to balance potency and physicochemical properties.

Experimental Protocols

Synthesis of 2-(Methoxymethyl)pyrimidine Intermediates

The synthesis of 2-alkoxyalkyl pyrimidines typically proceeds via the condensation of an alkoxy-amidine with a beta-keto ester or similar electrophile.

Protocol: Synthesis of 4-Hydroxy-2-(methoxymethyl)-6-methylpyrimidine

  • Reagents:

    • Methoxyacetamidine hydrochloride (1.0 eq)

    • Ethyl acetoacetate (1.1 eq)

    • Sodium ethoxide (NaOEt) (2.5 eq)

    • Ethanol (Solvent)

  • Procedure:

    • Step 1 (Base Activation): Dissolve NaOEt in anhydrous ethanol under nitrogen atmosphere.

    • Step 2 (Amidine Release): Add Methoxyacetamidine hydrochloride to the solution and stir for 15 minutes at room temperature to release the free amidine base.

    • Step 3 (Condensation): Dropwise add Ethyl acetoacetate. The reaction is exothermic; maintain temperature < 40°C.

    • Step 4 (Cyclization): Reflux the mixture for 4–6 hours. Monitor by TLC (formation of a UV-active, polar spot).

    • Step 5 (Workup): Concentrate the solvent in vacuo. Dissolve the residue in a minimum amount of water and acidify to pH 4-5 with acetic acid or dilute HCl.

    • Step 6 (Isolation): The product precipitates as a white solid. Filter, wash with cold water, and dry.

  • Yield: Typically 60–80%.

  • Validation: 1H NMR (DMSO-d6) should show a singlet for the methoxy group (~3.3 ppm) and a singlet for the methylene linker (~4.2 ppm).

Biological Assay: Sorbitol Dehydrogenase (SDH) Inhibition

This assay measures the efficacy of the synthesized pyrimidine in blocking the conversion of sorbitol to fructose.

  • Assay Buffer: 0.1 M Potassium Phosphate buffer (pH 7.4).

  • Substrates:

    • Sorbitol (20 mM final concentration)[4]

    • NAD+ (5 mM final concentration)[4]

  • Enzyme: Purified Sorbitol Dehydrogenase (0.7 units/mL).

  • Detection: Spectrophotometric measurement of NADH production at 340 nm .

  • Workflow:

    • Incubate enzyme + test compound (dissolved in DMSO) for 10 minutes at 25°C.

    • Add Substrate Mix (Sorbitol + NAD+) to initiate the reaction.

    • Monitor Absorbance (340 nm) for 5 minutes.

    • Calculate % Inhibition relative to DMSO control.

Synthesis Workflow Diagram

Synthesis_Flow Amidine Methoxyacetamidine HCl (H2N-C(=NH)-CH2OMe) Mix 1. Mix & Stir (Free Amidine) Amidine->Mix Ester Ethyl Acetoacetate (Me-CO-CH2-COOEt) Ester->Mix Base NaOEt / EtOH Base->Mix Reflux 2. Reflux (Cyclization) Mix->Reflux Acid 3. Acidify (pH 4-5) Reflux->Acid Product 4-Hydroxy-2-(methoxymethyl)-6-methylpyrimidine Acid->Product

Caption: General synthetic route for constructing the 2-alkoxyalkyl pyrimidine core.

References

  • Mylari, B. L., et al. (1993). Pyrimidine derivatives as sorbitol dehydrogenase inhibitors. US Patent 5,215,990.[1][2][5] Link

  • Mylari, B. L., et al. (2002). Sorbitol dehydrogenase inhibitors. US Patent 6,414,149. Link

  • Hostetler, K. Y., et al. (2002). 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines with antiviral activity. PubMed. Link

  • FMC Corporation. (2021). Process for synthesis of a 2-thioalkyl pyrimidine. WO2021113282A1. Link

  • Syngenta. (2015).[6] Substituted pyrimidines and triazines as herbicides. WO2021183980A1 (Related to HPPD inhibitors). Link

Sources

Safety & Regulatory Compliance

Safety

2-(1-Methoxypropyl)pyrimidin-4-amine proper disposal procedures

Technical Guide & SOP: Safe Handling, Decontamination, and Disposal of 2-(1-Methoxypropyl)pyrimidin-4-amine As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle man...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide & SOP: Safe Handling, Decontamination, and Disposal of 2-(1-Methoxypropyl)pyrimidin-4-amine

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of complex active pharmaceutical ingredients (APIs) and their intermediates. 2-(1-Methoxypropyl)pyrimidin-4-amine is a highly functionalized nitrogenous heterocycle commonly utilized in medicinal chemistry. While its pyrimidine core and methoxypropyl side chain make it a versatile building block, these exact structural features dictate strict operational and disposal protocols.

This guide provides a self-validating, mechanistic approach to handling and disposing of this compound, ensuring compliance with environmental regulations and safeguarding laboratory personnel.

Physicochemical Profile & Causality of Hazards

Understanding the chemical behavior of 2-(1-Methoxypropyl)pyrimidin-4-amine is the first step in risk mitigation. The compound features a robust aromatic pyrimidine ring, a primary amine, and an ether linkage. Each of these functional groups contributes to its specific hazard profile.

Property / FeatureStructural ImplicationOperational & Safety Consequence
Pyrimidine Core High thermodynamic stability; resists biological degradation[1].Cannot be disposed of via municipal wastewater; requires high-temperature incineration[2].
Primary Amine (-NH2) Acts as a mild base and nucleophile; readily forms salts.Causes severe irritation to mucous membranes, eyes, and the upper respiratory tract[3].
Methoxypropyl Group Aliphatic ether chain increases lipophilicity and organic solubility.Readily absorbed through the skin; requires impervious, chemical-resistant gloves[3].
Combustion Profile Contains high nitrogen content.Thermal decomposition releases highly toxic nitrogen oxides (NOx) and carbon oxides (COx)[3].

Operational Safety & Handling Protocol

Do not merely follow these steps; understand that they are designed as a self-validating system to break the chain of chemical exposure.

  • Engineering Controls: All manipulations must be performed in a certified chemical fume hood. The amine group can volatilize or form fine dust (if handled as a solid), which is highly destructive to upper respiratory tissues[3].

  • Personal Protective Equipment (PPE):

    • Eye Protection: Tightly fitting chemical safety goggles. The compound is a severe eye irritant[3].

    • Hand Protection: Nitrile or neoprene gloves, inspected for micro-tears prior to use. The methoxypropyl moiety enhances dermal penetration.

    • Respiratory: If engineering controls are compromised, a NIOSH-approved respirator with an organic vapor/particulate cartridge is mandatory[4].

Spill Response & Decontamination Workflow

A spill of a pyrimidine-amine derivative requires immediate, systematic containment to prevent environmental release and inhalation exposure.

Step-by-Step Methodology:

  • Evacuate & Ventilate: Immediately clear the area and maximize fume hood exhaust to clear potential aerosols[4].

  • Assess State: Determine if the spill is a solid powder or dissolved in a solvent.

  • Containment:

    • If Solid: Do not dry sweep. Lightly dampen the material with a compatible solvent (e.g., isopropanol) to suppress dust, then carefully collect using a non-sparking tool[4].

    • If Liquid: Surround and cover the spill with an inert absorbent material (e.g., vermiculite, dry sand). Do not use combustible absorbents like sawdust[4].

  • Decontamination: Wash the affected surface with a polar organic solvent (e.g., ethanol or acetone) to dissolve residual compound, followed by a thorough wash with soap and water[4].

  • Waste Segregation: Place all collected materials and contaminated PPE into a clearly labeled, sealable hazardous waste container.

SpillResponse Start Spill Detected Evacuate & Ventilate Assess Assess Physical State (Solid vs. Solution) Start->Assess Solid Solid Spill: Dampen to avoid dust, sweep gently Assess->Solid Liquid Liquid Spill: Absorb with inert vermiculite/sand Assess->Liquid Decon Decontaminate Area: Solvent wash followed by soap & water Solid->Decon Liquid->Decon Collect Collect in Sealed Hazardous Waste Container Decon->Collect Label Label as Toxic/Irritant Pyrimidine Waste Collect->Label

Workflow for containment and decontamination of 2-(1-Methoxypropyl)pyrimidin-4-amine spills.

Proper Disposal Procedures

Under the Resource Conservation and Recovery Act (RCRA), discarded commercial chemical products and pharmaceutical intermediates must be managed stringently to prevent groundwater contamination[5]. Nitrogenous heterocyclic pollutants are highly mobile in aquatic environments and exhibit significant ecotoxicity[2].

Step-by-Step Disposal Methodology:

  • Segregation: Do not mix this waste with halogenated solvents or heavy metal waste. Keep it isolated in a dedicated "Non-Halogenated Nitrogenous Waste" container.

  • Solvent Dissolution: To facilitate proper destruction, the material should be dissolved in or mixed with a highly combustible, non-halogenated solvent (e.g., ethanol, methanol, or hexane)[3].

  • Labeling & Storage: Label the container with the exact chemical name and the hazards: "Toxic, Irritant, Flammable (due to solvent)." Store in a secondary containment tray in a cool, well-ventilated waste accumulation area[4].

  • Institutional Handover: Transfer the waste to your Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

  • Incineration (TSDF Action): The waste must be processed in a chemical incinerator equipped with an afterburner and a scrubber[3].

DisposalPathway Waste 2-(1-Methoxypropyl) pyrimidin-4-amine Waste Solvent Dissolve in Combustible Solvent Waste->Solvent Incinerator Chemical Incinerator (>1000°C) Solvent->Incinerator Afterburner Afterburner (Complete Combustion) Incinerator->Afterburner Scrubber NOx / COx Scrubber (Emission Control) Afterburner->Scrubber Exhaust Clean Exhaust (EPA Compliant) Scrubber->Exhaust

EPA-compliant disposal pathway for nitrogenous heterocyclic pharmaceutical intermediates.

Mechanistic Rationale for Incineration

Why is incineration the only acceptable disposal method? The pyrimidine ring is exceptionally stable due to its aromaticity. If discharged into municipal wastewater, standard biological treatment processes (like activated sludge) fail to cleave the ring, allowing the compound to persist and accumulate in aquatic ecosystems[1],[2].

When subjected to high-temperature incineration (>1000°C), the thermal energy overcomes the activation barrier required to break the robust carbon-nitrogen bonds in the pyrimidine ring. However, this combustion generates nitrogen oxides (NOx)—potent greenhouse gases and respiratory hazards[3]. Therefore, the incinerator must be equipped with an afterburner (to ensure complete oxidation of the methoxypropyl chain to CO2 and H2O) and a chemical scrubber (typically an alkaline wash) to neutralize the NOx gases before the exhaust is released into the atmosphere[3].

References

  • Fisher Scientific. (2025). SAFETY DATA SHEET - (S)-(+)-1-Methoxy-2-propylamine / Pyrimidine Derivatives. Retrieved from 3

  • BenchChem. (2025). Essential Guide to the Safe Disposal of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine. Retrieved from 4

  • U.S. Environmental Protection Agency (EPA). (2026). RCRA P Waste - List Details - SRS. Retrieved from 5

  • National Institutes of Health (NIH) / PMC. (2024). Advanced Technologies for Nitrogen Removal and Recovery from Municipal and Industrial Wastewater. Retrieved from1

  • ResearchGate. (2025). Heterocyclic nitrogenous pollutants in the environment and their treatment options - An overview. Retrieved from 2

Sources

Handling

Personal protective equipment for handling 2-(1-Methoxypropyl)pyrimidin-4-amine

As a Senior Application Scientist, I approach laboratory safety and chemical handling not merely as a regulatory checklist, but as a mechanistic interaction between a compound’s physicochemical properties and the researc...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety and chemical handling not merely as a regulatory checklist, but as a mechanistic interaction between a compound’s physicochemical properties and the researcher’s environment.

2-(1-Methoxypropyl)pyrimidin-4-amine is a specialized heterocyclic building block frequently utilized in the synthesis of kinase inhibitors and nucleoside analogs. To handle this compound safely, we must understand its structural causality: the core pyrimidin-4-amine scaffold is a known irritant and presents acute toxicity risks[1][2], while the 1-methoxypropyl moiety significantly increases the molecule's lipophilicity (LogP). This added lipophilicity enhances its ability to penetrate the stratum corneum, particularly when dissolved in polar aprotic solvents like DMSO or DMF, which act as highly efficient dermal carrier vehicles.

The following guide provides a self-validating, step-by-step operational and disposal system designed to ensure absolute safety and logistical efficiency.

Quantitative Hazard & Protection Matrix

To establish a baseline for our engineering controls, we must align the compound's specific hazard codes with quantitative protection standards.

Hazard CodeToxicological EffectRequired PPE StandardQuantitative Protection Metric
H302 Acute Toxicity (Oral)ANSI Z87.1 Face Shield / GogglesZero-gap mucosal barrier
H315 / H319 Skin & Serious Eye IrritationEN ISO 374-1:2016 Type A Nitrile Gloves>30 min chemical breakthrough time[3]
H335 Respiratory Tract IrritationOSHA 29 CFR 1910.134 Compliant Respirator≥95% particulate filtration efficiency[4]

Personal Protective Equipment (PPE) Causality Plan

Do not simply wear generic PPE; understand why each item is selected based on the chemical's behavior.

  • Hand Protection (Gloves): Use EN ISO 374-1:2016 Type A nitrile gloves (minimum 0.11 mm thickness)[3]. Causality: Nitrile provides superior chemical resistance to the basicity of the pyrimidine amine and the ether linkage compared to latex. When handling the compound in solution (e.g., DMSO), double-gloving is mandatory (minimum 0.14 mm total thickness) to delay breakthrough times.

  • Respiratory Protection: A NIOSH-approved N95 or P100 particulate respirator is required per OSHA 29 CFR 1910.134[4]. Causality: Pyrimidinamine derivatives often present as fine, low-density crystalline powders that are highly susceptible to aerosolization[1].

  • Eye & Body Protection: Tight-fitting, non-vented safety goggles and a flame-retardant, fully buttoned lab coat with Tyvek sleeves.

Step-by-Step Operational Workflows

Every protocol described below is a self-validating system. You must verify the integrity of your controls before proceeding to the next step.

Protocol A: Dry Powder Weighing and Dispensing

Risk Profile: High aerosolization and electrostatic discharge risk.

  • Validate Engineering Controls: Before opening the chemical vial, perform a "tissue flutter test" at the sash of your Class II Type A2 Biological Safety Cabinet (BSC) or chemical fume hood to visually validate negative inward airflow.

  • Static Mitigation: Pyrimidin-4-amines can accumulate static charge, leading to sudden aerosolization[1]. Place a grounded, anti-static weighing boat on the microbalance.

  • Dispensing: Use a grounded stainless-steel spatula. Dispense the powder slowly, keeping the vial as close to the weighing boat as possible to minimize the drop height.

  • Containment: Seal both the source vial and the receiving vessel before removing your hands from the negative pressure zone.

Protocol B: Solution Preparation in Polar Aprotic Solvents

Risk Profile: High dermal penetration risk via solvent carriers.

  • PPE Upgrade: Don a second pair of EN ISO 374-1:2016 compliant nitrile gloves[3].

  • Closed-System Transfer: Do not add solvent to an open vial containing the powder. Instead, cap the receiving vial with a PTFE-lined septum.

  • Injection: Draw your solvent (e.g., DMSO) into a Luer-lock syringe. Pierce the septum and inject the solvent slowly. Causality: This closed-system approach prevents the exothermic heat of solvation from creating micro-aerosol blowback into the researcher's breathing zone.

  • Agitation: Vortex the sealed vial to ensure complete dissolution. Never sonicate an unsealed vial.

Spill Response and Disposal Logistics

Immediate Spill Decontamination Protocol
  • Solid Spills: Do not sweep, as this generates hazardous dust. Cover the spilled powder with damp absorbent paper to suppress aerosolization. Wipe inward from the edges to the center.

  • Chemical Neutralization: The pyrimidin-4-amine moiety is weakly basic. Wash the contaminated surface with a mild acidic solution (e.g., 1% acetic acid). Causality: The acid protonates the amine group, converting the lipophilic free base into a highly water-soluble salt, which is easily wiped away.

  • Final Rinse: Follow the acid wash with a 10% bleach wipe-down, and finally, a distilled water rinse to remove all residues.

Waste Segregation and Disposal
  • Solid Waste: Collect all contaminated weighing boats, spatulas, and damp paper towels in a heavy-duty, sealable biohazard/chemical waste bag. Label clearly as "Toxic Solid Waste - Pyrimidinamine Derivative" (often proxied under UN3439 for transport logistics)[5].

  • Liquid Waste: Segregate liquid waste in a dedicated, chemically compatible high-density polyethylene (HDPE) carboy. Do not mix with strong oxidizing agents, as the methoxypropyl ether linkage can undergo violent oxidative cleavage.

Operational Workflow Visualization

G Start Risk Assessment: 2-(1-Methoxypropyl)pyrimidin-4-amine Check Verify Engineering Controls (Negative Pressure Hood Flutter Test) Start->Check PPE Don Baseline PPE (N95, Goggles, Lab Coat) Check->PPE Split Determine Operation Type PPE->Split Dry Dry Powder Handling (High Aerosol Risk) Split->Dry Sol Solution Prep (DMSO/DMF) (High Dermal Risk) Split->Sol DryAction Use Anti-Static Tools Single Nitrile Gloving Dry->DryAction SolAction Closed-System Syringe Double Nitrile Gloving Sol->SolAction Decon Surface Decontamination (1% Acetic Acid Wash -> Water) DryAction->Decon SolAction->Decon Waste Hazardous Waste Segregation (UN3439 Proxy / Incineration) Decon->Waste

Operational safety and decontamination workflow for 2-(1-Methoxypropyl)pyrimidin-4-amine.

References

1.[1] Safety Data Sheet - Fluorochem, fluorochem.co.uk, 2.[2] 4-Aminopyrimidine | C4H5N3 | CID 68958 - PubChem - NIH, nih.gov, 3.[5] SAFETY DATA SHEET - Fisher Scientific, fishersci.com, 4.[3] Guide to chemical-resistant hand safety standard EN ISO 374-1:2016, uvex-safety.com, 5.[4] OSHA Respiratory Protection Standard (29 CFR 1910.134) - Creative Safety Supply, creativesafetysupply.com,

Sources

© Copyright 2026 BenchChem. All Rights Reserved.